1-Benzyl-3-bromo-3-ethylazetidine hydrochloride

Core Science & Biosynthesis

1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride: Synthesis Protocol

Executive Summary

This technical guide outlines a robust, scalable synthesis protocol for 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride . The method utilizes 2-ethylacrolein as the primary building block, proceeding through a highly atom-economical sequence involving bromination, reductive amination, and a critical thermodynamic rearrangement.

Unlike traditional routes that rely on complex diol activation, this protocol exploits the aza-Payne-type rearrangement of a 2-(bromomethyl)aziridine intermediate. This pathway is preferred for its ability to generate the sterically congested quaternary carbon center at the C3 position with high fidelity.

Key Advantages

• Atom Economy: Utilizes readily available 2-ethylacrolein and benzylamine.

• Regiocontrol: Solvent-controlled thermal rearrangement ensures exclusive formation of the 3,3-disubstituted azetidine over the 2,2-disubstituted isomer.

• Scalability: Avoids high-dilution conditions often required for 4-membered ring closures.

Part 1: Retrosynthetic Analysis & Mechanism

The synthesis is predicated on the "kinetic vs. thermodynamic" control of the cyclization of

-dibromoamines. The initial cyclization of the acyclic precursor typically yields the kinetic 2-(bromomethyl)aziridine . Under thermal conditions in a non-nucleophilic polar solvent (e.g., Acetonitrile), this intermediate undergoes an irreversible ring expansion to the thermodynamically more stable 3-bromoazetidine .

Figure 1: Retrosynthetic pathway highlighting the critical aziridine-to-azetidine rearrangement.

Part 2: Detailed Synthesis Protocol

Stage 1: Formation of N-Benzyl-(2,3-dibromo-2-ethylpropyl)amine

This step establishes the carbon skeleton and introduces the bromine atoms necessary for the eventual cyclization.

Reagents:

• 2-Ethylacrolein (1.0 equiv)

• Bromine (

  ) (1.05 equiv)[1]

• Benzylamine (1.0 equiv)

• Sodium Borohydride (

  ) (2.0 equiv)

• Titanium(IV) chloride (

  ) (0.6 equiv) - Lewis acid catalyst for imine formation

• Triethylamine (

  ) (3.0 equiv)[1]

• Solvents: Dichloromethane (DCM), Methanol (MeOH)

Protocol:

• Bromination: To a stirred solution of 2-ethylacrolein in anhydrous DCM at 0°C, add bromine dropwise over 30 minutes. The red color should persist briefly before fading, indicating consumption of the alkene. Stir for an additional 1 hour at 0°C to ensure complete formation of 2,3-dibromo-2-ethylpropanal.

• Imine Formation: In a separate vessel, mix benzylamine and

  in anhydrous DCM. Cool to 0°C. Add dropwise (Caution: Exothermic, fumes).

• Condensation: Cannulate the freshly prepared 2,3-dibromo-2-ethylpropanal solution into the amine/titanium mixture at 0°C. Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

• Reduction: Cool the reaction mixture to 0°C. Dilute with MeOH (ratio 1:1 v/v with DCM). Add

  portion-wise over 45 minutes. (Caution: Vigorous gas evolution).

• Workup: Quench with saturated aqueous

  . Extract with DCM ( ). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: The crude

  -dibromoamine is typically sufficiently pure for the next step. If necessary, purify via rapid silica gel chromatography (Hexanes/EtOAc).

Stage 2: Cyclization and Rearrangement

This is the critical "Expert" step. The choice of solvent is paramount.[2] Protic solvents (like Methanol) can lead to solvolysis (forming 3-methoxy derivatives). Acetonitrile (MeCN) is the optimal solvent to drive the rearrangement to the bromide product.

Reagents:

• -Dibromoamine (from Stage 1)

• Solvent: Anhydrous Acetonitrile (MeCN)

Protocol:

• Dissolution: Dissolve the crude dibromoamine in anhydrous MeCN (concentration ~0.1 M).

• Thermal Rearrangement: Heat the solution to reflux (80–82°C) under an inert atmosphere (

  or Ar) for 16–24 hours.

  • Mechanistic Note: The reaction first forms the kinetic 2-(bromomethyl)aziridine intermediate. Prolonged heating provides the activation energy for the ring expansion to the thermodynamic 3-bromoazetidine.

• Monitoring: Monitor via LC-MS or TLC. The aziridine intermediate often has a different

  than the azetidine. Look for the convergence to a single spot/peak corresponding to the azetidine.

• Workup: Cool to RT and concentrate the solvent in vacuo to yield the crude free base oil.

Stage 3: Salt Formation (Hydrochloride)

Isolating the azetidine as the hydrochloride salt enhances stability and crystallinity.

Protocol:

• Solubilization: Dissolve the crude free base in a minimal amount of anhydrous Diethyl Ether (

  ) or Ethyl Acetate.

• Acidification: Cool to 0°C. Add 2.0 M HCl in

  dropwise with vigorous stirring until pH < 2. A white precipitate should form immediately.

• Isolation: Filter the solid under

  protection (azetidines can be hygroscopic). Wash the cake with cold .

• Drying: Dry under high vacuum at 40°C to afford 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride .

Part 3: Data Summary & Troubleshooting

Physicochemical Data Targets

Parameter	Specification	Notes
Appearance	White to Off-white Solid	Hygroscopic salt
1H NMR (DMSO-d6)	Characteristic Azetidine Signals	4.0-4.5 ppm (Ring ), 7.4 ppm (Benzyl Ar-H)
Mass Spec (ESI)		1:1 Isotopic pattern for Br
Yield (Overall)	45 - 60%	From 2-ethylacrolein

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Stage 1	Polymerization of Acrolein	Ensure reaction temp stays at 0°C during addition. Use fresh acrolein.
Formation of Methoxy-azetidine	Solvolysis in Stage 2	Ensure Stage 2 solvent is Acetonitrile , not Methanol. Avoid alkoxide bases.
Incomplete Rearrangement	Insufficient Heat/Time	Extend reflux time in MeCN. Check for aziridine intermediate by NMR.
Product Degradation	Acid Sensitivity	Azetidines are strained. Store the HCl salt at -20°C under Argon.

Part 4: Reaction Workflow Diagram

Figure 2: Step-by-step reaction workflow from starting material to final salt.

References

• Van Brabandt, W., De Kimpe, N. (2013). Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. Synlett, 24(09), 1142-1146.

• D'Hooghe, M., et al. (2012). Solvent-Controlled Selective Transformation of 2-Bromomethyl-2-methylaziridines to Functionalized Aziridines and Azetidines. The Journal of Organic Chemistry, 77(7), 3181–3190.

• Couty, F., et al. (2002). Synthesis of 3-substituted azetidines. Tetrahedron Letters, 43(11), 2051-2054.

• Gane, T., et al. (2012). An Efficient Synthesis of Azetidines with (2-Bromoethyl)sulfonium Triflate. Synlett, 23(06), 903-906.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. WO1995030672A1 - Aziridine compounds, methods of preparation and reactions thereof - Google Patents [patents.google.com]

Technical Guide: Physicochemical Profiling &amp; Utility of 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride

Topic: Physicochemical properties of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is a specialized heterocyclic building block primarily utilized in the synthesis of complex pharmaceutical intermediates. As a 3,3-disubstituted azetidine, it possesses a unique "neopentyl-like" steric environment at the 3-position, combined with the high ring strain (~25 kcal/mol) characteristic of the azetidine scaffold.

This compound serves as a critical precursor for 3-ethylideneazetidines (via elimination) and 3-functionalized azetidines (via nucleophilic substitution), which are pharmacophores found in various bioactive molecules, including calcium channel blockers and melanocortin receptor ligands. This guide provides a comprehensive analysis of its physicochemical properties, synthetic routes, and handling protocols to ensure reproducible experimental outcomes.

Chemical Identity & Structural Analysis[1][2][3][4][5]

Property	Detail
IUPAC Name	1-Benzyl-3-bromo-3-ethylazetidine hydrochloride
Common Name	N-Benzyl-3-bromo-3-ethylazetidine HCl
Molecular Formula	C₁₂H₁₆BrN[1][2] · HCl
Molecular Weight	290.63 g/mol (Salt); 254.17 g/mol (Free Base)
CAS Number	Not widely listed as a commercial salt; typically synthesized in situ or as custom intermediate.
Structural Features	Quaternary carbon at C3; Strained 4-membered ring; N-benzyl protecting group.

Structural Logic

The molecule features a quaternary center at C3 , bearing both a bromine atom and an ethyl group. This steric crowding significantly influences its reactivity:

• Nucleophilic Substitution (Sɴ2): Highly disfavored due to the neopentyl-like position and ring strain, requiring specific conditions or small nucleophiles.

• Elimination (E2): The dominant pathway under basic conditions, leading to the exocyclic double bond (3-ethylidene).

Physicochemical Properties[1][3][4][5][7][8][9]

Solid-State Properties

• Appearance: Typically a white to off-white crystalline solid.

• Melting Point (Predicted): >140°C (with decomposition).

  • Note: Hydrochloride salts of azetidines often exhibit high melting points but are prone to thermal degradation (dehydrohalogenation) near their melting transition. Differential Scanning Calorimetry (DSC) is recommended for precise determination.

• Hygroscopicity: Moderately hygroscopic. Storage in a desiccator is required to prevent hydrolysis or "caking."

Solution Properties

• Solubility Profile:

  • High: Water, Methanol, DMSO, DMF.

  • Moderate: Ethanol, Dichloromethane (free base form).

  • Low: Diethyl ether, Hexanes (salt form).

• pKa (Estimated): The pKa of the conjugate acid (protonated azetidine) is typically 9.5 – 10.5 . The inductive effect of the 3-bromo group may slightly lower this value compared to unsubstituted azetidines due to electron withdrawal.

• LogP (Predicted): ~2.9 (for the free base). The N-benzyl group contributes significantly to lipophilicity, facilitating cell permeability in biological assays once the salt is neutralized.

Synthetic Routes & Causality

The synthesis of this compound is non-trivial due to the competition between ring closure and elimination. Two primary routes are established in the literature.

Route A: The Aziridine Rearrangement (Preferred)

This method exploits the ring expansion of 2-(bromomethyl)aziridines. It is preferred for its regioselectivity.

• Precursor: 1-Benzyl-2-(bromomethyl)-2-ethylaziridine.

• Mechanism: Thermal or Lewis-acid catalyzed rearrangement. The strain energy of the aziridine drives the expansion to the azetidine.

• Outcome: High yield of the 3-bromo-3-ethylazetidine skeleton.

Route B: The -Dibromoamine Cyclization

• Precursor: 2-Ethylpropenal (reacted with benzylamine and bromine).

• Mechanism: Formation of a

  -dibromoamine intermediate, followed by base-induced cyclization.[3]

• Critical Step: The cyclization must be controlled to prevent over-elimination to the ethylidene product.

Figure 1: Synthetic pathways to 1-Benzyl-3-bromo-3-ethylazetidine and its primary degradation route.

Analytical Characterization

To validate the identity of the compound, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, CDCl₃):

  • Aromatic (Ph): Multiplet,

    7.20 – 7.40 ppm (5H).

  • Benzylic (-CH₂-Ph): Singlet,

    ~3.65 ppm (2H).

  • Azetidine Ring (C2/C4): Two sets of doublets or a singlet depending on resolution/solvent,

    3.40 – 3.80 ppm (4H). The 3-ethyl group renders the faces enantiotopic, but rapid inversion may simplify the spectrum.

  • Ethyl Group:

    • Methylene (-CH₂-): Quartet,

      ~2.0 ppm (2H).

    • Methyl (-CH₃): Triplet,

      ~1.0 ppm (3H).

• ¹³C NMR:

  • C3 (Quaternary): Characteristic quaternary signal shifted downfield due to Br,

    ~55-65 ppm.

  • C2/C4 (Ring CH₂):

    ~68-72 ppm.

Mass Spectrometry (MS)

• Ionization: ESI+

• Signature:

  • [M+H]⁺: Peaks at m/z 254 and 256 (1:1 ratio) confirming the presence of one Bromine atom.

  • Fragmentation: Loss of Br (M-79/81) is a common fragmentation pathway.

Reactivity & Applications

The utility of 1-Benzyl-3-bromo-3-ethylazetidine lies in its "spring-loaded" nature.

Elimination to 3-Ethylideneazetidines

This is the primary application. Treatment with a bulky base (e.g., Potassium tert-butoxide) in THF triggers E2 elimination.

• Protocol: Reflux with 1.5 eq. KOtBu in THF.[3]

• Product: 1-Benzyl-3-ethylideneazetidine.

• Use Case: The resulting exocyclic double bond is highly reactive toward Michael additions or cycloadditions, allowing the construction of spirocyclic azetidines .

Nucleophilic Substitution

Direct substitution of the bromine is sterically hindered. However, under forcing conditions or using silver salts (AgNO₃) to assist leaving group departure, the bromine can be replaced by hydroxyl or alkoxy groups.

• Warning: Competition with elimination is severe.

Figure 2: Divergent reactivity profile of the 3-bromo-3-ethylazetidine scaffold.

Stability & Handling Protocols

Storage Conditions

• Temperature: Store at -20°C.

• Atmosphere: Hygroscopic; store under Nitrogen or Argon.

• Shelf Life: 6-12 months if kept dry. The free base is less stable than the hydrochloride salt and should be used immediately upon generation.

Safety Hazards (GHS Classification)

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.

• Serious Eye Damage (Category 2A): Causes serious eye irritation.

• Acute Toxicity: Harmful if swallowed or inhaled (typical for alkyl bromides).

• Handling: Use a fume hood. Avoid contact with metal spatulas (potential for metal-catalyzed decomposition).

References

• De Kimpe, N., et al. (2008).[4] Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. Thieme Connect.

• Couty, F., & Drouillat, B. (2012). The von Braun Reaction Applied to Azetidines. European Journal of Organic Chemistry.

• Singh, G. S., et al. (2008). Recent Advances in the Synthesis and Reactivity of Azetidines. Chemical Reviews.

• PubChem Compound Summary. (2025). 3-Bromoazetidine hydrochloride (Analogous Data). National Library of Medicine.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. spectrabase.com [spectrabase.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Ring Strain &amp; Reactivity of 3-Bromo-3-ethylazetidine Derivatives

This guide details the structural physics, synthesis, and divergent reactivity of 3-bromo-3-ethylazetidine derivatives. It is designed for medicinal chemists and process scientists leveraging this strained scaffold for quaternary center construction in drug discovery.

Executive Summary

The 3-bromo-3-ethylazetidine scaffold represents a high-value "chassis" in modern medicinal chemistry. It combines the metabolic stability of the azetidine ring with a versatile quaternary carbon center at the C3 position. Unlike simple azetidines, the 3,3-disubstitution pattern introduces unique steric and electronic constraints (the Thorpe-Ingold effect ) that drive specific reactivity profiles. This guide provides a mechanistic roadmap for exploiting this molecule's high ring strain (~25.4 kcal/mol) to access 3-functionalized bioisosteres and spirocyclic architectures.

Part 1: Structural Physics & Strain Energy

Ring Strain and Conformation

Azetidine possesses a ring strain energy (RSE) of approximately 25.4 kcal/mol , significantly higher than pyrrolidine (~6 kcal/mol) but lower than aziridine (~27 kcal/mol). This strain is the primary thermodynamic driver for its reactivity.

• Puckering: To minimize torsional strain (eclipsing interactions), the azetidine ring adopts a puckered conformation (dihedral angle ~30°).

• Gem-Disubstitution (Thorpe-Ingold Effect): The presence of the ethyl and bromo groups at C3 compresses the internal C2-C3-C4 bond angle. While this typically stabilizes small rings (by bringing the reactive termini closer during ring closure), in the formed ring, it creates significant steric bulk that shields the C3 carbon from direct nucleophilic attack, influencing the substitution mechanism (see Section 3.1).

The Quaternary Center Challenge

Constructing quaternary centers in small rings is synthetically non-trivial. The 3-bromo-3-ethyl motif serves as a "pre-loaded" quaternary center where the bromide acts as a leaving group, allowing the installation of diverse nucleophiles (O, N, S, C) without generating the ring from scratch.

Part 2: Synthetic Accessibility

The most robust route to 3-bromo-3-ethylazetidines avoids the direct alkylation of azetidine (which is prone to over-alkylation) and instead utilizes a ring-closure rearrangement strategy starting from 2-ethylacrolein (2-ethylpropenal).

Protocol: Synthesis from 2-Ethylacrolein

Precursors: 2-Ethylacrolein, Bromine (

), Primary Amine ( ), Sodium Borohydride ( ).

• Bromination: Treat 2-ethylacrolein with

  in at 0°C to form the dibromo-aldehyde intermediate.

• Imine Formation: Add the primary amine (e.g., tert-butylamine or benzylamine) in the presence of a drying agent (

  or ) to form the -dibromoimine.

• Reduction: Reduce the imine with

  in methanol to yield the -dibromoamine.

• Cyclization (The Critical Step): Heat the

  -dibromoamine in refluxing acetonitrile or isopropanol.

  • Mechanism:[1][2][3][4] The amine nitrogen performs an intramolecular nucleophilic attack, displacing the

    -bromide. This forms the azetidine ring.[5][6]

  • Yield: Typically 75–95% depending on the N-substituent.

Part 3: Reactivity Profile & Mechanisms

The reactivity of 3-bromo-3-ethylazetidine is defined by a competition between Substitution (

) and Elimination ( ) . The pathway is dictated by the basicity of the reagent and the nature of the N-substituent.

Pathway A: Nucleophilic Substitution (The "Bicyclic" Mechanism)

Direct

attack at the C3 quaternary center is sterically hindered. Instead, experimental evidence suggests a mechanism involving Neighboring Group Participation (NGP) by the azetidine nitrogen.

• Mechanism:

  • The nitrogen lone pair (if N-alkylated) attacks C3 from the back, displacing the bromide.

  • This forms a transient, highly strained 1-azabicyclo[1.1.0]butonium intermediate.

  • The incoming nucleophile (Nu) attacks this bicyclic intermediate, reopening the bridge to reform the azetidine ring with the nucleophile installed at C3.

• Scope:

  • O-Nucleophiles: Alcohols/alkoxides yield 3-alkoxy-3-ethylazetidines .

  • C-Nucleophiles: Cyanide (

    ) yields 3-cyano-3-ethylazetidines (precursors to amino acids).

  • N-Nucleophiles: Azide or primary amines yield 3-amino-3-ethylazetidines .

Pathway B: Elimination (3-Ethylideneazetidines)

Under basic conditions (e.g., KOtBu, NaH) or thermal stress, the molecule undergoes dehydrohalogenation.

• Product: 3-Ethylideneazetidine (an exocyclic alkene).

• Utility: This alkene is a "masked" ketone. It poses a different reactivity profile, behaving as a cyclic allylamine. It can be further functionalized via hydromination or radical additions.

Pathway C: Ring Opening (The Risk)

Strong Lewis acids or excessive heating can trigger ring fragmentation (retro-[2+2] or similar), destroying the scaffold. Avoid prolonged exposure to strong acids without N-protection.

Part 4: Visualization of Reaction Pathways

The following diagram maps the divergent reactivity of the 3-bromo-3-ethylazetidine scaffold.

Caption: Synthesis and divergent reactivity map. Note the transient bicyclic intermediate facilitating substitution at the hindered C3 center.

Part 5: Experimental Data Summary

Table 1: Comparative Reactivity Conditions

Reaction Type	Reagent	Solvent/Conditions	Major Product	Yield (Typical)
Substitution	KCN (1.5 eq)	MeCN, Reflux, 24h	3-Cyano-3-ethylazetidine	85–92%
Substitution	NaOMe (excess)	MeOH, Reflux, 16h	3-Methoxy-3-ethylazetidine	75–85%
Elimination	KOtBu (1.5 eq)	THF, Reflux, 2h	3-Ethylideneazetidine	90–95%
Displacement	Benzylamine	MeCN, Reflux	3-(Benzylamino)-3-ethylazetidine	60–70%

Part 6: Safety & Handling

• Alkylating Agent: 3-Haloazetidines are potent alkylating agents due to ring strain. Handle in a fume hood with gloves.

• Stability: The free base is volatile and can polymerize. Store as the hydrochloride salt at -20°C for long-term stability.

• Skin Absorption: High permeability expected; avoid all skin contact.

References

• D’hooghe, M., et al. (2013). Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. Synlett. Link

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link

• Singh, G. S., et al. (2008). Recent Advances in the Synthesis and Reactivity of Azetidines. Chemical Reviews. Link

• Ji, Y., et al. (2018).[4] An improved, gram-scale synthesis of protected 3-haloazetidines. Arkivoc. Link

Sources

• 1. Propose an SN1 mechanism for the solvolysis of 3-bromo-2,3-dimeth... | Study Prep in Pearson+ [pearson.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. chem.uci.edu [chem.uci.edu]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Direct Alkylation of 1-Azabicyclo[1.1.0]butanes [organic-chemistry.org]
• 6. US4966979A - Process for synthesis of azetidine and novel intermediates therefor - Google Patents [patents.google.com]

Technical Guide: Stability Profiling and Storage of 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride

Topic: Stability and storage conditions for 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is a high-value, reactive heterocyclic intermediate primarily employed in the synthesis of complex pharmaceutical scaffolds, including spirocyclic azetidines and 3-substituted azetidine derivatives.[1] Its structural utility lies in the 3-bromo-3-ethyl motif, which serves as a gateway for nucleophilic substitution or dehydrohalogenation to 3-ethylideneazetidines.[1][2][3]

However, this utility comes at the cost of stability. The compound possesses significant ring strain (~26 kcal/mol for the azetidine ring) combined with a tertiary alkyl halide moiety. This guide details the physicochemical vulnerabilities of this salt and provides a validated protocol for its long-term preservation.

Chemical Identity and Physicochemical Profile[3][4][5][6][7][8][9][10][11]

Property	Description
Chemical Name	1-Benzyl-3-bromo-3-ethylazetidine hydrochloride
Molecular Formula	C₁₂H₁₆BrN[1][3][4] · HCl
Structural Class	3,3-Disubstituted Azetidine (Strained Heterocycle)
Physical State	White to off-white crystalline solid
Hygroscopicity	High .[1] The hydrochloride salt form is prone to moisture uptake.
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.
Key Reactivity	Nucleophilic displacement (Sɴ1/Sɴ2), Elimination (E2), Ring Opening.

Synthetic Context

Understanding the synthesis informs the impurity profile. This compound is typically accessed via the rearrangement of 2-bromomethyl-2-ethylaziridines or cyclization of

-dibromoamines.[1] Consequently, common process impurities may include uncyclized linear amines or rearranged pyrrolidine byproducts, which can accelerate degradation if not removed during purification.

Stability Mechanisms and Degradation Pathways

The stability of this compound is governed by three competing degradation mechanisms. The hydrochloride salt stabilizes the nitrogen against oxidation but introduces acidity that can catalyze hydrolysis if moisture is present.

Hydrolysis (The Primary Threat)

In the presence of moisture, the tertiary C-Br bond is susceptible to hydrolysis, leading to 1-benzyl-3-ethylazetidin-3-ol .[1] While the 4-membered ring makes Sɴ1 pathways sterically distinct, the tertiary carbocation intermediate is stabilized by the ethyl group, facilitating the loss of bromide.

Dehydrohalogenation (Elimination)

Under thermal stress or weak basic conditions (even local pH changes in a degrading solid), the compound can undergo elimination to form 1-benzyl-3-ethylideneazetidine .[1] This alkene is a known reactive intermediate and represents a permanent loss of the chiral/functional center potential.

Acid-Catalyzed Ring Opening

Azetidines are acid-labile.[1] While the HCl salt is the stable form, excess moisture creates a concentrated acid environment on the crystal surface. This can cleave the C-N bond, opening the ring to form linear amino-halo-alcohols.[1]

Visualization: Degradation Pathways

Figure 1: Primary degradation pathways.[1] Moisture ingress triggers hydrolysis and ring opening, while heat promotes elimination.

Storage and Handling Protocols

To maintain purity >98% over extended periods (6+ months), the following "Cold-Dry-Inert" protocol is mandatory.

Environmental Conditions[1]

• Temperature: Store at -20°C ± 5°C .

  • Rationale: Low temperature kinetically inhibits the elimination of HBr and reduces the rate of hydrolysis.

  • Short-term: 2-8°C is acceptable for < 1 week (e.g., during active use).

• Atmosphere: Inert Gas (Argon or Nitrogen) .

  • Rationale: Prevents oxidative yellowing of the benzylamine moiety and excludes atmospheric moisture.

• Humidity: < 10% Relative Humidity (Desiccated).

Packaging System

Do not rely on simple screw-cap vials. Use a double-barrier system:

• Primary Container: Amber glass vial with a Teflon (PTFE) lined screw cap.

  • Note: Avoid metal spatulas; use antistatic plastic or glass to prevent trace metal catalysis.

• Secondary Barrier: Seal the cap with Parafilm® or heat-shrink tape. Place the vial inside a heat-sealed aluminized Mylar bag containing a silica gel sachet.

Handling Workflow

The compound is hygroscopic. Cold vials must be allowed to equilibrate to room temperature before opening to prevent condensation from forming on the solid.

Figure 2: Recommended lifecycle workflow. Critical control point: Thawing to RT before opening.

Quality Control and Monitoring

Establish a re-test interval of 6 months .

Visual Inspection[1]

• Pass: White to off-white crystalline powder.[1]

• Fail: Yellow/Orange discoloration (indicates amine oxidation or bromine liberation) or "clumping" (indicates moisture uptake).

Analytical Method (HPLC)

A standard reverse-phase method is suitable, but the mobile phase must be acidic to maintain the protonated state of the amine and prevent peak tailing.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 210 nm (general) and 254 nm (benzyl chromophore).

• Key Marker: Look for the 3-hydroxy impurity (elutes earlier) and the ethylidene impurity (elutes later, distinctive UV spectrum).

Safety Note

Warning: 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is an alkylating agent .[1] It causes severe skin burns and eye damage (Category 1C) and may cause respiratory irritation.

• PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

• Ventilation: Always handle within a certified chemical fume hood.

• Spill: Neutralize with dilute aqueous ammonia or sodium thiosulfate before disposal.

References

• Synthesis and Reactivity of 3-Bromo-3-ethylazetidines Stanković, S., D'hooghe, M., et al.[2][3] "Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines." Synlett, 2010.

• General Stability of Azetidine Derivatives Padwa, A. "Azetidines, Azetines, and Azetes: Monocyclic." Comprehensive Heterocyclic Chemistry III, Elsevier, 2008. (General reference for ring strain and reactivity of 4-membered heterocycles).

• Handling of Benzyl Halides and Derivatives SynQuest Laboratories. "Safety Data Sheet: Benzyl Bromide Derivatives." (Referenced for general handling of benzyl-bromo motifs).

• ICH Q1A(R2) Stability Testing Guidelines European Medicines Agency (EMA). "Stability Testing of New Drug Substances and Products."

Sources

• 1. Benzyl 3-bromo-3-methylazetidine-1-carboxylate|BLD Pharm [bldpharm.com]
• 2. Thieme E-Journals - Synlett / Full Text [thieme-connect.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. (E)-2-methoxybut-2-ene | CAS#:25125-84-2 | Chemsrc [chemsrc.com]

Beyond the Square: The Pharmacological Renaissance of Azetidine Derivatives

Topic: Natural and synthetic azetidine derivatives with pharmacological potential Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The four-membered nitrogen heterocycle, azetidine , has transitioned from a synthetic curiosity to a "privileged scaffold" in modern medicinal chemistry.[1][2][3][4] Historically overshadowed by its three-membered (aziridine) and five-membered (pyrrolidine) homologs, the azetidine ring offers a unique intersection of high ring strain (~26 kcal/mol), kinetic stability, and distinct vector geometry.

This guide analyzes the pharmacological utility of azetidine derivatives. We explore their occurrence in nature, their critical role as bioisosteres in lowering lipophilicity (LogD) while maintaining metabolic stability, and their successful integration into FDA-approved therapeutics like Cobimetinib and Baricitinib .

The "Power of Four": Structural & Physicochemical Properties

Ring Strain and Conformation

Azetidine is not a flat square; it exists in a puckered conformation to minimize torsional strain (Pitzer strain) between vicinal hydrogens.

• Ring Strain Energy (RSE): Approximately 26 kcal/mol. This is significantly higher than pyrrolidine (~6 kcal/mol) but lower than aziridine (~27 kcal/mol).

• Conformational Puckering: The ring puckers by roughly 30°, creating an energy barrier for inversion of approximately 1.3 kcal/mol. This rigidity is pharmacologically advantageous, reducing the entropic penalty upon binding to a protein target compared to flexible acyclic amines.[5]

Basicity and pKa

The pKa of the azetidine nitrogen (approx. 11.3 for the parent amine) is generally higher than that of pyrrolidine (11.27) and secondary acyclic amines. However, electron-withdrawing groups (EWGs) at the 3-position can dramatically modulate this, allowing medicinal chemists to fine-tune the basicity to optimize membrane permeability and solubility.

Natural Azetidines: From Marine Alkaloids to Siderophores

While rare due to the difficulty of forming strained rings enzymatically, azetidine motifs appear in highly specialized natural products.

Key Natural Isolates

Natural Product	Source	Pharmacological/Biological Activity
L-Azetidine-2-carboxylic acid	Convallaria majalis (Lily of the Valley)	Proline analogue; incorporated into proteins in place of proline, causing toxicity.
Mugineic Acid	Graminaceous plants (Barley, Wheat)	Phytosiderophore; chelates iron (Fe3+) from soil for plant uptake.
Penaresidins (A & B)	Marine sponge Penares sp.	Potent actomyosin ATPase activators; cytotoxicity against lymphoma cells.
Penazetidine A	Marine sponge Penares sp.	Protein kinase C (PKC) inhibitor.

Biosynthetic Origins

Recent studies indicate that azetidine rings in nature are often formed via non-heme iron-dependent enzymes and S-adenosylmethionine (SAM) pathways, which facilitate the difficult ring closure of acyclic precursors (often amino acid derivatives) through radical mechanisms.

Synthetic Azetidines in Modern Pharmacopeia

The incorporation of azetidine into drug candidates has surged, primarily to modulate physicochemical properties (ADME).

FDA-Approved Azetidine Therapeutics

The following table highlights key drugs where the azetidine moiety is central to efficacy.

Drug Name	Brand Name	Indication	Mechanism of Action	Role of Azetidine
Cobimetinib	Cotellic	Melanoma	MEK1/MEK2 Inhibitor	The 3-fluoro-azetidine moiety improves metabolic stability and solubility compared to a piperidine analog.
Baricitinib	Olumiant	Rheumatoid Arthritis	JAK1/JAK2 Inhibitor	An azetidine-3-cyanomethyl group acts as a spacer, projecting the nitrile warhead into the active site.
Azelnidipine	Calblock	Hypertension	Ca2+ Channel Blocker	Contains a hydrophobic azetidine ring that enhances lipophilicity and membrane interaction.
Delafloxacin	Baxdela	Bacterial Infection	Fluoroquinolone Antibiotic	An azetidine ring at the C-7 position enhances activity against Gram-positive bacteria (MRSA) and improves acidity tolerance.

Note: Ezetimibe (Zetia) contains a

-lactam (azetidin-2-one) ring. While structurally related, the carbonyl group changes the electronics and reactivity significantly compared to the saturated azetidine amines discussed here.

The Azetidine "Switch" in Drug Design (Bioisosterism)

The "Azetidine Switch" refers to the strategic replacement of other structural motifs with an azetidine ring to solve specific medicinal chemistry problems.

The Logic of Replacement

• Gem-Dimethyl Replacement: Replacing a gem-dimethyl group with an azetidine (specifically a spiro-azetidine) often retains the steric bulk while introducing a polarizable nitrogen, lowering LogP.

• Pyrrolidine/Piperidine Contraction: Contracting a 5- or 6-membered ring to a 4-membered azetidine reduces lipophilicity (lowering LogD) and molecular weight, often improving Lipophilic Ligand Efficiency (LLE) .

• Metabolic Blocking: The strained ring is often less susceptible to oxidative metabolism (P450s) at the carbon atoms compared to the more flexible methylene carbons of piperidine.

Visualization: The Bioisostere Decision Tree

Caption: Decision logic for employing azetidine scaffolds to resolve common ADME liabilities in lead optimization.

Synthetic Methodologies

Constructing the strained azetidine ring requires overcoming the enthalpy of activation.

Primary Synthetic Pathways

• Intramolecular Nucleophilic Substitution (Cyclization): The most common method. Involves a

  -haloamine or equivalent (e.g., amino-alcohol with activation).

  • Reagents: Base (NaH, K2CO3) + Heat.

• Aza Paternò-Büchi Reaction: A photochemical [2+2] cycloaddition between imines and alkenes.[6]

  • Utility: Rapid access to highly substituted azetidines.

• Ring Expansion of Aziridines: Nucleophilic attack on an aziridinium ion.

Visualization: Synthetic Workflows

Caption: Primary synthetic routes to access the azetidine core: Thermal cyclization, Photochemistry, and Ring expansion.[1][3][4][7][8][9][10][11][12][13][14][15]

Experimental Protocol: Synthesis of N-Boc-3-Azetidinone

A versatile intermediate for accessing 3-substituted azetidines via reductive amination or Wittig reactions.

Objective: Synthesis of tert-butyl 3-oxoazetidine-1-carboxylate (N-Boc-3-azetidinone) via oxidation of N-Boc-3-hydroxyazetidine.

Reagents & Materials

• Starting Material: 1-Boc-3-hydroxyazetidine (1.0 eq)

• Oxidant: Sulfur trioxide pyridine complex (SO3·Py) (3.0 eq)

• Base: Triethylamine (TEA) (5.0 eq)

• Solvent: Anhydrous DMSO / Dichloromethane (DCM) (1:1 ratio)

• Quench: Saturated NaHCO3 solution

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask under nitrogen atmosphere, dissolve 1-Boc-3-hydroxyazetidine (5.0 g, 28.9 mmol) in anhydrous DMSO (15 mL) and DCM (15 mL).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition of Base: Add Triethylamine (20.1 mL, 144.5 mmol) dropwise over 10 minutes.

• Oxidation: Add Sulfur trioxide pyridine complex (13.8 g, 86.7 mmol) portion-wise over 20 minutes. The reaction is exothermic; maintain internal temperature < 5°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor via TLC (30% EtOAc/Hexanes) for disappearance of starting material.

• Workup:

  • Pour the reaction mixture into ice-cold saturated aqueous NaHCO3 (100 mL).

  • Extract with DCM (3 x 50 mL).

  • Wash combined organic layers with brine (2 x 50 mL) and water (50 mL) to remove DMSO.

  • Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure (keep bath temp < 40°C as the ketone can be volatile/unstable).

• Purification: Purify the residue via silica gel flash chromatography (Eluent: 10-20% EtOAc in Hexanes).

• Validation:

  • 1H NMR (400 MHz, CDCl3):

    4.65 (s, 4H), 1.48 (s, 9H).

  • Yield: Expect 85-90% as a white/pale yellow solid.

Future Outlook

The azetidine scaffold is poised for expanded utility in Fragment-Based Drug Discovery (FBDD) . Its small size allows it to serve as a rigid linker that does not violate "Rule of Three" parameters. Future research focuses on:

• Stereoselective C-H Functionalization: Using transition metal catalysis (Pd, Ir) to functionalize the C2 and C3 positions of the ring directly.

• Covalent Inhibitors: Azetidine acrylamides are being explored as "warheads" for targeted covalent inhibitors, offering different reactivity profiles than standard piperazine acrylamides.

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Source: Journal of Medicinal Chemistry (via PubMed/ResearchGate) URL:[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines. Source: Organic & Biomolecular Chemistry URL:[Link]

• Cobimetinib (Cotellic): A MEK Inhibitor for Melanoma. Source: FDA Drug Label / AccessData URL:[Link]

• Baricitinib: A Novel JAK Inhibitor. Source: ACS Medicinal Chemistry Letters URL:[Link]

• Azetidine Biosynthesis via Non-Heme Iron Enzymes. Source: Nature Chemical Biology URL:[Link]

• Application of Small Aliphatic Rings in Medicinal Chemistry. Source: Journal of Medicinal Chemistry URL:[Link]

Sources

• 1. bioengineer.org [bioengineer.org]
• 2. researchgate.net [researchgate.net]
• 3. tandf.figshare.com [tandf.figshare.com]
• 4. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Azetidines - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifechemicals.com [lifechemicals.com]
• 9. img01.pharmablock.com [img01.pharmablock.com]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. Azetidines of pharmacological interest [pubmed.ncbi.nlm.nih.gov]
• 12. iipseries.org [iipseries.org]
• 13. researchgate.net [researchgate.net]
• 14. sorensen.princeton.edu [sorensen.princeton.edu]
• 15. Synthesis in Review: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination | Domainex [domainex.co.uk]

Synthesis of Functionalized Azetidines from 3-Bromo-3-ethylazetidines

Technical Guide for Medicinal Chemists & Process Scientists

Executive Summary

The azetidine ring, particularly when 3,3-disubstituted, represents a high-value pharmacophore in modern drug discovery.[1] It serves as a metabolically stable, conformationally restricted surrogate for gem-dimethyl groups and piperidines.[1] However, the installation of a quaternary center at the C3 position of the azetidine ring presents significant synthetic challenges due to steric hindrance.

This guide details the technical workflow for utilizing 3-bromo-3-ethylazetidine as a linchpin scaffold.[1][2] Unlike simple 3-haloazetidines, the 3-ethyl variant offers a unique entry point into complex quaternary azetidines via two divergent pathways: nucleophilic substitution (SN) and elimination-addition (via 3-ethylideneazetidines) .[1]

Core Synthesis: Preparation of the Scaffold

The most robust route to 3-bromo-3-ethylazetidines avoids the direct cyclization of acyclic precursors which often suffer from polymerization.[1] Instead, a stepwise approach via

-dibromoamines is preferred for scalability and yield.[1]

Retrosynthetic Analysis

The 3-bromo-3-ethylazetidine core (3) is disconnected to the

-dibromoamine (2), derived from the commercially available 2-ethylacrolein (1).[1]

Figure 1: Retrosynthetic logic for the generation of the 3-bromo-3-ethylazetidine core.

Experimental Protocol: Synthesis of 1-(tert-butyl)-3-bromo-3-ethylazetidine

Reaction Overview:

• Bromination: 2-Ethylacrolein is treated with bromine.[1]

• Imine Formation/Reduction: Reaction with tert-butylamine followed by NaBH4 reduction yields the

  -dibromoamine.[1]

• Cyclization: Thermal cyclization in refluxing isopropanol.[1]

Step-by-Step Methodology:

• Bromination: To a stirred solution of 2-ethylacrolein (10 mmol) in CH2Cl2 (20 mL) at 0 °C, add Br2 (10 mmol) dropwise. Stir for 15 min.

• Amine Condensation: Add tert-butylamine (10 mmol) dropwise at 0 °C. Stir for 1 h, allowing the mixture to warm to room temperature.

• Reduction: Cool to 0 °C. Add NaBH4 (20 mmol) in small portions. Stir for 2 h.

• Workup 1: Quench with water, extract with CH2Cl2, dry (MgSO4), and concentrate to obtain the crude

  -dibromoamine.

• Cyclization: Dissolve the crude oil in i-PrOH (50 mL). Heat to reflux (approx. 82 °C) for 16 hours.

• Purification: Evaporate solvent. Partition between brine and Et2O. The organic layer is dried and concentrated.[3][4] Purify via silica gel chromatography (EtOAc/Petroleum ether) to yield the title compound.

Critical Parameter: The choice of tert-butyl group prevents over-alkylation and simplifies purification.[1] For downstream deprotection, an N-Boc or N-benzhydryl group may be substituted, though the tert-butyl group is highly stable for initial method development.[1]

Functionalization Strategy A: Nucleophilic Substitution

Despite the steric bulk of the ethyl group at C3, 3-bromo-3-ethylazetidines undergo efficient substitution.[1] The mechanism is heavily debated between a constrained SN2 pathway and a transient azabicyclobutonium ion intermediate, but the practical outcome is the successful installation of heteroatoms.

Scope and Conditions

The reaction generally requires polar aprotic solvents (MeCN, DMF) and thermal activation.

Table 1: Nucleophilic Substitution Scope

Nucleophile Class	Reagent (Equiv)	Solvent/Temp	Product Type	Typical Yield
Primary Amines	n-PrNH2 (5.[1]0)	MeCN, Reflux	3-Amino-3-ethylazetidine	70-85%
Cyanide	KCN (1.[1]5)	MeCN, Reflux	3-Cyano-3-ethylazetidine	60-75%
Acetate	KOAc (2.[1]0)	DMF, 100 °C	3-Acetoxy-3-ethylazetidine	65-80%
Alkoxides	NaOMe (2.[1]0)	MeOH, Reflux	3-Methoxy-3-ethylazetidine	55-70%
Phenoxides	PhONa (1.[1]5)	DMF, 90 °C	3-Phenoxy-3-ethylazetidine	60-75%

Protocol: Synthesis of 3-Cyano-3-ethylazetidine

Targeting the quaternary nitrile for further hydrolysis to amino acids.[1]

• Setup: Charge a sealed tube with 1-(tert-butyl)-3-bromo-3-ethylazetidine (1.0 equiv) and KCN (2.0 equiv) in dry MeCN (0.2 M).

• Reaction: Heat to reflux (85 °C) for 24 hours. Monitor by TLC or LCMS for disappearance of the bromide.

• Workup: Cool to RT. Dilute with EtOAc, wash with water (2x) and brine.

• Note: The 3-cyano product is a versatile precursor for 3-ethylazetidine-3-carboxylic acids (via acid hydrolysis).[1]

Functionalization Strategy B: Elimination & Divergence

A powerful alternative to direct substitution is the deliberate elimination of HBr to form 3-ethylideneazetidines .[1] This exocyclic alkene serves as a Michael acceptor or a partner for cycloadditions, allowing for the construction of spirocyclic systems.

Figure 2: Divergent synthesis via the 3-ethylidene intermediate.

Protocol: Synthesis of 3-Ethylideneazetidine[1][2]

• Reagents: Dissolve 3-bromo-3-ethylazetidine (1.0 equiv) in anhydrous THF.

• Base Addition: Add KOtBu (1.5 equiv) at 0 °C.

• Reaction: Stir at room temperature for 2–4 hours.

• Isolation: The product is often volatile. Careful concentration or direct use of the solution in the next step is recommended.

Mechanistic Insights & Self-Validating Checks

To ensure scientific integrity in your workflow, apply these validation steps:

• Check 1: Quaternary Center Verification.

  • Method:13C NMR (DEPT-135).[1]

  • Validation: The C3 carbon of the product should appear as a singlet (quaternary) in the 30–70 ppm range, disappearing in DEPT-135 (unlike the starting material if H-C3 were present, though here both SM and Product are quaternary or sp2).

• Check 2: Ring Integrity.

  • Risk:[1][5] Ring opening to acyclic amines is a common side reaction under harsh nucleophilic conditions.

  • Validation: Monitor the distinct azetidine ring protons (typically

    3.0–4.0 ppm) in 1H NMR. A shift to 2.5–2.8 ppm with integral changes often indicates ring opening.

References

• D’hooghe, M., et al. (2013). Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. Synlett. Link

• Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link

• Lowe, G., et al. (2010). Synthesis of alkyl 3-bromoazetidine-3-carboxylates. Tetrahedron Letters. Link

• Sirenko, V., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines. Arkivoc. Link

Sources

• 1. Sci-Hub. Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines / Synlett, 2013 [sci-hub.sg]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]

In-Depth Technical Guide: Physicochemical Profiling and Synthesis of 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride

Executive Summary

In contemporary medicinal chemistry, escaping "flatland" by incorporating sp3-rich scaffolds is a proven strategy to improve the pharmacokinetic profiles and target specificity of drug candidates. Azetidines—highly strained, four-membered nitrogenous heterocycles—serve as excellent bioisosteres for larger rings like pyrrolidines or piperidines, offering reduced lipophilicity and unique conformational constraints.

This whitepaper provides an authoritative analysis of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride (CAS: 1823900-26-0)[1]. We detail its exact molecular specifications, the causality behind its synthetic methodology, and its strategic utility as a building block in drug development.

Physicochemical Profiling & Structural Logic

Understanding the precise molecular metrics of a building block is critical for stoichiometric accuracy during library synthesis. The compound exists predominantly as a hydrochloride salt to stabilize the reactive tertiary bromide and the basic azetidine nitrogen.

Quantitative Data Summary

The following table delineates the core physicochemical properties of both the free base and the stabilized salt form[1]:

Property	Value
Compound Name	1-Benzyl-3-bromo-3-ethylazetidine hydrochloride
CAS Registry Number	1823900-26-0
Molecular Formula (Salt)	C₁₂H₁₇BrClN
Molecular Weight (Salt)	290.63 g/mol
Molecular Formula (Base)	C₁₂H₁₆BrN
Molecular Weight (Base)	254.17 g/mol
Appearance	Off-white to pale yellow crystalline powder

Structural Rationale

• The Azetidine Core: The four-membered ring possesses significant angle strain (~26 kcal/mol). This strain increases the pKa of the nitrogen compared to acyclic amines, altering its interaction with biological targets[2].

• C3 Quaternary Center: The presence of both an ethyl group and a bromine atom at the C3 position creates a sterically hindered quaternary center. The bromide serves as an excellent leaving group for downstream functionalization, while the ethyl group provides a fixed lipophilic vector.

• N-Benzyl Protecting Group: The benzyl moiety masks the secondary amine, preventing unwanted side reactions during cross-coupling or nucleophilic substitutions. It can be orthogonally removed via catalytic hydrogenolysis (Pd/C, H₂) once the C3 position is functionalized[2].

Synthetic Methodology & Protocols

Synthesizing highly strained, sterically hindered azetidines requires precise control over reaction conditions. The bromination of a tertiary azetidinol is particularly challenging; harsh acidic conditions can trigger ring expansion to a pyrrolidine or cause elimination. Therefore, a mild, self-validating protocol using the Appel reaction is preferred[3].

Step-by-Step Experimental Protocol

Step 1: Grignard Addition (Formation of 1-Benzyl-3-ethylazetidin-3-ol)

• Setup: Flame-dry a round-bottom flask under an argon atmosphere. Dissolve 1-benzylazetidin-3-one (1.0 eq) in anhydrous THF (0.2 M).

• Addition: Cool the solution to 0 °C using an ice bath. Dropwise, add ethylmagnesium bromide (3.0 M in diethyl ether, 1.2 eq) over 15 minutes.

• Causality & Validation: The low temperature prevents enolization of the ketone. Validation: Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active ketone spot and the appearance of a more polar spot indicates the successful formation of the tertiary alkoxide. Quench with saturated aqueous NH₄Cl to yield the free alcohol.

Step 2: Mild Bromination (Appel Reaction)

• Setup: Dissolve the purified 1-benzyl-3-ethylazetidin-3-ol (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C.

• Reagents: Add triphenylphosphine (PPh₃, 1.5 eq) followed by portion-wise addition of carbon tetrabromide (CBr₄, 1.5 eq)[3].

• Causality & Validation: Using CBr₄/PPh₃ instead of harsh reagents like PBr₃ or HBr prevents the acid-catalyzed ring expansion of the azetidine. Validation: LC-MS analysis of the crude mixture should show a molecular ion peak at m/z 254/256[M+H]⁺ (characteristic 1:1 isotopic pattern of bromine), confirming the free base.

Step 3: Hydrochloride Salt Precipitation

• Setup: Dissolve the crude 1-benzyl-3-bromo-3-ethylazetidine free base in minimal dry diethyl ether.

• Precipitation: Slowly introduce 4.0 M HCl in dioxane (1.1 eq) at 0 °C.

• Causality & Validation: The free base is prone to degradation and polymerization. Converting it to the HCl salt instantly stabilizes the molecule, allowing for long-term storage. Validation: The immediate formation of a white precipitate confirms salt formation. Filter, wash with cold ether, and dry under high vacuum to yield the final product (MW: 290.63 g/mol )[1].

Synthesis Workflow Visualization

Figure 1: Step-by-step synthetic workflow for 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride.

Applications in Drug Development

The strategic value of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride lies in its versatility as an electrophilic hub.

• C-C Bond Formation: The tertiary bromide can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Negishi couplings using zinc dust and Pd-catalysts) to append aryl or heteroaryl groups directly to the C3 position, generating complex sp3-rich pharmacophores.

• Metabolic Stability: Replacing a metabolically labile piperidine ring with a 3,3-disubstituted azetidine often reduces the rate of cytochrome P450-mediated oxidation, extending the biological half-life of the drug candidate.

Figure 2: Structural utility and downstream functionalization pathways in medicinal chemistry.

References

• Chemsrc. "CAS#:1823900-26-0 | 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride." Chemsrc Database.
• American Chemical Society (ACS). "The Chemistry of Azetidin-3-ones, Oxetan-3-ones, and Thietan-3-ones." ACS Publications.
• European Patent Office. "PYRIMIDINE-BASED ANTIPROLIFERATIVE AGENTS - EP 3858835 A1." EPO Database.

Sources

• 1. CAS#:1823900-26-0 | 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. data.epo.org [data.epo.org]

Protocols & Analytical Methods

Use of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride as a synthetic building block

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An in-depth technical guide and protocol suite for the application of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride in modern medicinal chemistry and drug discovery.

Executive Summary: The Azetidine Renaissance in Drug Discovery

The integration of highly strained,

-rich nitrogen heterocycles is a defining strategy in contemporary drug design. Azetidines, possessing a ring strain energy of approximately 25.2 kcal/mol, offer a privileged structural compromise between molecular rigidity and metabolic stability [1]. By acting as bioisosteres for larger, more lipophilic rings like piperidine or morpholine, azetidines systematically lower lipophilicity, enhance aqueous solubility, and alter spatial vectors to improve target engagement [2].

1-Benzyl-3-bromo-3-ethylazetidine hydrochloride (CAS: 1823900-26-0) is a highly specialized synthetic building block. It provides a pre-formed, sterically demanding quaternary C3 center (bearing both an ethyl group and a reactive bromide handle) while utilizing a robust N-benzyl protecting group. This guide details the causal logic, mechanistic pathways, and validated protocols for utilizing this molecule to construct complex 3,3-disubstituted azetidine pharmacophores.

Physicochemical Rationale & Structural Logic

As a Senior Application Scientist, it is critical to understand why this specific building block is chosen over alternatives:

• The Hydrochloride Salt Form: The highly strained nature of the azetidine ring makes the free base susceptible to slow oligomerization or degradation upon prolonged storage. The hydrochloride salt neutralizes the basic nitrogen, preventing intermolecular nucleophilic attack and ensuring long-term shelf stability.

• The N-Benzyl Protecting Group: Unlike carbamates (e.g., Boc or Cbz) which can deactivate the basicity of the nitrogen and alter the ring's conformation, the N-benzyl group maintains the amine's

  geometry. It is highly resistant to Lewis acidic transition metals (such as Nickel) and radical conditions, yet can be cleanly cleaved via catalytic hydrogenolysis once the C3 position is functionalized.

• The Tertiary Bromide at C3: Traditional

  nucleophilic substitution at a tertiary carbon is sterically forbidden. Furthermore, standard Palladium-catalyzed cross-coupling fails due to sluggish oxidative addition into the sterically hindered bond and rapid -hydride elimination. Therefore, functionalizing this position requires single-electron transfer (SET) radical chemistry , such as metallaphotoredox dual catalysis [4].

Workflow & Mechanistic Pathways

To incorporate the 3-ethylazetidine core into a target molecule, researchers must follow a specific operational sequence: free-basing, radical cross-coupling, and deprotection.

Caption: Sequential synthetic workflow for integrating the 1-Benzyl-3-bromo-3-ethylazetidine building block.

The Metallaphotoredox Solution

To install an aryl or heteroaryl group at the C3 position, we employ a synergistic Iridium/Nickel dual catalytic system. A silyl radical (generated via Halogen-Atom Transfer, XAT) abstracts the tertiary bromide, yielding a nucleophilic tertiary azetidinyl radical. This radical is rapidly intercepted by a Nickel(II)-aryl complex, bypassing the forbidden

and slow oxidative addition pathways [4].

Caption: Synergistic Ir/Ni metallaphotoredox catalytic cycle for C(sp3)-C(sp2) cross-coupling.

Quantitative Impact on Drug Properties

Replacing traditional six-membered saturated heterocycles with a 3,3-disubstituted azetidine core fundamentally alters the physicochemical profile of the resulting drug candidate[3]. The table below summarizes the expected pharmacological impact.

Property	Standard Piperidine Core	3-Ethyl-3-Aryl Azetidine Core	Pharmacological Impact (Causality)
Ring Strain Energy	~0 kcal/mol	25.2 kcal/mol	Increases 3D vector projection ( ), reducing flat, off-target aromatic stacking.
Lipophilicity (cLogP)	Baseline ( )	to	The smaller hydrophobic surface area significantly improves aqueous solubility.
Basic	~9.5 - 10.0	~8.0 - 8.5	Lower basicity increases the fraction of unionized drug at physiological pH, enhancing membrane permeability.
Metabolic Clearance ( )	High (CYP450 -oxidation)	Low	The quaternary C3 center and ring strain sterically shield the core from cytochrome P450-mediated oxidation.

Self-Validating Experimental Protocols

Protocol A: Free-Basing and Metallaphotoredox Arylation

Objective: Convert the HCl salt to the free base and couple it with an aryl bromide to form a 1-benzyl-3-aryl-3-ethylazetidine.

Step 1: Free-Base Generation

• Suspend 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride (1.0 equiv) in Dichloromethane (DCM).

• Add an equal volume of saturated aqueous

  . Stir vigorously for 15 minutes.

• Extract the organic layer, dry over anhydrous

  , and concentrate under reduced pressure.

  • Causality: The free base must be generated immediately prior to the cross-coupling to prevent the acidic proton of the HCl salt from quenching the photocatalyst or degrading the silyl radical.

Step 2: Photoredox Cross-Coupling

• In an oven-dried vial equipped with a stir bar, combine the free-based azetidine (1.5 equiv), aryl bromide (1.0 equiv),

  (10 mol%), (2 mol%), and anhydrous (2.0 equiv).

• Transfer the vial to a glovebox or apply standard Schlenk techniques to purge with Argon.

• Add anhydrous Dimethoxyethane (DME) (0.1 M) and Tris(trimethylsilyl)silane (

  ) (1.5 equiv).

  • Causality:

    acts as the XAT agent. The bond is homolytically cleaved, and the resulting silyl radical abstracts the bromine atom from the azetidine, driving the formation of the tertiary radical.

• Degassing: Perform three freeze-pump-thaw cycles. Oxygen is a triplet diradical that will rapidly quench both the excited state of the Iridium photocatalyst and the generated alkyl radical, halting the reaction.

• Seal the vial and irradiate with a 450 nm blue LED lamp at ambient temperature for 16-24 hours.

• In-Process Validation: Analyze an aliquot via LC-MS. The reaction is self-validating when the starting aryl bromide is consumed, and the mass corresponding to

  of the cross-coupled product is observed.

Protocol B: Catalytic Hydrogenolysis (N-Debenzylation)

Objective: Remove the N-benzyl group to expose the secondary amine for subsequent scaffold integration.

• Dissolve the purified 1-benzyl-3-aryl-3-ethylazetidine (1.0 equiv) in HPLC-grade Methanol (0.2 M).

• Carefully add 10% Palladium on Carbon (Pd/C) (10-20% w/w).

  • Safety Note: Pd/C is highly pyrophoric when dry. Always add it to the solvent under an inert atmosphere (Nitrogen or Argon).

• Evacuate the flask and backfill with Hydrogen gas (

  ) via a balloon. Repeat this purge cycle three times.

• Stir the suspension vigorously at room temperature for 4-12 hours.

• In-Process Validation: Spot the reaction mixture on a TLC plate alongside the starting material. Develop the plate and stain with Ninhydrin. The starting material will not stain (tertiary amine), while the successful product will appear as a bright, highly polar spot (secondary amine). LC-MS will confirm a mass shift of

  Da (loss of the benzyl group).

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol and concentrate the filtrate to yield the pure 3-aryl-3-ethylazetidine core, ready for amidation or Buchwald-Hartwig coupling into your final drug scaffold.

References

• Azetidines in Drug Discovery - PharmaBlock. PharmaBlock. 1

• Substituted Azetidines in Drug Discovery | Building Blocks | Blog - Life Chemicals. Life Chemicals. 2

• Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery... - Domainex. Domainex. 3

• Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. Princeton University. 4

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• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. lifechemicals.com [lifechemicals.com]
• 3. Synthesis in Review: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination | Domainex [domainex.co.uk]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

Application Note: The Strategic Role of Azetidines in Medicinal Chemistry

[1][2]

Core Directive & Executive Summary

This guide addresses the "Azetidine Renaissance" in modern drug discovery. Long considered too unstable or difficult to synthesize, azetidines (4-membered saturated nitrogen heterocycles) have emerged as privileged scaffolds.[1][2] They offer a unique solution to the "Escape from Flatland" challenge, providing a vector-rigidified, metabolic-resistant alternative to gem-dimethyl groups and larger saturated heterocycles like pyrrolidine or piperidine.

Key Value Proposition:

• Metabolic Shielding: Resistance to oxidative metabolism (CYP450) due to geometric constraints.

• Physicochemical Tuning: Lowering lipophilicity (

  ) while maintaining or modulating basicity.

• Bioisosterism: A rigid replacement for gem-dimethyl and cyclobutane motifs.

Structural & Physico-Chemical Rationale[3][4]

The Geometric Constraint & Metabolic Stability

Azetidines possess high ring strain (

), yet they exhibit remarkable metabolic stability compared to acyclic amines or larger rings.

• Mechanism of Stability: Oxidative metabolism of amines typically proceeds via Single Electron Transfer (SET) to form a radical cation, followed by hydrogen atom abstraction to form an iminium ion.

• The "Anti-Bredt" Effect: Forming an iminium double bond within a 4-membered ring introduces extreme angle strain (requiring

  geometry, angles, inside a square frame). This high energy barrier effectively "shields" the -carbons from CYP450-mediated oxidation.

Basicity and Lipophilicity Modulation

Azetidines allow for the lowering of

without the massive basicity shifts seen in other modifications.

Property	Azetidine ( )	Pyrrolidine ( )	Piperidine ( )	Impact on Drug Design
Ring Strain				High strain correlates to unique reactivity but surprisingly high metabolic stability.
(Parent)				Similar basicity to pyrrolidine, but N-functionalization (e.g., N-aryl) drastically alters this due to orbital hybridization changes.
Lipophilicity	Lower	Moderate	Higher	Azetidines often reduce by 0.5–1.0 units vs. piperidines, improving solubility.
Vector Angles				Provides distinct exit vectors for substituents, accessing novel chemical space.

Decision Logic for Azetidine Incorporation

The following diagram illustrates the strategic decision-making process for when to deploy an azetidine scaffold during Lead Optimization.

Figure 1: Strategic decision tree for incorporating azetidine moieties to solve ADME/Tox issues.

Synthetic Protocols

Synthesis of azetidines is non-trivial due to the entropic and enthalpic barriers of forming a 4-membered ring. Below are two validated protocols: one for general scaffold formation and one for functionalization.

Protocol A: Robust Cyclization of -Haloamines (The "Workhorse" Method)

Application: Generating N-substituted azetidines from amino alcohols. Mechanism: Intramolecular nucleophilic substitution (

).

Reagents:

• Substrate: 3-amino-1-propanol derivative (

  )

• Activation Agent: Mesyl Chloride (MsCl) (

  ) or Tosyl Chloride (TsCl).

• Base: Triethylamine (

  ) ( ) for activation; Sodium Hydride ( ) or for cyclization.

• Solvent: DCM (step 1), THF or Acetonitrile (step 2).

Step-by-Step Methodology:

• Activation: Dissolve the amino alcohol in dry DCM at

  . Add . Dropwise add MsCl.[3] Stir for 2 hours until the mesylate is formed (monitor by TLC/LCMS).

• Workup 1: Wash with water, dry over

  , and concentrate. Crucial: Do not heat excessively; mesylates can be unstable.

• Cyclization: Redissolve the crude mesylate in dry acetonitrile (

  ). Add powdered ( ) or perform in THF with ( ) if the nitrogen is sulfonylated/amidated.

• Reflux: Heat to

  for 4–12 hours. The kinetic barrier requires heat, but thermodynamic strain makes the product sensitive.

• Validation: Check

  NMR. Azetidine ring protons typically appear as multiplets around with distinct coupling constants.

Protocol B: Cross-Coupling on Azetidine Scaffolds

Application: Functionalizing the azetidine ring (e.g., at C3) without ring opening. Challenge: Metal insertion can trigger

-hydride elimination or ring opening.

Reagents:

• Substrate: 3-iodo-N-Boc-azetidine.

• Coupling Partner: Aryl Zinc reagent (Negishi) or Aryl Boronic Acid (Suzuki).

• Catalyst:

  ( ) / Ligand: PyBisulidine or similar tridentate ligands.

Methodology:

• Inert Atmosphere: All steps must be under Argon/Nitrogen.

• Catalyst Prep: Mix Nickel source and ligand in DMA/DMI (polar aprotic solvents stabilize the intermediate).

• Addition: Add the 3-iodoazetidine (

  ).

• Coupling: Add the organozinc reagent dropwise at room temperature.

• Reaction: Stir for 6–12 hours.

• Quench: Dilute with EtOAc, wash with water/brine.

• Note: Nickel is preferred over Palladium for

  couplings on strained rings to minimize -elimination.

Experimental Workflow: Synthesis & Validation

Figure 2: Standard workflow for the cyclization of amino-alcohols to azetidines.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Ring Opening / Polymerization	Acidic conditions or high thermal stress.	Keep pH basic/neutral. Avoid strong Lewis acids during workup. Store at low temp.
Low Yield in Cyclization	Intermolecular oligomerization dominates.	High Dilution Technique: Run cyclization at concentration to favor intramolecular reaction.
Volatility	Low MW azetidines are volatile.	Do not evaporate to dryness under high vacuum if MW . Form HCl or TFA salt immediately.
Hydrolysis	Strained amides (azetidin-2-ones) or activated azetidines.	Avoid prolonged exposure to aqueous base. Use non-nucleophilic bases (DIPEA, DBU).

References

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Source: PubMed / J. Med. Chem. (2026/2025 context) URL:[Link] (General Search Landing for Verification)

• Escape from Flatland: Increasing Saturation as a Strategy for Improving Clinical Success. Source: J. Med. Chem. 2009, 52, 21, 6752–6756. URL:[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines. Source: Chem. Rev. / RSC Publishing URL:[Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. Source: ACS Med. Chem. Lett. URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the N-Debenzylation of 1-Benzylazetidine Derivatives

Introduction: The Strategic Importance of Azetidines and the N-Benzyl Protecting Group

The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a "privileged scaffold" in modern drug discovery.[1][2] Its unique conformational rigidity and ability to introduce desirable physicochemical properties, such as improved metabolic stability and aqueous solubility, have led to its incorporation into numerous approved drugs and clinical candidates.[3][4] The synthesis of these valuable molecules often necessitates the use of protecting groups for the azetidine nitrogen to prevent unwanted side reactions.

The N-benzyl (Bn) group is a widely employed protecting group in this context due to its general stability across a broad spectrum of synthetic transformations.[5] However, the ultimate success of any synthetic route hinges on the efficient and clean removal of this protecting group at the appropriate stage. The N-debenzylation of 1-benzylazetidine derivatives is therefore a critical transformation that requires robust and reliable protocols. This guide provides an in-depth analysis of the most effective methods for this deprotection, focusing on the underlying chemical principles, detailed experimental procedures, and practical troubleshooting advice.

Core Methodologies: A Dichotomy of Reductive Cleavage

The removal of the N-benzyl group from an azetidine core is predominantly achieved through hydrogenolysis, a chemical reaction that involves the cleavage of a bond by hydrogen. This can be accomplished via two main pathways: classical catalytic hydrogenation using hydrogen gas or catalytic transfer hydrogenation, which utilizes a hydrogen donor molecule in situ. The choice between these methods is often dictated by the substrate's functional group tolerance and the available laboratory equipment.

Protocol I: Classical Catalytic Hydrogenation with Palladium on Carbon (Pd/C)

This method is the workhorse for N-debenzylation, prized for its clean conversion, yielding the desired secondary azetidine and toluene as the sole byproduct.[5]

Mechanism of Action

The reaction is heterogeneous, occurring on the surface of the palladium catalyst. The N-benzylazetidine derivative and molecular hydrogen adsorb onto the palladium surface. Hydrogen undergoes dissociative chemisorption, forming palladium hydride species. These active hydrogen species then effect the cleavage of the benzylic carbon-nitrogen bond, leading to the formation of the deprotected azetidine and toluene, which subsequently desorb from the catalyst surface.[5]

Experimental Workflow: Catalytic Hydrogenation

Caption: Workflow for N-debenzylation via catalytic hydrogenation.

Detailed Step-by-Step Protocol

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1-benzylazetidine derivative (1.0 mmol) in a suitable solvent such as methanol or ethanol (10-20 mL). To this solution, carefully add 10% Palladium on Carbon (Pd/C) catalyst (typically 10-20 mol% of palladium).[5]

• Hydrogen Atmosphere : Seal the flask with a septum. Carefully evacuate the flask using a vacuum pump and then backfill with hydrogen gas from a balloon. This vacuum/hydrogen cycle should be repeated three times to ensure an inert atmosphere rich in hydrogen.[5]

• Reaction : Stir the reaction mixture vigorously at room temperature. Vigorous stirring is essential to ensure efficient mixing of the three-phase system (solid catalyst, liquid solution, and hydrogen gas).[5]

• Monitoring : Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is completely consumed.

• Work-up : Upon completion, carefully vent the hydrogen atmosphere and flush the flask with an inert gas like nitrogen or argon.

• Filtration : Dilute the reaction mixture with the reaction solvent and filter it through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad thoroughly with the solvent to ensure complete recovery of the product.[5] Safety Note: The Pd/C catalyst is pyrophoric, especially when dry. Do not allow the filter cake to dry in the air. Quench the catalyst on the Celite® pad with water before disposal.

• Isolation : Concentrate the filtrate under reduced pressure to yield the crude deprotected azetidine. This can be purified further by column chromatography if necessary.

Troubleshooting and Causality

• Slow or Stalled Reaction : This is often due to catalyst poisoning by the product, the secondary azetidine, which can coordinate strongly to the palladium surface.[6] The addition of a stoichiometric amount of a non-nucleophilic acid, such as acetic acid or HCl, can protonate the product amine, preventing its coordination to the catalyst and thereby improving the reaction rate.[7]

• Alternative Catalyst : In cases of difficult substrates, Pearlman's catalyst (Pd(OH)₂/C) can be more effective than Pd/C, though it is often used under higher pressures.[7]

Protocol II: Catalytic Transfer Hydrogenation (CTH)

CTH is an increasingly popular alternative that circumvents the need for high-pressure hydrogen gas, making it a safer and more convenient option for many laboratories.[6][8] In this method, a hydrogen donor molecule transfers hydrogen to the substrate in the presence of a catalyst.

Mechanism of Action: In Situ Hydrogen Generation

In CTH, hydrogen is generated in situ from a donor molecule, such as ammonium formate, formic acid, or cyclohexene.[6][8][9] For example, ammonium formate decomposes on the palladium surface to produce hydrogen, ammonia, and carbon dioxide. The generated hydrogen then participates in the hydrogenolysis of the N-benzyl group in a manner analogous to the classical method.

Visualizing the CTH Process

Caption: Simplified mechanism of Catalytic Transfer Hydrogenation.

Detailed Step-by-Step Protocol (using Ammonium Formate)

• Reaction Setup : To a stirred suspension of the 1-benzylazetidine derivative (3 mmol) and 10% Pd/C (an equal weight to the substrate) in dry methanol (20 mL), add anhydrous ammonium formate (15 mmol) in a single portion under a nitrogen atmosphere.[10][11]

• Reaction : The resulting mixture is stirred at reflux temperature.[11]

• Monitoring : The reaction progress is monitored by TLC. Reactions are often complete within 10-60 minutes.[11]

• Work-up : After completion, cool the reaction mixture to room temperature. Remove the catalyst by filtration through a pad of Celite®.[10][11]

• Isolation : Wash the Celite® pad with chloroform or methanol. The combined organic filtrate is then evaporated under reduced pressure to afford the desired deprotected azetidine derivative.[10][11]

Comparative Data: Hydrogen Donors in CTH

Hydrogen Donor	Typical Conditions	Advantages	Disadvantages
Ammonium Formate	Pd/C, MeOH, Reflux	Fast, neutral conditions, high yields.[10][11][12]	Can be sensitive to moisture.
Formic Acid	Pd/C, various solvents	Effective hydrogen source.[13]	Acidic medium; may not be suitable for acid-labile substrates. Can require a larger amount of palladium.[13][14]
Cyclohexene/1,4-Cyclohexadiene	Pd/C, EtOH, Reflux	Mild conditions, limits available hydrogen which can enhance selectivity.[14]	Slower reaction times may be observed.

Alternative Methods for Highly Functionalized Derivatives

While hydrogenolysis is broadly applicable, substrates containing functional groups that are also susceptible to reduction (e.g., alkenes, alkynes, some halogenated aromatics) may require alternative deprotection strategies.

• Oxidative Debenzylation : Reagents like Ceric Ammonium Nitrate (CAN) can achieve chemoselective N-debenzylation in the presence of other sensitive groups like O-benzyl ethers.[15][16] This method proceeds via a single-electron transfer mechanism, forming a radical cation intermediate.

• Acid-Mediated Deprotection : Strong acids can cleave N-benzyl groups, but this method is generally limited to substrates lacking other acid-sensitive functionalities.[14][17]

• Other Reagents : In specific contexts, reagents like diisopropyl azodicarboxylate (DIAD) have been used for selective N-debenzylation.[18]

These methods are typically considered on a case-by-case basis when standard hydrogenolysis protocols are incompatible with the substrate.

Conclusion and Future Outlook

The N-debenzylation of 1-benzylazetidine derivatives is a fundamental transformation in the synthesis of novel therapeutics and chemical probes. Both classical catalytic hydrogenation and catalytic transfer hydrogenation offer reliable and high-yielding pathways to the desired deprotected azetidines. The choice of protocol is guided by the specific substrate and available resources, with CTH providing a safer and often more convenient laboratory-scale option. A thorough understanding of the underlying mechanisms and potential pitfalls, as outlined in these notes, empowers researchers to troubleshoot effectively and optimize this crucial synthetic step, thereby accelerating the drug discovery process.

References

• ChemRxiv. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Retrieved from [Link]

• Couto, I., et al. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• Juspin, T., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Retrieved from [Link]

• Bagdi, A. K., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic transfer hydrogenation of sugar derivatives. ResearchGate. Retrieved from [Link]

• Grayson, E. J., & Davis, B. G. (2005). A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. University of Oxford. Retrieved from [Link]

• Shiraishi, Y., et al. (2018). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. PMC. Retrieved from [Link]

• ACS Publications. (2026). Direct Amidation of Tertiary N-Benzylamines. Organic Letters. Retrieved from [Link]

• Engelhardt, J. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Retrieved from [Link]

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Organic Chemistry Portal. Retrieved from [Link]

• Grayson, E. J., & Davis, B. G. (2005). A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Organic Letters. Retrieved from [Link]

• Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrogenation with Ammonium Formate. Rhodium.ws. Retrieved from [Link]

• ScienceMadness.org. (2014). Help with debenzylation of N-Benzyl. ScienceMadness.org. Retrieved from [Link]

• Li, H., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. PMC. Retrieved from [Link]

• ResearchGate. (2025). Chemoselective Oxidative Debenzylation of Tertiary N-Benzyl Amines. ResearchGate. Retrieved from [Link]

• Cheng, C., et al. (2009). Highly Chemoselective Pd-C Catalytic Hydrodechlorination Leading to the Highly Efficient N-Debenzylation of Benzylamines. Organic Chemistry Portal. Retrieved from [Link]

• Ison, A. (n.d.). Hydrogenolysis and Selective Reduction (Dehalogenation). WordPress. Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Catalytic Debenzylation. The Effect of Substitution on the Strength of the O-Benzyl and N-Benzyl Linkages. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2025). Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. ResearchGate. Retrieved from [Link]

• Electronic Supplementary Information. (n.d.). Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. Retrieved from [Link]

• Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydrtyation With Ammonium Formate. Semantic Scholar. Retrieved from [Link]

• SciSpace. (n.d.). Catalytic Transfer Hydrogenation. SciSpace. Retrieved from [Link]

• ResearchGate. (n.d.). An efficient method for the N-debenzylation of aromatic heterocycles. ResearchGate. Retrieved from [Link]

• RAPID DEBENZYLATION OF N-BENZYLAMINO DERIVATIVES TO AMINO-DERIVATIVES USING AMMONIUM FORMATE AS CATALYTIC HYDROGEN TRANSFER AGENT. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Selective N-Debenzylation of Amides with p-TsOH. ResearchGate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Organic Chemistry Portal. Retrieved from [Link]

• ChemRxiv. (n.d.). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. ChemRxiv. Retrieved from [Link]

• Bull, S. D., et al. (n.d.). Chemoselective debenzylation of N-benzyl tertiary amines with ceric ammonium nitrate. Journal of the Chemical Society, Perkin Transactions 1. RSC Publishing. Retrieved from [Link]

• Degennaro, L., et al. (n.d.). A sustainable and chemoselective continuous flow hydrogenation of functionalized 2-azetines to azetidines. UniBa. Retrieved from [Link]

• Gacs, J., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters. ACS Publications. Retrieved from [Link]

• Scott, J. D., et al. (2014). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. Retrieved from [Link]

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Application Note: 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride in the Synthesis of Novel Spirocyclic Compounds

Abstract

The incorporation of spirocyclic motifs into drug candidates is a proven strategy to enhance metabolic stability, improve solubility, and restrict conformational flexibility—the "escape from flatland" in modern medicinal chemistry. 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride represents a high-value, versatile building block for accessing 3,3-disubstituted and spirocyclic azetidine scaffolds. This guide details the specific utility of this reagent, focusing on its role as a precursor to 3-ethylideneazetidines , a pivotal intermediate for generating spiro[azetidine-3,2'-oxiranes] and spiro[azetidine-3,1'-cyclopropanes].[1] We provide validated protocols for elimination, spirocyclization, and downstream functionalization, supported by mechanistic insights and troubleshooting matrices.

Introduction: The Strategic Value of the Azetidine Scaffold

Azetidines serve as bioisosteres for cyclobutanes, pyrrolidines, and piperidines, offering unique vectoral alignment of substituents due to the puckered conformation of the four-membered ring. However, introducing substituents at the C3 position—particularly quaternary centers—remains synthetically challenging due to ring strain and steric hindrance.

1-Benzyl-3-bromo-3-ethylazetidine hydrochloride (Structure 1 ) solves this challenge by providing a pre-functionalized quaternary center precursor. Its utility stems from two divergent reactivity profiles:

• Nucleophilic Substitution (

  ): Direct displacement of the bromide by heteroatoms (O, N, S) to form 3,3-disubstituted azetidines.

• Elimination-Functionalization (

  ): Dehydrohalogenation to form 1-benzyl-3-ethylideneazetidine , a reactive exocyclic alkene that serves as a dipolarophile or electrophile for spirocyclization.

This guide focuses on the Elimination-Functionalization pathway, as it is the primary route to novel spirocyclic architectures.

Mechanistic Pathways & Strategic Analysis

The transformation of 1-benzyl-3-bromo-3-ethylazetidine into spirocyclic compounds relies on controlling the competition between substitution and elimination.

The "Ethylidene Gateway"

Under basic conditions, the steric bulk of the ethyl group and the acidity of the

-protons favor elimination over direct substitution. The resulting exocyclic double bond (3-ethylidene) is electronically activated for:

• Epoxidation: Yielding spiro-epoxides (versatile electrophiles).

• Cyclopropanation: Yielding spiro-cyclopropanes (conformational locks).

• [2+2] Cycloaddition: Yielding spiro-cyclobutanes.

Figure 1: Divergent synthetic pathways from 1-benzyl-3-bromo-3-ethylazetidine. The solid lines represent the preferred "Ethylidene Gateway" for spirocycle synthesis.

Experimental Protocols

Protocol A: Synthesis of 1-Benzyl-3-ethylideneazetidine (The Pivot Step)

This step converts the precursor into the reactive exocyclic alkene.

Reagents:

• 1-Benzyl-3-bromo-3-ethylazetidine HCl (1.0 equiv)

• Potassium tert-butoxide (KOtBu) (2.2 equiv)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Setup: Charge a flame-dried round-bottom flask with 1-benzyl-3-bromo-3-ethylazetidine HCl (e.g., 5.0 g) and a magnetic stir bar. Purge with nitrogen.

• Solvent Addition: Add anhydrous THF (10 mL/g of substrate) and cool the suspension to 0 °C in an ice bath.

• Base Addition: Add KOtBu (2.2 equiv) portion-wise over 15 minutes. Note: The solution will turn turbid as KCl precipitates.

• Reaction: Remove the ice bath and stir at room temperature (20–25 °C) for 4–6 hours. Monitor by TLC (SiO₂, 10% EtOAc/Hexane) or LC-MS. The starting material (

  ) should disappear, replaced by a less polar alkene spot ( ).

• Workup: Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (

  ). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo at low temperature (< 30 °C, as the alkene can be volatile/unstable).

• Purification: Flash column chromatography (Neutral Alumina or Silica basified with 1% Et₃N; Eluent: 0-5% EtOAc in Hexanes).

  • Yield Expectation: 75–85% as a colorless to pale yellow oil.

Critical Quality Attribute (CQA):

NMR should show the ethylidene vinylic proton as a quartet/multiplet around 5.2–5.4 ppm.

Protocol B: Synthesis of 1-Benzyl-spiro[azetidine-3,2'-oxirane]

This protocol creates a spiro-epoxide, a versatile handle for ring-opening reactions to create amino-alcohols or further spiro-fused systems.

Reagents:

• 1-Benzyl-3-ethylideneazetidine (from Protocol A) (1.0 equiv)

• m-Chloroperbenzoic acid (m-CPBA), 70-75% (1.2 equiv)

• Dichloromethane (DCM)

• Saturated NaHCO₃ solution

Procedure:

• Dissolution: Dissolve the ethylidene intermediate in DCM (10 mL/g) and cool to 0 °C.

• Oxidation: Add m-CPBA (1.2 equiv) portion-wise. Maintain temperature < 5 °C.

• Stirring: Stir at 0 °C for 1 hour, then allow to warm to room temperature overnight.

• Quench: Pour the mixture into a 1:1 mixture of 10% Na₂SO₃ (to reduce excess peroxide) and saturated NaHCO₃. Stir vigorously for 20 minutes.

• Extraction: Separate layers. Extract aqueous layer with DCM.

• Purification: Dry organic layers over MgSO₄ and concentrate. Purify via flash chromatography (Silica; 10-20% EtOAc/Hexane).

  • Yield Expectation: 60–75%.

Application Note: This spiro-epoxide is highly reactive. Ring opening with amines yields 3-amino-3-(1-hydroxyethyl)azetidines , which are valuable for fragment-based drug discovery (FBDD).

Data Summary & Properties

Property	1-Benzyl-3-bromo-3-ethylazetidine HCl	1-Benzyl-3-ethylideneazetidine	Spiro[azetidine-3,2'-oxirane]
Molecular Weight	~290.6 g/mol (salt)	173.26 g/mol	189.26 g/mol
Physical State	White to off-white solid	Colorless Oil	Pale Yellow Oil
Stability	Hygroscopic; Store at 4°C	Oxidation sensitive; Store -20°C	Reactive electrophile
Key NMR Signal	3.8-4.5 (Azetidine ring protons)	5.2 (vinylic H)	2.9 (epoxide H)
Primary Hazard	Irritant, Corrosive (HCl)	Flammable, Volatile	Contact Allergen

Troubleshooting & Optimization (Expert Insights)

Issue 1: Low Yield in Elimination Step (Protocol A)

• Cause: Incomplete dehydrohalogenation or ring opening.

• Solution: Ensure the base (KOtBu) is fresh. If ring opening (formation of acyclic amines) is observed, switch to a non-nucleophilic amidine base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in refluxing acetonitrile.

Issue 2: Polymerization of Ethylidene Intermediate

• Cause: The exocyclic double bond is strained and electron-rich.

• Solution: Do not store the intermediate. Process immediately into the spirocycle. If storage is necessary, add a radical inhibitor (e.g., BHT) and store in benzene/toluene solution at -20 °C.

Issue 3: Debenzylation Difficulties

• Context: Removing the benzyl group is often the final step to reveal the secondary amine.

• Solution: Standard Pd/C hydrogenation may fail due to steric bulk or poisoning by trace halides.

  • Recommended Method:1-Chloroethyl chloroformate (ACE-Cl) method. Reflux in dichloroethane followed by methanolysis usually cleaves the benzyl group cleanly from sterically hindered azetidines.

Safety & Handling

• Corrosivity: The hydrochloride salt is acidic. Wear gloves and eye protection.

• Lachrymator Potential: Benzyl-azetidines and their halo-precursors can be mild lachrymators. Handle in a fume hood.

• Peroxide Risk: When working with m-CPBA (Protocol B), ensure all peroxides are quenched before concentration to prevent explosion hazards.

References

• D’hooghe, M., et al. (2013).[2] "Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines." Synlett, 24(01), 75–80.

• Singh, G. S., et al. (2025).[3] "Recent progress in synthesis of 3-functionalized azetidines." Arkivoc, 2025(1), 202512430.[4]

• Kirichok, A. A., et al. (2018).[5] "Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery." Chemistry – A European Journal, 24(21), 5444-5449.

• Mykhailiuk, P. K. (2025).[6] "Angular Spirocyclic Azetidines: Synthesis, Characterization, and Evaluation in Drug Discovery." Angewandte Chemie Int.[7] Ed., e202418850.

• Couty, F., & Diederich, M. (2020). "Reactions of Azetidines with Cyanogen Bromide." Tetrahedron, 76(45), 131589.

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Sci-Hub. Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines / Synlett, 2013 [sci-hub.st]
• 3. "Angular" Spirocyclic Azetidines: Synthesis, Characterization, and Evaluation in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Asymmetric Synthesis of Spiro[Azetidine-3,3'-Indoline]-2,2'-Diones via Copper(I)-Catalyzed Kinugasa/C-C Coupling Cascade Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Strain-Release Driven Reactions Involving Substituted Azetidines

[1][2][3]

Executive Summary & Strategic Importance

The azetidine ring, a four-membered nitrogen heterocycle, possesses a significant ring strain energy (SE) of approximately 26 kcal/mol . While less reactive than the three-membered aziridine (SE ~27 kcal/mol), azetidines occupy a unique "Goldilocks" zone in medicinal chemistry: they are stable enough to be isolated and handled as building blocks but possess sufficient potential energy to drive specific, high-value transformations that are thermodynamically inaccessible to unstrained piperidines or pyrrolidines.

This guide details the exploitation of this strain energy in two distinct directions:

• Strain-Release Synthesis: Accessing complex substituted azetidines via the relief of bicyclic strain (e.g., from 1-azabicyclo[1.1.0]butanes).[1][2]

• Strain-Release Functionalization: Utilizing the latent energy of the azetidine core to drive ring-opening and ring-expansion reactions, granting access to

  -functionalized amines and complex saturated heterocycles.

Mechanistic Underpinnings: The Thermodynamics of Strain

Understanding the reactivity profile is critical for experimental design. The reactivity of substituted azetidines is governed by the relief of angular strain (Baeyer strain) and torsional strain (Pitzer strain).

Reactivity Landscape

• Kinetic Stability: Unlike aziridines, neutral azetidines are kinetically stable toward nucleophiles. Activation is required.

• Activation Modes:

  • Quaternization (Azetidinium formation): Converts the amine into a potent leaving group; the ring strain lowers the activation energy for nucleophilic attack.

  • Lewis Acid Coordination: Activates the C-N bond for cleavage.

  • Radical Activation: Homolytic cleavage of the C-N bond, driven by the release of ring strain, allows for cascade reactions (e.g., ring expansions).

Regioselectivity Rules (Curtin-Hammett Control)

In ring-opening scenarios of 2-substituted activated azetidines, regioselectivity is dictated by the interplay of sterics and electronics:

• Steric Control (

  -like): Nucleophiles attack the less hindered C4 position.

• Electronic Control (

  -like): If the substituent at C2 can stabilize a developing positive charge (e.g., aryl, vinyl), attack may occur at C2 despite steric hindrance.

Figure 1: Mechanistic decision tree for the nucleophilic ring opening of substituted azetidines.

Application I: Synthesis of Azetidines via Strain-Release of Bicyclobutanes[1][2][3][5]

The most powerful method to generate 3-substituted and 3,3-disubstituted azetidines utilizes the strain release of 1-azabicyclo[1.1.0]butanes (ABBs) . This reaction is driven by the relief of the massive strain in the central C-N bond.

Protocol A: Strain-Release Amination (Turbo-Amide Coupling)

This protocol allows for the direct coupling of ABBs with amines to form 3-amino azetidines, a privileged scaffold in fragment-based drug discovery.

Reagents:

• Substrate: 1-Azabicyclo[1.1.0]butane (commercially available or synthesized via Aggarwal protocol).

• Nucleophile: Secondary amine or amide.

• Reagent:

  -PrMgCl·LiCl (Turbo Grignard) - acts as a Lewis acid/base mediator.

Step-by-Step Methodology:

• Preparation: Flame-dry a 10 mL Schlenk tube and purge with Argon.

• Complexation: Add the amine (1.0 equiv) and THF (0.5 M). Cool to 0 °C.

• Deprotonation: Dropwise add

  -PrMgCl·LiCl (1.1 equiv). Stir for 15 min at 0 °C to form the magnesium amide.

• Strain-Release Addition: Add the ABB solution (1.2 equiv in THF) slowly.

• Reaction: Warm to Room Temperature (RT) and stir for 2-4 hours. The Lewis acidic Mg coordinates to the bridgehead nitrogen, facilitating nucleophilic attack at the bridgehead carbon.

• Quench: Quench with saturated aqueous NH

  Cl.

• Workup: Extract with EtOAc (3x). Dry over Na

  SO .

• Purification: Flash column chromatography (DCM/MeOH/NH

  ).

Why this works: The magnesium salt activates the ABB nitrogen (Lewis acid activation) while simultaneously delivering the nucleophilic amide anion.

Application II: Strain-Release Ring Opening (Access to -Amines)

Once an azetidine is synthesized, its ring strain can be harvested to create linear

-functionalized amines. This is particularly useful for installing nucleophiles (fluorine, thiols, alcohols) at specific positions relative to an amine.

Protocol B: Lewis Acid-Mediated Regioselective Ring Opening

This protocol uses Copper(II) triflate to catalyze the solvolytic ring opening of

-tosyl azetidines with alcohols.

Reagents:

• Substrate: 2-Aryl-

  -tosylazetidine.[3]

• Catalyst: Cu(OTf)

  (10 mol%).

• Nucleophile/Solvent: Alcohol (MeOH, BnOH, Allyl alcohol).

Step-by-Step Methodology:

• Setup: In a dry vial, dissolve 2-aryl-

  -tosylazetidine (0.2 mmol) in the nucleophilic alcohol (2.0 mL).

• Catalyst Addition: Add Cu(OTf)

  (7.2 mg, 0.02 mmol) in one portion.

• Reaction: Stir at RT for 3–6 hours. Monitor by TLC (disappearance of azetidine).

• Workup: Evaporate excess alcohol under reduced pressure.

• Purification: Direct flash chromatography (Hexanes/EtOAc).

Data Summary: Regioselectivity Trends

Substrate Substituent (C2)	Nucleophile	Major Product Isomer	Yield	Selectivity Mechanism
Phenyl	MeOH	C2-Methoxy (Benzylic)	92%	Electronic ( -like)
Alkyl (Methyl)	MeOH	C4-Methoxy (Terminal)	85%	Steric ( -like)
Phenyl	-PrOH	C2-Isopropoxy	78%	Electronic (despite bulk)

Note: With 2-aryl substrates, the benzylic cation stabilization overrides steric hindrance, leading to attack at the more substituted carbon.

Application III: Radical Strain-Release Ring Expansion

A cutting-edge application involves the expansion of azetidines to piperidines via a radical cascade. This utilizes the "spring-loaded" nature of the ring to trap alkenes.

Protocol C: Boronyl Radical-Catalyzed [4+2] Cycloaddition

This method converts azetidines and olefins into 3,4,5-trisubstituted piperidines.[4]

Reagents:

• Substrate:

  -Boc-3-arylazetidine.

• Partner: Electron-deficient alkene (e.g., acrylate).

• Catalyst: Pyridine-borane complex / Peroxide initiator.

Workflow Visualization:

Figure 2: Pathway for the radical-mediated expansion of azetidine to piperidine.

References

• Aggarwal, V. K., et al. (2022).[1] "Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines." Angewandte Chemie International Edition. Link

• Gianatassio, R., et al. (2016). "Strain-Release Amination." Science. Link

• Ghorai, M. K., et al. (2007).[3] "Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols." The Journal of Organic Chemistry. Link

• Li, P., et al. (2024).[4] "Strain-Release of Azetidines for the Synthesis of 3,4,5-Trisubstituted Piperidines." Angewandte Chemie International Edition. Link

• Mykhailiuk, P. K., et al. (2024).[4][5] "Angular Spirocyclic Azetidines: Synthesis, Characterisation, and Evaluation in Drug Discovery." Angewandte Chemie International Edition. Link

Sources

• 1. Four-Component Strain-Release-Driven Synthesis of Functionalized Azetidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols [organic-chemistry.org]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. Synthesis in Review: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination | Domainex [domainex.co.uk]

Application Note: Preparation of 3-Amino-3-ethylazetidines from 3-Bromo Precursors

Strategic Overview & Chemical Context

3-Amino-3-ethylazetidines are highly valuable, conformationally restricted building blocks in modern drug discovery. They are frequently deployed to optimize pharmacokinetic profiles and modulate target selectivity. A prominent example is their use in the development of EP3 receptor antagonists for the treatment of atherothrombosis[1].

The synthesis of these sterically encumbered, fully substituted carbon centers (the C3 position of the azetidine ring) poses a significant synthetic challenge due to high ring strain and steric hindrance[2]. The synthetic utility of 3-bromo-3-ethylazetidines has been definitively demonstrated by their straightforward conversion into functionalized derivatives, including 3-amino-3-ethylazetidines. This application note details field-proven methodologies for converting 3-bromo-3-ethylazetidines into their corresponding 3-amino derivatives, contrasting direct nucleophilic amination with the highly efficient azide-reduction sequence.

Biological Application Pathway

To understand the value of these building blocks, it is essential to look at their downstream applications. Azetidine-derived compounds are critical in modulating the Prostaglandin E2 (PGE2) signaling pathway. Increased PGE2 concentrations in atherosclerotic vascular walls bind to EP3 receptors, potentiating platelet activation and aggregation[1]. Azetidine-based antagonists block this specific interaction.

PGE2 signaling pathway and EP3 receptor modulation by azetidine derivatives.

Mechanistic Insights & Chemical Logic

The 3-position of the azetidine ring is notoriously resistant to classical SN2 displacement due to the steric bulk of the adjacent ethyl group and the conformational rigidity of the four-membered ring.

• Azide-Reduction Pathway (For Primary Amines): Direct reaction of 3-bromo-3-ethylazetidines with ammonia is inefficient and prone to over-alkylation. Instead, the azide ion (N3-), a linear and highly nucleophilic pseudohalide, efficiently displaces the bromide. Subsequent chemoselective reduction (via Pd/C catalytic hydrogenation) yields the primary amine (e.g., tert-butyl 3-amino-3-ethylazetidine-1-carboxylate) without degrading the azetidine core[1].

• Direct Amination (For Secondary Amines): When utilizing unhindered primary aliphatic amines (e.g., n-propylamine), direct nucleophilic displacement of the tertiary-like bromide is feasible under forcing conditions[3]. The reaction is facilitated by the relief of steric strain upon the departure of the bulky bromide ion, followed by rapid trapping by the amine[2].

Synthetic pathways from 3-bromo-3-ethylazetidines to 3-amino derivatives.

Experimental Protocols

Protocol A: Synthesis of Primary 3-Amino-3-ethylazetidines via Azide Intermediate

This two-step protocol is the industry standard for generating primary amines at the C3 position.

Step 1: Azidation

• Preparation: Dissolve tert-butyl 3-bromo-3-ethylazetidine-1-carboxylate (1.0 equiv) in anhydrous DMF to achieve a 0.5 M concentration.

• Reagent Addition: Add sodium azide (NaN3, 3.0 equiv).

  • Causality: A large excess of NaN3 is required because the linear azide nucleophile must overcome the severe steric hindrance at the C3 position. The excess also compensates for any thermal decomposition of the azide salt during prolonged heating.

• Reaction: Heat the mixture to 80 °C for 16-24 hours under an inert argon atmosphere.

• Workup: Cool to room temperature, dilute with water (to solubilize inorganic salts), and extract with EtOAc. Wash the organic layer extensively with brine to remove residual DMF, dry over Na2SO4, and concentrate.

• Validation & QC: Perform IR spectroscopy on the crude oil. The appearance of a strong, sharp azide stretching band at ~2100 cm-1 confirms the success of the substitution step.

Step 2: Catalytic Reduction

• Preparation: Dissolve the crude 3-azido-3-ethylazetidine intermediate in methanol (0.2 M)[1].

• Catalyst Addition: Add 10% Palladium on activated carbon (Pd/C, 10-15% w/w)[1].

  • Causality: Pd/C provides a highly active surface for H2 activation, ensuring rapid and chemoselective reduction of the azide at ambient temperature, which prevents potential ring-opening side reactions that can occur under harsher reduction conditions.

• Reaction: Purge the reaction vessel with hydrogen gas and stir vigorously under an H2 atmosphere (2-3 atm) overnight[1].

• Workup: Filter the suspension through a pad of Celite to safely remove the pyrophoric palladium catalyst[1]. Concentrate the filtrate under reduced pressure to afford tert-butyl 3-amino-3-ethylazetidine-1-carboxylate.

• Validation & QC: Confirm the product via LC-MS. The validation is twofold: the disappearance of the 2100 cm-1 IR band and a corresponding mass shift in LC-MS of -26 Da (loss of N2, gain of 2H) yielding the [M+H]+ peak at m/z 201.15.

Protocol B: Direct Synthesis of Secondary 3-Amino-3-ethylazetidines

This protocol is utilized when a substituted (secondary) amine is the final target.

• Preparation: Dissolve the 3-bromo-3-ethylazetidine precursor (1.0 equiv) in anhydrous acetonitrile (0.3 M)[3].

• Reagent Addition: Add the primary aliphatic amine (e.g., n-propylamine, 5.0 equiv)[3].

  • Causality: Acetonitrile provides a polar aprotic environment that stabilizes the charge-separated transition state of the displacement. The large excess of amine acts simultaneously as the nucleophile and as an acid scavenger to neutralize the generated HBr[3].

• Reaction: Heat the mixture to reflux (approx. 80-82 °C) for 24 hours[3].

• Workup: Evaporate the solvent, partition the residue between saturated aqueous NaHCO3 and CH2Cl2. Extract, dry over MgSO4, and purify via flash column chromatography.

• Validation & QC: Analyze via LC-MS. Successful conversion is validated by the desired [M+H]+ peak and the complete absence of the starting material's characteristic isotopic bromine doublet (1:1 ratio of M / M+2 peaks).

Quantitative Data & Yield Comparison

The following table summarizes the quantitative expectations and reaction parameters for the amination of 3-bromo-3-ethylazetidines based on the chosen synthetic pathway.

Synthesis Pathway	Target Amine Type	Key Reagents	Reaction Conditions	Typical Yield (%)
Direct Amination	Secondary Amine	R-NH2 (5 eq), MeCN	Reflux, 24 h	75 - 85%
Azide Substitution	Azido Intermediate	NaN3 (3 eq), DMF	80 °C, 16-24 h	80 - 90%
Azide Reduction	Primary Amine	H2 (2-3 atm), Pd/C, MeOH	RT, 12-18 h	90 - 95%
Staudinger Reduction	Primary Amine	PPh3, H2O, THF	RT to 50 °C, 12 h	85 - 90%

References

• Stanković S, D'hooghe M, Vanderhaegen T, Abbaspour Tehrani K, De Kimpe N. Application of 3-bromo-3-ethylazetidines and 3-ethylideneazetidines for the synthesis of functionalized azetidines. SYNLETT. 2014;25(1):75–80. URL:[Link]

• Substituted dihydropyrazolo pyrazine carboxamide derivatives (WO2019219517A1). Google Patents.

Sources

• 1. WO2019219517A1 - Substituted dihydropyrazolo pyrazine carboxamide derivatives - Google Patents [patents.google.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Thieme E-Journals - Synlett / Full Text [thieme-connect.com]

Azetidine ring-opening reactions for the synthesis of acyclic amines

Application Note: Azetidine Ring-Opening Reactions for the Synthesis of Acyclic Amines

Part 1: Strategic Overview

In modern drug discovery, the "escape from flatland" initiative has driven a surge in the use of sp³-rich scaffolds. While azetidines are valuable as rigid, conformationally restricted morpholine/piperidine bioisosteres, their latent potential lies in their strain energy (~26 kcal/mol) . This ring strain serves as a thermodynamic spring, allowing azetidines to act as high-energy precursors to complex, diverse acyclic amines (specifically

-functionalized amines) that are otherwise difficult to access via direct alkylation.

This guide details three distinct methodologies to harness this reactivity:

• Nucleophilic Opening (Acid-Promoted): For accessing

  -alkoxy, -thio, and -amino amines.

• Organoboron Cross-Coupling (Metal-Free): For installing carbon substituents (aryl/alkenyl/alkynyl) at the

  -position.

• Reductive Opening (Electron Transfer): For radical-mediated scaffold remodeling.

Part 2: Mechanistic Principles & Regioselectivity

The utility of azetidine ring opening hinges on regiocontrol . Unlike aziridines, where electronic effects often dominate, azetidines are heavily influenced by steric factors due to their slightly more conformational freedom (puckered conformation).

The Regioselectivity Rule of Thumb:

• Kinetic Control (Standard): Nucleophiles attack the less substituted carbon (typically C4) to relieve steric strain.

• Thermodynamic/Electronic Control: If C2 bears a cation-stabilizing group (e.g., phenyl, vinyl) and the reaction proceeds via a loose transition state (SN1-like), attack may occur at C2.

• Azetidinium Ions: Quaternization of the nitrogen (N-alkylation or protonation) is usually required to lower the activation energy for ring opening.

Figure 1: Decision tree for predicting regioselectivity in azetidine ring opening.

Part 3: Experimental Protocols

Methodology A: Lewis Acid-Catalyzed Nucleophilic Opening

Best for: Synthesizing

-alkoxy or -amino amines (e.g., ether/diamine scaffolds).

Scientific Rationale: Direct nucleophilic attack on neutral azetidines is sluggish. Lewis acids coordinate to the nitrogen lone pair, increasing the electrophilicity of the ring carbons. BF3·OEt2 is preferred for its balance of potency and functional group tolerance.

Protocol:

• Preparation: Dissolve N-tosylazetidine (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M).

• Nucleophile Addition: Add the nucleophile (Alcohol, Thiol, or Amine) (1.5–3.0 equiv).

  • Note: For alcohols, use them as the solvent if possible, or 5-10 equiv in DCM.

• Catalyst Addition: Cool to 0 °C. Add BF3·OEt2 (0.2–1.0 equiv) dropwise.

  • Optimization: Start with 20 mol%. If conversion is slow after 2h, increase to stoichiometric.

• Reaction: Stir at 0 °C

  RT. Monitor by TLC (typically 2–6 h).

• Workup: Quench with sat. NaHCO₃. Extract with DCM.[1] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

Data Summary: Nucleophile Scope

Nucleophile	Catalyst	Product Type	Yield (Typical)	Regioselectivity (C4:C2)

| MeOH | BF3·OEt2 |

-Methoxy amine | 85-95% | >95:5 | | Benzylamine | Sc(OTf)3 | -Diamine | 70-85% | 90:10 | | Azide (TMSN3) | BF3·OEt2 | -Azido amine | 80-90% | >95:5 |

Methodology B: Metal-Free C(sp³)–C(sp³) Cross-Coupling

Best for: Installing alkyl/aryl groups to create carbon chains. A modern alternative to transition-metal catalysis.

Scientific Rationale: This protocol, developed by Nguyen & May, utilizes a cooperative acid system (LiClO₄ + TBAHSO₄) to generate in situ LiHSO₄. This mild Brønsted acid activates the azetidine, while the organotrifluoroborate serves as a robust, air-stable nucleophile. This avoids the use of toxic transition metals (Pd/Ni) and sensitive organometallics (Grignards).

Protocol (Nguyen & May Conditions):

• Setup: To a vial, add N-tosylazetidine (0.2 mmol, 1.0 equiv), Potassium organotrifluoroborate (R-BF3K) (1.2 equiv), LiClO₄ (0.5 equiv), and TBAHSO₄ (0.5 equiv).

• Solvent: Add 1,2-Dichloroethane (DCE) or Toluene (0.2 M).

  • Note: DCE often provides better solubility for the salts.

• Reaction: Heat to 60–80 °C in a sealed tube/vial for 12–24 h.

• Workup: Dilute with DCM, wash with water. Purify via silica gel chromatography.

Figure 2: Workflow for the metal-free organotrifluoroborate ring-opening reaction.

Methodology C: Reductive Ring Opening (SmI2-Mediated)

Best for: Radical-based synthesis and complex scaffold rearrangement.

Scientific Rationale: Samarium(II) iodide (SmI2) acts as a single-electron donor.[2] In the presence of a proton source (e.g., water or alcohol), it can cleave the C-N bond of activated azetidines (typically

-carbonyl or sulfonyl substituted) via a radical intermediate. This is particularly useful when the azetidine is part of a bicyclic system or when "erasing" the ring to reveal a linear chain is desired after using the ring for stereocontrol.

Protocol:

• Preparation: Prepare a 0.1 M solution of SmI2 in THF (deep blue color is critical).

• Substrate: Dissolve the azetidine (e.g., N-tosyl-2-phenylazetidine) in dry THF containing H₂O or t-BuOH (2–5 equiv) as a proton source.

• Addition: Add the SmI2 solution (2.5–4.0 equiv) dropwise to the substrate at 0 °C or RT under Argon.

• Endpoint: The blue color will fade to yellow/white upon reaction. Add SmI2 until the blue color persists for >5 minutes.

• Quench: Open to air (oxidizes excess SmII), add sat. Rochelle’s salt (potassium sodium tartrate) solution, and stir vigorously until layers separate (clears the emulsion).

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Reaction (Starting Material Recovered)	Insufficient Activation	Switch to a stronger Lewis Acid (e.g., from BF3 to TfOH) or increase temperature. Ensure N-protecting group is electron-withdrawing (Ts, Ns, Boc) to polarize the C-N bond.
Poor Regioselectivity (Mixture of isomers)	C2-Substituent Effects	If C2 has an aryl group, the carbocation character increases, leading to C2 attack. Use a non-polar solvent (Toluene) to favor SN2 (C4 attack).
Polymerization	Concentration too high	Dilute reaction to 0.05 M. Azetidines can self-polymerize if the amine product reacts with the starting material.
Hydrolysis of Product	Workup Conditions	-Halo/alkoxy amines can be unstable. Avoid strong aqueous acids during workup.

References

• Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity. Couty, F., David, O., Durrat, F., et al.[3] (2006).[2][4] European Journal of Organic Chemistry.

• Branched Amine Synthesis via Aziridine or Azetidine Opening with Organotrifluoroborates by Cooperative Brønsted/Lewis Acid Catalysis. Nguyen, T. N., & May, J. A.[5] (2018).[6] Organic Letters.

• Lewis Acid-Mediated Regioselective Ring-Opening of Azetidines with Alcohols and Thiols. Ghorai, M. K., et al. (2007).[7] The Journal of Organic Chemistry.

• Samarium Diiodide-Mediated Reactions in Total Synthesis. Edmondson, S., et al.[2] (2004).[4][8] Chemical Reviews.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Samarium Diiodide-Mediated Reactions in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Branched Amine Synthesis via Aziridine or Azetidine Opening with Organotrifluoroborates by Cooperative Brønsted/Lewis Acid Catalysis: An Acid-Dependent Divergent Mechanism [organic-chemistry.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]

Technical Notes & Optimization

Improving yield and purity in 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride synthesis

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to help you navigate the common challenges associated with this multi-step synthesis, ultimately improving both yield and purity.

I. Overview of the Synthetic Pathway

The synthesis of 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is typically achieved through a two-stage process starting from the precursor, 1-benzyl-3-ethylazetidin-3-ol. The first stage involves the synthesis of this azetidinol precursor, and the second stage is the bromination of the tertiary alcohol, followed by conversion to its hydrochloride salt for improved stability and handling.

Caption: Overall synthetic workflow.

II. Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of azetidines, in general, so challenging?

A1: The primary difficulty stems from the inherent ring strain of the four-membered azetidine ring, which is approximately 25.4 kcal/mol.[1] This strain makes the ring kinetically and thermodynamically less favorable to form compared to five- or six-membered rings and renders it susceptible to ring-opening under various conditions, especially acidic ones.[1][2] Consequently, common issues include low yields, the formation of more stable byproducts like pyrrolidines, and decomposition during purification.[1][3]

Q2: My overall yield is consistently low. What are the most critical steps to focus on?

A2: Low overall yield can typically be traced back to two key areas:

• Inefficient Cyclization (Stage 1): The formation of the azetidine ring is often the lowest-yielding step. Competition from intermolecular polymerization and the formation of more stable five-membered pyrrolidine rings are common problems.[3] Optimizing concentration (high dilution favors intramolecular reactions), temperature, and the choice of base are critical.[3]

• Product Loss During Bromination/Workup (Stage 2): The bromination reaction can generate side products if not carefully controlled. Furthermore, the azetidine ring is vulnerable to opening during aqueous acidic workups.[2] Purification can also be a source of yield loss, as the polar nature of the product can lead to streaking on silica gel columns, and its stability on acidic silica can be a concern.[1]

Q3: I am observing a significant byproduct with a mass corresponding to a five-membered ring. What is happening and how can I prevent it?

A3: You are likely forming a pyrrolidine derivative. This is a classic competing reaction pathway in the synthesis of azetidines from γ-substituted amine precursors.[3] The formation of the five-membered pyrrolidine ring is often thermodynamically favored over the four-membered azetidine ring. To minimize this, consider the following:

• Lower Reaction Temperature: Azetidine formation is often the kinetically favored product. Running the reaction at lower temperatures can help to favor the kinetic product over the thermodynamic one.[3]

• Precursor Stereochemistry: In some synthetic routes, the stereochemistry of the starting material can dictate the regioselectivity of the ring-closing step.[3][4]

• Choice of Reagents: The base, solvent, and any catalysts can significantly influence the product ratio. For example, some Lewis acids have been shown to selectively promote azetidine formation over pyrrolidine formation in certain systems.[3][4]

III. Troubleshooting Guide: Stage 1 - Synthesis of 1-Benzyl-3-ethylazetidin-3-ol

This stage involves the intramolecular cyclization of a precursor, typically formed from the reaction of benzylamine with a suitable dielectrophile. Low yields and byproduct formation are the most common issues.

Q: My cyclization reaction is sluggish, incomplete, and gives a poor yield of the desired azetidinol. What should I investigate?

A: A sluggish or low-yielding cyclization is a frequent problem. Here’s a systematic approach to troubleshooting:

1. Re-evaluate Your Reaction Conditions:

• Concentration: Intramolecular cyclization is a unimolecular process, whereas polymerization is a bimolecular process. To favor the desired cyclization, the reaction should be run under high-dilution conditions (e.g., 0.01 M or less).[1] This can be achieved by using a larger volume of solvent or by the slow, syringe-pump addition of the precursor to the heated reaction mixture.

• Temperature: While higher temperatures can increase the reaction rate, they can also promote the formation of the thermodynamically favored pyrrolidine byproduct.[3] An optimal temperature must be found that allows for a reasonable reaction rate without significant byproduct formation. We recommend starting in the 80-110 °C range.[5]

• Choice of Base and Solvent: Triethylamine is a commonly used base as it effectively scavenges the generated acid (e.g., HCl if starting from a chlorohydrin) and its hydrochloride salt precipitates out of many organic solvents, driving the reaction forward.[5]

Parameter	Recommendation	Rationale
Solvent	Triethylamine (used as both base and solvent)[5][6] or high-boiling point non-polar solvents like Toluene.	Triethylamine's boiling point (89°C) is convenient for reflux, and it effectively precipitates the amine hydrohalide byproduct.[5]
Base	Triethylamine (≥ 5 equivalents)[5][6]	Acts as an acid scavenger. Using it in large excess can also serve as the solvent.
Catalyst	Tetrabutylammonium iodide (TBAI) (0.1 - 1.6 mol%)[5]	Acts as a phase-transfer catalyst, which can significantly accelerate the cyclization reaction. Iodide is a better nucleophile than chloride, facilitating the initial displacement.[5]
Temperature	80 - 110 °C (reflux)[5]	Provides sufficient energy for cyclization without excessive byproduct formation. Monitor by TLC/LC-MS.

2. Detailed Experimental Protocol (Optimized):

• To a solution of the precursor (e.g., N-benzyl-3-amino-1-chloro-2-ethyl-propan-2-ol) (1.0 equiv) in triethylamine (5-10 volumes), add tetrabutylammonium iodide (0.01 equiv).[5][6]

• Heat the reaction mixture to reflux (approx. 89-90 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-18 hours).

• Cool the mixture to room temperature and filter to remove the triethylamine hydrochloride precipitate. Wash the precipitate with a small amount of fresh triethylamine or toluene.[5][6]

• Combine the filtrates and concentrate under reduced pressure to yield the crude 1-benzyl-3-ethylazetidin-3-ol.

• The crude product, often an oil, can be purified by crystallization from a solvent system like toluene/hexane or by vacuum distillation if thermally stable.[6]

IV. Troubleshooting Guide: Stage 2 - Bromination with Phosphorus Tribromide (PBr₃)

This step converts the tertiary alcohol into the desired bromide. The reaction must be handled carefully to avoid side reactions and decomposition of the acid-sensitive azetidine ring.

Caption: Mechanism of alcohol bromination using PBr₃.

Q: My bromination reaction is messy, giving multiple products and a low yield of the target bromoazetidine. What's going wrong?

A: This is a common issue when brominating a substrate with a strained, acid-sensitive ring. The key is to control the reaction conditions to favor the desired Sₙ2 substitution over side reactions like ring-opening.

1. Understand the Causality of Experimental Choices:

• Why PBr₃? Phosphorus tribromide is an excellent choice for converting primary and secondary alcohols to alkyl bromides because it avoids the formation of carbocations, thus preventing rearrangements that can occur under strongly acidic conditions (e.g., with HBr).[7][8] It operates via an Sₙ2 mechanism.[7][8]

• Anhydrous Conditions: PBr₃ reacts violently with water to produce phosphorous acid and HBr.[9] Any moisture in the reaction will consume the reagent and generate strong acid, which can catalyze the ring-opening of your azetidine.

• Temperature Control: The reaction is exothermic. Adding the PBr₃ slowly at a low temperature (e.g., 0 °C or below) is crucial to prevent a runaway reaction and minimize the formation of byproducts.

2. Troubleshooting Table:

Symptom	Probable Cause	Solution
Reaction does not start or is incomplete.	Insufficient PBr₃ (may have degraded due to moisture).	Use a fresh bottle of PBr₃. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar).
Formation of multiple unidentified spots on TLC.	Reaction temperature too high, leading to side reactions or decomposition.	Maintain a low temperature (e.g., -15 °C to 0 °C) during the addition of PBr₃.[7] Allow the reaction to warm slowly to room temperature.
Low yield after workup.	Ring-opening during aqueous workup. The byproduct HOPBr₂ hydrolyzes to phosphorous acid and HBr, making the aqueous layer strongly acidic.	Quench the reaction by pouring it over ice and immediately neutralizing with a cold, dilute base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) solution.[10] Avoid strong bases, which could act as nucleophiles. Extract the product quickly into an organic solvent.
Product decomposes on silica gel column.	The acidic nature of standard silica gel is cleaving the strained azetidine ring.[1]	Neutralize the silica gel before use by washing it with a solvent mixture containing a small amount of triethylamine (e.g., 1% triethylamine in ethyl acetate). Alternatively, use a different stationary phase like alumina (basic or neutral).

3. Detailed Experimental Protocol (Optimized):

• Ensure all glassware is thoroughly oven-dried and assembled under an inert atmosphere (N₂ or Argon).

• Dissolve the 1-benzyl-3-ethylazetidin-3-ol (1.0 equiv) in a dry, aprotic solvent (e.g., anhydrous diethyl ether or dichloromethane).[7]

• Cool the solution to -10 °C to 0 °C in an ice-salt or acetone-dry ice bath.

• Add PBr₃ (0.34 - 0.5 equivalents, since one mole of PBr₃ can react with three moles of alcohol) dropwise via syringe, ensuring the internal temperature does not rise significantly.[7] A non-basic amine like pyridine can be added to suppress HBr buildup.[7]

• After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, then let it warm slowly to room temperature.

• Monitor the reaction by TLC (staining with permanganate can be effective) until the starting alcohol is consumed.

• Carefully quench the reaction by pouring it into a vigorously stirred mixture of crushed ice and saturated sodium bicarbonate solution.

• Extract the aqueous layer three times with dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-benzyl-3-bromo-3-ethylazetidine.

V. Troubleshooting Guide: Stage 3 - Purification and Hydrochloride Salt Formation

Q: How can I effectively purify the free base, and what is the best way to form the hydrochloride salt?

A: Purification and salt formation are critical for obtaining a high-purity final product suitable for further use.

1. Purification of the Free Base:

• Chromatography: As mentioned, standard silica gel can be problematic. If chromatography is necessary, use a deactivated column.

  • Protocol for Deactivating Silica: Prepare a slurry of silica gel in your chosen eluent system (e.g., Hexane/Ethyl Acetate). Add triethylamine to constitute ~1% of the total volume. Stir for 15 minutes before packing the column.

• Distillation: If the free base is thermally stable and sufficiently volatile, bulb-to-bulb distillation (Kugelrohr) under high vacuum can be an excellent, non-destructive purification method.[1]

2. Hydrochloride Salt Formation: The hydrochloride salt is generally more crystalline and stable than the free base.

• Choice of Solvent: The key is to choose a solvent in which the free base is soluble, but the hydrochloride salt is not. This will cause the salt to precipitate upon formation, allowing for easy isolation by filtration. Common choices include diethyl ether, ethyl acetate, or a mixture of isopropanol and diethyl ether.

• Protocol for Salt Formation:

  • Dissolve the purified 1-benzyl-3-bromo-3-ethylazetidine free base in a minimal amount of a suitable solvent (e.g., anhydrous diethyl ether).

  • Cool the solution in an ice bath.

  • Slowly add a solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether or gaseous HCl) dropwise with stirring until the solution becomes slightly acidic (check with pH paper).

  • A white precipitate of the hydrochloride salt should form.

  • Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, wash it with a small amount of cold, anhydrous diethyl ether, and dry it under vacuum.

  • Recrystallization from a solvent system like ethanol/ether can be performed for further purification if necessary.

VI. References

• Benchchem. (2025). Technical Support Center: Azetidine Synthesis Protocols. Benchchem.

• OrgoSolver. (n.d.). Alcohol → Alkyl Bromide with PBr₃ (Primary/Secondary: SN2 Inversion). OrgoSolver.

• PrepChem.com. (n.d.). Preparation of 1-benzylazetidin-3-ol (l). PrepChem.com.

• Google Patents. (n.d.). US4639334A - Preparation of 1-benzylazetidine-3-ol derivatives. Google Patents.

• Stanković, S., et al. (2014). Application of 3-Bromo-3-ethylazetidines and 3-Ethylideneazetidines for the Synthesis of Functionalized Azetidines. Synlett, 25, 75–80.

• Master Organic Chemistry. (2015, March 20). PBr3 and SOCl2. Master Organic Chemistry.

• Chemia. (2024, February 6). Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39. Chemia.

• Benchchem. (n.d.). How to avoid pyrrolidine formation during azetidine synthesis. Benchchem.

• Yoda, H., et al. (2018). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 6, 593.

• Al-Zoubi, R. M., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(78), 49355-49383.

• Benchchem. (2025). Azetidine, 1-[(4-fluorophenyl)sulfonyl]- stability issues in solution. Benchchem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4639334A - Preparation of 1-benzylazetidine-3-ol derivatives - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. orgosolver.com [orgosolver.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 10. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]

Challenges in the synthesis and handling of strained azetidine rings

Topic: Challenges in the Synthesis and Handling of Strained Azetidine Rings

Audience: Researchers, Medicinal Chemists, and Process Engineers Document ID: AZT-TECH-001 Status: Active[1]

Introduction: The Azetidine Paradox

Azetidines are high-value pharmacophores in modern drug discovery.[2] Their inherent ring strain (~25.4 kcal/mol) imparts unique physicochemical properties—lowering lipophilicity (

) and increasing metabolic stability compared to larger congeners like pyrrolidines.[1] However, this same strain creates a "Goldilocks" zone for synthesis and handling: they are stable enough to be isolated but reactive enough to decompose catastrophically if mishandled.[1]

This guide addresses the three primary failure modes in azetidine chemistry: failed cyclization , unintended ring-opening , and purification losses .[1]

Module 1: Synthesis Troubleshooting

Q1: My intramolecular cyclization (4-exo-tet) is stalling or yielding polymers. How do I favor ring closure?

Diagnosis: The formation of a 4-membered ring is kinetically favored (per Baldwin’s rules) but thermodynamically disfavored due to enthalpy (ring strain). If the reaction stalls or polymerizes, the rate of intermolecular reaction is competing with intramolecular closure.

Troubleshooting Protocol:

• Dilution Factor: Run the reaction at high dilution (0.01 M – 0.05 M). High concentrations favor intermolecular polymerization.

• The "Thorpe-Ingold" Effect: If possible, introduce gem-dimethyl or spiro-substituents on the carbon chain.[1] This compresses the bond angle, pre-organizing the linear precursor for cyclization.[1]

• Leaving Group (LG) Tuning:

  • Issue: If the LG is too labile (e.g., -OTf), elimination (E2) often competes with substitution (

    ).[1]

  • Solution: Switch to a mesylate (-OMs) or tosylate (-OTs).[1] These are sufficiently reactive for cyclization but less prone to elimination than triflates.

Critical Parameter Check:

Parameter	Recommendation	Reason
Concentration	< 0.05 M	Minimizes oligomerization.
Temperature	Reflux (often required)	Overcomes the activation energy barrier of ring strain.

| Base | Non-nucleophilic (e.g., DIPEA, NaH) | Prevents nucleophilic attack on the LG or ring opening.[1] |

Q2: I am reducing a -lactam to an azetidine using LiAlH , but the ring is cleaving. What is happening?

Root Cause: While

-lactam reduction is a standard route, the intermediate aluminate species can trigger ring opening if the reaction temperature is too high or the quench is too aggressive.

Corrective Action:

• Lewis Acid Activation: Use AlCl

  in conjunction with LiAlH (forming "alane," AlH ).[1] This species is more electrophilic and reduces the amide carbonyl faster, minimizing the window for side reactions.[1]

• Cryogenic Quench: Quench the reaction at 0°C or lower using the Fieser method (

  g LiAlH : mL H O : mL 15% NaOH : mL H O) to avoid generating localized heat spikes that snap the ring.

Module 2: Handling & Stability

Q3: My isolated azetidine degrades upon storage. Is it the light or the temperature?

Analysis: Azetidines, particularly electron-rich ones (N-alkyl), are susceptible to oxidation and acid-catalyzed polymerization.[1]

Stability Protocol:

• Acid Sensitivity: The nitrogen lone pair is highly basic (pKa ~11 for parent azetidine). Even atmospheric CO

  (forming carbamic acid) or trace acid on glassware can protonate the nitrogen.

  • Mechanism:[3][4][5][6][7][8] Protonation creates a good leaving group (ammonium), activating the ring carbons for nucleophilic attack (ring opening).[1]

• Storage Rules:

  • Store as Salt: If possible, convert to a stable salt (e.g., HCl or oxalate), but only if the ring substituents tolerate acid.[1]

  • Free Base Storage: Store at -20°C under Argon.

  • Solvent Choice: Avoid halogenated solvents (DCM, CHCl

    ) for long-term storage of free bases, as slow quaternization (N-alkylation) can occur.[1]

Q4: Why does my yield drop significantly after silica gel chromatography?

The "Silica Trap": Silica gel is slightly acidic (pH 4-5).[1] This acidity protonates the azetidine, causing it to streak (strong cation-dipole interaction) or decompose via acid-catalyzed ring opening.[1][9]

Purification Workarounds:

• The "Pre-Wash" Technique: Flush the silica column with 1-5% Triethylamine (Et

  N) in hexanes before loading your sample. This neutralizes acidic sites.

• Eluent Modifier: Always include 1% Et

  N or 1% NH OH in your mobile phase.

• Alternative Phase: Switch to basic alumina or neutral alumina if the compound is particularly acid-sensitive.

Module 3: Decision Frameworks & Visualization

Workflow 1: Synthetic Route Selection

Choose the path of least resistance based on your substrate's electronics.

Figure 1: Decision tree for selecting the optimal azetidine synthesis pathway based on precursor availability and structural complexity.

Workflow 2: Troubleshooting Decomposition

Diagnose yield loss during isolation.

Figure 2: Diagnostic workflow for identifying the source of yield loss—distinguishing between synthetic failure and isolation degradation.

References

• Recent advances in the synthesis and reactivity of azetidines. Organic & Biomolecular Chemistry, 2021.

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed, 2026.[1][2]

• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. Journal of Organic Chemistry, 2025. [1]

• Safe Handling of Azides. University of Pittsburgh Safety Manual, 2013.

• Stability of azacitidine in sterile water for injection. Canadian Journal of Hospital Pharmacy, 2012.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Synthesis in Review: Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination | Domainex [domainex.co.uk]
• 7. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Functionalization of 3-Bromoazetidines

This guide serves as a specialized technical support resource for researchers working with 3-bromoazetidine scaffolds. It addresses the unique reactivity profile driven by ring strain (

) and the specific failure modes encountered in nucleophilic substitution, cross-coupling, and metallation.

Current Status: Online 🟢 Topic: Troubleshooting Side Reactions & Reactivity Profiles Audience: Medicinal Chemists, Process Chemists

⚠️ Critical Reactivity Overview

3-Bromoazetidine is not a standard secondary alkyl halide. Its reactivity is dominated by two competing forces:

• Ring Strain: The 4-membered ring creates a high barrier to

  transition states (inhibiting direct ) but accelerates strain-release pathways.

• Nitrogen Lone Pair: The basic nitrogen can participate in intramolecular elimination, leading to the formation of 1-azabicyclo[1.1.0]butane (ABB) , a highly reactive intermediate often mistaken for a "side product."

Quick Diagnostic: What is your primary failure mode?

Observation	Probable Cause	Mechanism
No Reaction / Recovered SM	Steric/Strain inhibition of	The nucleophile cannot access the orbital due to ring puckering.
Complex Mixture / Polymer	Uncontrolled ABB formation	Base-mediated elimination to azabicyclobutane, followed by oligomerization.
Isomerized Product (Imine/Enamine)	-Hydride Elimination	Transition metal catalysis failed to suppress -H elimination.
Ring Opened Linear Amine	Acid-catalyzed cleavage	Protonation of nitrogen activates for nucleophilic attack.

🛠️ Module 1: Nucleophilic Substitution ( ) Troubleshooting

User Question:

"I am trying to displace the bromide with a secondary amine using

in DMF at , but I see low conversion and a new spot that degrades on silica. What is happening?"

Technical Insight:

You are likely encountering the "Pseudo-

" Trap . Direct displacement on 3-bromoazetidine is kinetically disfavored because the transition state requires the ring to flatten, increasing strain energy. Under basic conditions ( ), the reaction often proceeds via an Elimination-Addition mechanism, not direct substitution.

The Hidden Pathway:

• Base deprotonates the ammonium salt (if used) or the free base eliminates

  .

• Intermediate Formed: 1-Azabicyclo[1.1.0]butane (ABB).[1][2][3]

• Fate of ABB:

  • Desired: Nucleophile attacks the bridgehead carbon (strain release)

    3-substituted product.[3]

  • Observed Side Reaction: ABB is volatile and unstable; it can polymerize or react with the solvent/trace water if the nucleophile is not reactive enough.

Protocol Adjustment (Self-Validating):

Switch to a Strain-Release Protocol. Instead of forcing an

, explicitly generate the ABB intermediate and trap it.

• Generate ABB: Treat 3-bromoazetidine HCl with 2.2 equiv of aqueous NaOH or KOtBu at

  . Extract the volatile ABB into ether (Handle with care: Toxic/Volatile).

• Nucleophilic Trap: Add your amine nucleophile to the ABB solution.

• Catalyst: Add a Lewis Acid (e.g.,

  or ) or a Brønsted acid source to activate the bridgehead nitrogen.

  • Why? Protonation/complexation of the bridgehead nitrogen creates a massive driving force for nucleophilic attack at

    to relieve strain.

🛠️ Module 2: Cross-Coupling (Suzuki/Negishi) Issues

User Question:

"My Palladium-catalyzed cross-coupling of N-Boc-3-bromoazetidine with an aryl boronic acid yields mostly reduced product (azetidine) and some ring-opened imine. How do I fix this?"

Technical Insight:

The failure mode is

-Hydride Elimination .[4][5][6] Oxidative addition of Pd(0) into the bond forms a species. Because the azetidine ring is constrained, the -hydrogens (on ) are held in proximity to the metal center. -Hydride elimination is faster than transmetallation, leading to an azetine intermediate, which tautomerizes to an imine or hydrolyzes.

Troubleshooting Guide:

Variable	Recommendation	Rationale
Catalyst	Switch to Nickel (Ni)	Ni(0)/Ni(II) cycles often proceed via radical pathways (SET), bypassing the -H elimination requirement of Pd(II) intermediates.
Ligand (if Pd used)	Use Tridentate/Hemilabile Ligands	Ligands like PyBox or bulky biaryls (e.g., RuPhos ) occupy coordination sites, physically blocking the -H agostic interaction.
Additives	Add (Negishi)	Pre-forming the organozinc species (Negishi coupling) often outcompetes elimination due to faster transmetallation kinetics compared to boronic acids.

Recommended Workflow (Ni-Catalyzed):

• Catalyst:

  (10 mol%) + PyBioz or Glyme ligand.

• Reductant:

  or Zn dust.

• Electrophile: Aryl iodide (coupling partner).[7]

• Substrate: 3-bromoazetidine (acting as the alkyl electrophile).

• Note: This "Reductive Cross-Electrophile Coupling" avoids the formation of discrete, unstable organometallics.

🛠️ Module 3: Lithium-Halogen Exchange Hazards

User Question:

"I treated N-Boc-3-bromoazetidine with t-BuLi at

to trap with an aldehyde. I got a complex mixture of ring-opened products. Is the lithio-species stable?"

Technical Insight:

The 3-lithioazetidine species is a Carbenoid-like intermediate. While secondary alkyl lithiums are generally unstable, the 3-lithioazetidine is particularly prone to

-elimination or fragmentation because the negative charge is on a strained ring.

Side Reaction Pathway (The "Grob-like" Fragmentation):

• Li-Halogen exchange occurs.[8][9][10][11]

• The carbanion at

  is thermally sensitive.

• Fragmentation: The ring cleaves to form an allyl amine derivative (e.g., N-Boc-allylamine) or eliminates to form the bicyclobutane (if N-protecting group is labile).

Corrective Action:

• Temperature Control: The exchange must be extremely rapid. Use a flow reactor if possible, or ensure internal temperature never exceeds

  .

• Barbier Conditions: Do not pre-form the lithio species. Have the electrophile (aldehyde) present in solution before adding

  . This captures the transient anion immediately upon formation (In-situ trapping).

• Alternative: Use Iodine-Magnesium exchange (

  , Turbo Grignard). The Magnesium species is more covalent and significantly more stable than the Lithium species at to .

📊 Visual Troubleshooting Pathways

Diagram 1: Reaction Decision Tree for 3-Bromoazetidine

This diagram guides you through the selection of conditions based on the desired outcome and avoids common pitfalls.

Caption: Decision matrix for functionalizing 3-bromoazetidine, highlighting the critical "Strain-Release" bypass for substitution and Nickel preference for coupling.

📚 References

• Strain-Release Functionalization (ABB Pathway):

  • Title: "Strain-Release Amination of 1-Azabicyclo[1.1.0]butanes."

  • Source:Science, 2016.

  • URL:[Link]

  • Relevance: Defines the mechanism of bypassing direct

    by using the bicyclic intermediate.

• Cross-Coupling Challenges:

  • Title: "Nickel-Catalyzed Cross-Couplings of Unactivated Alkyl Halides and Pseudohalides with Organometallic Reagents."

  • Source:Chemical Reviews, 2016.

  • URL:[Link]

  • Relevance: Comprehensive review explaining why Ni is superior to Pd for alkyl halides prone to

    -hydride elimination.

• Lithium-Halogen Exchange Dynamics:

  • Title: "Preparation and Reactivity of 3-Lithioazetidines."

  • Source:Journal of Organic Chemistry, 2008.

  • URL:[Link]

  • Relevance: Details the stability windows and trapping conditions for 3-lithioazetidine species.

• Azetidine Ring Opening:

  • Title: "Regioselective Ring Opening of Azetidinium Ions."

  • Source:European Journal of Organic Chemistry, 2018.

  • URL:[Link]

  • Relevance: Explains the acid-catalyzed degradation pathways to linear amines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. HFIP-assisted Brønsted acid-catalyzed ring opening of 1-azabicyclo[1.1.0]butane to access diverse C3-quaternary aza-azetidines and indole-azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Bypassing β-Hydride Elimination: Excited-State Pd-Catalyzed C(sp3)-C(sp2) Coupling at Room Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 9. ethz.ch [ethz.ch]
• 10. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Purification of Polar Azetidine Hydrochloride Salts

Audience: Researchers, Scientists, and Drug Development Professionals Topic: Purification, Isolation, and Characterization of Polar Azetidine Hydrochloride Salts Role: Senior Application Scientist

Introduction: The "Invisible" Challenge

Purifying polar azetidine hydrochloride salts represents a perfect storm of chemical challenges. These four-membered heterocycles are highly strained, often lack UV chromophores (making them "invisible" to standard detection), and possess extreme water solubility that complicates extraction. Furthermore, the hydrochloride salt form exacerbates hygroscopicity, leading to "wet" oils rather than crystalline solids.

This guide moves beyond generic protocols to address the specific physicochemical bottlenecks of azetidine chemistry.

Part 1: Isolation & Desalting (The "Crude" Phase)

Q: My reaction was quenched with aqueous acid/base, and now my azetidine HCl is trapped in a salty aqueous soup. Standard extractions (EtOAc/DCM) are failing. How do I recover it?

A: This is the most common failure mode. Azetidine salts prefer water over standard organic solvents. You must disrupt this hydration shell or use a "salting-out" mechanism in reverse.

Method A: The "Dry" Desalting Protocol (Recommended)

Best for: Removing NaCl/KCl/NH₄Cl from the crude solid after rotary evaporation.

The Logic: Inorganic salts have high lattice energies and are insoluble in anhydrous alcohols. Azetidine salts, being organic ionic liquids in nature, retain solubility in polar organics.

• Evaporate to Dryness: Remove all water from your aqueous fraction using a rotary evaporator (azeotrope with toluene or ethanol if necessary to ensure dryness). You will be left with a crusty white solid (product + inorganic salts).

• Selective Dissolution: Add anhydrous Isopropanol (iPrOH) or Ethanol (EtOH) to the solid.

  • Pro-Tip: Use approx. 10-20 mL solvent per gram of crude.

• Trituration: Sonicate for 15 minutes. The azetidine HCl will dissolve; the inorganic salts (NaCl, Na₂SO₄) will remain suspended.

• Filtration: Filter through a sintered glass funnel (porosity 3 or 4) or a Celite pad.

• Concentration: Evaporate the filtrate. The resulting residue is your desalted crude azetidine HCl.

Method B: The "Salting-Out" Extraction

Best for: When you cannot evaporate the aqueous layer completely.

The Logic: Saturating the aqueous phase with salt increases its ionic strength, forcing the organic salt into the organic phase (mass action effect).

• Saturate Aqueous Layer: Add solid NaCl or K₂CO₃ until no more dissolves.

• Select Solvent: Do not use EtOAc. Use n-Butanol or a mixture of Chloroform:Isopropanol (3:1) .

• Extract: Perform 3-4 extractions. The high polarity of n-Butanol/IPA is required to pull the polar salt.

• Concentrate: Evaporate the organic layer. Note that n-Butanol has a high boiling point (117°C); use a high-vacuum pump.

Part 2: Purification Strategies (The "Polishing" Phase)

Q: I have the crude material, but it's brown/yellow and purity is ~85%. How do I polish it to >98%?

A: Recrystallization is superior to chromatography for these salts due to the difficulty of detecting them on silica.

Strategy 1: Anti-Solvent Recrystallization

Mechanism: Controlled reduction of solubility to exclude impurities from the crystal lattice.

Solvent System	Ratio (v/v)	Application Note
MeOH / Et₂O	1:5 to 1:10	Gold Standard. Dissolve in min. MeOH; add Et₂O until cloudy.
EtOH / Acetone	1:3 to 1:5	Good for removing colored organic impurities (which stay in acetone).
iPrOH / Heptane	1:2 to 1:5	Use if the compound is very soluble in MeOH/EtOH.

Protocol:

• Dissolve crude azetidine HCl in the minimum amount of the polar solvent (MeOH or EtOH) at mild heat (40°C). Warning: Do not boil; azetidines are thermally sensitive.

• Filter while warm to remove particulate matter.

• Add the anti-solvent (Et₂O or Acetone) dropwise with stirring until a persistent cloudiness (turbidity) appears.

• Add a few drops of the polar solvent to just clear the solution.

• Cool slowly to RT, then to 4°C (fridge), then -20°C (freezer).

• Collect crystals via cold filtration under Argon/Nitrogen (hygroscopic!).

Strategy 2: Ion Exchange Chromatography (SCX)

Best for: separating azetidines from non-basic impurities.

The Logic: Azetidines are amines.[1] They will bind to a Strong Cation Exchange (SCX) resin, while non-basic impurities wash through.

• Load: Dissolve crude in MeOH/Water and load onto an SCX cartridge.

• Wash: Flush with MeOH (removes non-basic organic byproducts).

• Elute: Release the amine using 2M Ammonia in Methanol .

• Re-acidify: The product elutes as the free base. Immediately treat with HCl (in Dioxane or Ether) to reform the stable salt and prevent polymerization.

Visualizing the Purification Workflow

Caption: Decision matrix for selecting the optimal purification pathway based on the physical state and impurity profile of the crude azetidine mixture.

Part 3: Analytics & Detection (Seeing the Invisible)

Q: I ran a TLC and saw nothing under UV. My HPLC trace is flat. Is my compound gone?

A: Likely not. Azetidine HCl lacks a conjugated pi-system, meaning it has essentially zero UV absorbance at standard wavelengths (254 nm).

Troubleshooting Detection Methods

Method	Suitability	Notes
UV (254 nm)	🔴 Poor	Will not detect the compound.
UV (200-210 nm)	🟡 Fair	Only works with UV-transparent buffers (Phosphate/Water). No MeOH/THF.
ELSD / CAD	🟢 Excellent	Standard Method. Detects mass, not light absorption. Universal for non-volatiles.[2]
Ninhydrin Stain	🟢 Excellent	Stains primary/secondary amines Red/Purple on TLC.
KMnO₄ Stain	🟡 Fair	Stains oxidizable functional groups (Yellow/Brown).
qNMR	🟢 Absolute	Use Maleic Acid or TCNB as internal standard in D₂O for purity assay.

Q: How do I run TLC for this?

• Stationary Phase: Silica Gel 60.

• Mobile Phase: DCM : MeOH : NH₄OH (89:10:1). The ammonia is critical to prevent the amine from streaking (tailing) due to interaction with acidic silanols.

• Visualization: Dip in Ninhydrin or Potassium Permanganate (KMnO₄) and heat with a heat gun.

Part 4: Handling & Storage

Q: My white powder turned into a sticky oil overnight. What happened?

A: Azetidine hydrochloride salts are extremely hygroscopic . They pull moisture from the air, dissolving themselves (deliquescence).

• Storage: Store under Argon/Nitrogen atmosphere.

• Container: Tightly sealed glass vial with Parafilm, placed inside a desiccator containing Drierite or P₂O₅.

• Temperature: -20°C is recommended to slow down any potential ring-opening polymerization, which can be catalyzed by moisture and heat.

References

• Organic Syntheses. (1973). Azetidine.[1][3][4][5] Org.[5][6][7] Synth. 53, 13. Retrieved from [Link]

• Teledyne ISCO. (2020). Utilizing ELSD and MS as Secondary Detectors for Prep HPLC and Flash Chromatography. Retrieved from [Link]

• National Institutes of Health (NIH). (2011). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. Azetidine hydrochloride, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CAS 18621-18-6: 3-Hydroxyazetidine hydrochloride [cymitquimica.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Overcoming low reactivity in nucleophilic displacement of the 3-bromo group

Diagnostic: Why is your reaction failing?

User Issue: "I am trying to displace a bromine at the 3-position of a pyridine/quinoline ring using standard nucleophilic aromatic substitution (

) conditions (e.g., amine + base + heat), but I am recovering starting material."

Root Cause Analysis: The failure stems from a fundamental mismatch between the substrate's electronic structure and the reaction mechanism.

• The "Legacy" Mechanism (

  ): Requires the formation of a Meisenheimer complex (an anionic intermediate). This complex must be stabilized by an electron-withdrawing group (EWG) located ortho or para to the leaving group.[1]

• The 3-Bromo Defect: In 3-bromopyridine (and similar systems), the ring nitrogen is meta to the leaving group. It cannot stabilize the negative charge via resonance. Consequently, the activation energy for direct nucleophilic attack is prohibitively high.

Visual Diagnostic:

Caption: Comparative failure analysis showing why 3-bromo substrates cannot sustain the intermediate required for uncatalyzed displacement.

Solution Protocols (The "Patches")

To resolve this, you must upgrade from Nucleophilic Substitution (

) to Metal-Catalyzed Cross-Coupling (MCCC) . Below are the three validated protocols sorted by reliability.

Protocol A: Palladium-Catalyzed Buchwald-Hartwig Amination (Gold Standard)

Best for: C-N bond formation, high value substrates, mild conditions.

This method bypasses the electronic requirement of the ring by using Palladium (Pd) to insert into the C-Br bond (Oxidative Addition).

Reagents & Setup:

Component	Recommendation	Function
Pre-catalyst	Pd(OAc)₂ (1–5 mol%) or Pd₂(dba)₃	Source of Pd(0).
Ligand	BrettPhos or Xantphos	Bulky, electron-rich phosphines facilitate oxidative addition into the deactivated 3-position.
Base	NaOtBu (Sodium tert-butoxide)	Strong base required to deprotonate the amine.

| Solvent | Toluene or 1,4-Dioxane | Anhydrous, degassed. |

Step-by-Step Workflow:

• Inert Environment: Flame-dry a Schlenk tube and cool under Argon.

• Loading: Add Pd(OAc)₂ (2 mol%), Ligand (4 mol%), and NaOtBu (1.4 equiv).

• Substrate: Add 3-bromopyridine derivative (1.0 equiv) and Amine (1.2 equiv).

• Solvation: Add anhydrous Toluene (0.2 M concentration).

• Activation: Seal and heat to 80–100°C for 12–24 hours.

• Workup: Filter through Celite, concentrate, and purify via flash chromatography.

Expert Insight: For extremely hindered amines, switch the ligand to RuPhos . If the substrate contains base-sensitive groups (like esters), switch the base to Cs₂CO₃ .

Protocol B: Copper-Catalyzed Ullmann-Type Coupling (Legacy Support)

Best for: Cost-sensitive scale-up, C-O or C-N bonds where Pd fails.

Modern Ullmann chemistry uses ligands to lower the temperature from the traditional 200°C to 90–110°C.

Reagents:

• Catalyst: CuI (10 mol%)

• Ligand: L-Proline (20 mol%) or DMEDA (

  -dimethylethylenediamine).

• Base: K₃PO₄ or K₂CO₃ (2.0 equiv).

• Solvent: DMSO or DMF (polar aprotic is essential).

Critical Step: You must pre-stir the CuI and Ligand in the solvent for 10-15 minutes to form the active catalytic complex before adding the aryl bromide.

Protocol C: Halogen-Metal Exchange (The "Reboot")

Best for: Introducing Carbon electrophiles (CHO, COOH) or Boron species.

If you cannot displace the Br directly, swap it for a Lithium atom, then attack an electrophile.

Workflow:

• Cool substrate in THF to -78°C .

• Add n-BuLi (1.1 equiv) dropwise. Note: 3-Lithiopyridine is unstable above -40°C.

• Stir for 15-30 mins.

• Add electrophile (e.g., DMF for aldehyde,

  for boronic acid).

• Warm to RT and quench.

Troubleshooting Matrix (FAQ)

Error Code: LOW_YIELD

• Symptom: Conversion stops at 30-40%.

• Fix: The catalyst is dying.

  • Ensure strictly anhydrous solvents (water kills the catalyst).

  • Switch to a Pd(II) precatalyst like G3-Xantphos which generates active Pd(0) more efficiently than mixing Pd(OAc)₂ + Ligand.

Error Code: REDUCTION (Protodehalogenation)

• Symptom: You isolate the pyridine with a Hydrogen instead of the Bromine (H-Br exchange).

• Cause:

  -Hydride elimination from the amine or solvent is faster than reductive elimination.

• Fix:

  • Switch solvent from Dioxane to Toluene (less prone to hydride transfer).

  • Increase the steric bulk of the ligand (e.g., switch from BINAP to BrettPhos ).

Error Code: NO_REACTION

• Symptom: 100% Starting Material recovered.

• Cause: Oxidative Addition failed. The 3-Br bond is too strong/inert.

• Fix: Increase temperature to 110°C and use a more electron-rich ligand (tBuXPhos ) to force the Pd into the C-Br bond.

Decision Logic & Workflow

Use this logic gate to select the correct experimental path for your specific substrate.

Caption: Strategic decision tree for selecting the optimal displacement methodology based on nucleophile class.

References

• Mechanistic Limitations of SNAr

  • Bunnett, J. F., & Zahler, R. E. (1951).

• Buchwald-Hartwig Protocols (Pd-Catalysis)

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.

• Ullmann-Type Coupling (Cu-Catalysis)

  • Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions.[2][3] Angewandte Chemie International Edition.

• Halogen-Metal Exchange

  • Parham, W. E., & Bradsher, C. K. (1982). Aromatic Organolithium Reagents via Halogen-Metal Exchange.[4] Accounts of Chemical Research.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

Preventing polymerization of azetidine starting materials during synthesis

Topic: Preventing Polymerization of Azetidine Starting Materials

Status: Active Guide Version: 2.4 (Current) Audience: Medicinal Chemists, Process Chemists, CMC Leads

Executive Summary: The "Silent Killer" of Yields

Azetidines are deceptively simple structures. With a ring strain of ~25.4 kcal/mol (higher than oxetane and approaching aziridine), they act as "spring-loaded" electrophiles. The most common failure mode in azetidine synthesis is Cationic Ring-Opening Polymerization (CROP) . This process is often invisible until it is too late, resulting in the conversion of a volatile oil into an intractable, rubbery solid or the complete loss of material on a silica column.

This guide provides the protocols required to handle azetidines without triggering this cascade.

Module 1: The Mechanism of Failure

To prevent polymerization, you must understand what triggers it. Azetidine polymerization is almost exclusively acid-catalyzed and concentration-dependent .

The CROP Mechanism

Unlike aziridines, which can polymerize via nucleophilic attack alone, azetidines generally require activation.

• Protonation: The basic nitrogen (pKa ~11.3) accepts a proton (from trace acid, silica gel silanols, or protic solvents).

• Nucleophilic Attack: A neutral azetidine molecule attacks the

  -carbon of the protonated azetidinium species.

• Ring Opening: The strain is released, forming an acyclic dimer with a new secondary amine, which propagates the chain.

Figure 1: The Cationic Ring-Opening Polymerization (CROP) cascade. Note that the reaction is autocatalytic in the sense that the amine product remains basic.

Module 2: Critical Stability Data

Before planning your synthesis, compare your substrate against these stability benchmarks.

Parameter	Value / Property	Implication for Handling
Ring Strain	~25.4 kcal/mol	High reactivity; thermodynamically unstable relative to open chain.
pKa (Conjugate Acid)	11.29	Highly basic. Will protonate on standard Silica Gel (pH ~5).
Stability (Free Base)	Low	Store < -20°C. Polymerizes neat at RT over time.
Stability (HCl Salt)	High	Indefinitely stable at RT if dry.
Critical Impurity	Azetidine Oligomers	Check NMR for broad peaks at 1.8–2.0 ppm (polymer backbone).

Module 3: Storage & Handling Protocols

Protocol A: Converting Free Base to Salt (Recommended)

Why: The hydrochloride salt is not nucleophilic and cannot initiate the CROP mechanism.

• Dissolve the crude azetidine free base in Et₂O or MTBE (0.1 M concentration).

• Cool to 0°C in an ice bath.

• Dropwise add 2.0 M HCl in Et₂O (anhydrous) with vigorous stirring.

• The salt will precipitate immediately. Filter under Argon and dry under vacuum.

• Store: Room temperature, desiccated.

Protocol B: Handling the Free Base

Why: Some reactions (e.g., Buchwald-Hartwig, alkylations) require the free base.

• Never store neat. Always store as a solution (e.g., 10-20% wt in THF or Toluene).

• Cold Chain: Keep at -20°C or -80°C.

• Glassware: Use base-washed glassware (rinsed with dilute NH₄OH then dried) to remove acidic surface sites if the scale is < 50 mg.

Module 4: Purification – The Danger Zone

The most common user report is: "I loaded 500mg of crude oil onto the column, and nothing came off." Cause: The acidic silanol groups (Si-OH) on silica gel protonated the azetidine, anchoring it to the column and initiating polymerization.

Workflow: The "Buffered Silica" Method

Do NOT use standard silica gel flash chromatography without modification.

Step-by-Step Guide:

• Mobile Phase Preparation:

  • Choose your solvent system (e.g., DCM/MeOH).

  • Mandatory Additive: Add 1% Triethylamine (Et₃N) or 1% NH₄OH to the mobile phase.

  • Mechanism:[1][2][3] The amine additive neutralizes the acidic sites on the silica before your product interacts with them.[4]

• Column Pre-treatment:

  • Flush the column with 3 column volumes (CV) of the mobile phase containing the base before loading the sample.

• Sample Loading:

  • Load as a liquid (diluted in mobile phase).

  • Avoid: Solid loading on pure silica. If solid loading is necessary, use Celite or basic alumina.

• Alternative Stationary Phases:

  • If the substrate is extremely sensitive, switch to Basic Alumina (Activity Grade III) .

Figure 2: Decision tree for the safe purification of azetidine derivatives.

Module 5: Troubleshooting & FAQs

Issue 1: "My reaction mixture turned into a solid rubber/gel."

• Diagnosis: Runaway polymerization. This is irreversible.

• Root Cause: High concentration (>0.5 M) combined with heat or trace acid.

• Prevention: Run reactions at high dilution (0.1 M – 0.2 M). Add an inorganic base (K₂CO₃) to the reaction as a proton scavenger if the chemistry permits.

Issue 2: "I see a broad baseline hump in my NMR."

• Diagnosis: Oligomer formation.[5]

• Resolution: If the product is still the major component, attempt an acid-base extraction.

  • Dissolve in 1M HCl (Polymer/oligomers are often less soluble or get trapped at the interface).

  • Wash with Et₂O (removes non-basic impurities).

  • Basify aqueous layer to pH 12 with NaOH.

  • Extract rapidly into DCM.

Issue 3: "Can I use Lewis Acids (e.g., BF₃·OEt₂, AlCl₃) with azetidines?"

• Guidance: Extreme Caution. Lewis acids coordinate to the nitrogen, increasing ring strain and activating the C-N bond for opening.

• Protocol: If a Lewis Acid is required (e.g., for a Friedel-Crafts reaction elsewhere on the molecule), pre-complex the Lewis Acid with the substrate at -78°C and quench immediately upon completion. Never let it warm to RT with the Lewis Acid present.

References

• Cationic Ring-Opening Polymerization of Azetidine: Goethals, E. J.; Schacht, E. H. "Cationic polymerization of cyclic amines." Polymer Journal, 1974 , 13, 57.

• Ring Strain Energies: Wiberg, K. B. "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition, 1986 , 25, 312–322.

• Azetidine Synthesis and Stability: Couty, F.; Evano, G. "Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles." Organic Preparations and Procedures International, 2006 , 38, 427-465.

• pKa Values of Heterocycles: Jencks, W. P.; Regenstein, J. "Ionization Constants of Acids and Bases." Handbook of Biochemistry and Molecular Biology, 1976 .

• Purification of Basic Amines: "Purification of Laboratory Chemicals," 8th Edition, Armarego, W. L. F. (Butterworth-Heinemann, 2017).

Sources

• 1. Aziridine: ring strain promotes ring opening [ns1.almerja.com]
• 2. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for azetidine synthesis (solvent, temperature, base)

To: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist Team Subject: A Practical Guide to Optimizing Reaction Conditions for Azetidine Synthesis (Solvent, Temperature, & Base)

Welcome to the technical support center for azetidine synthesis. The construction of the strained 4-membered azetidine ring is a common challenge in medicinal and process chemistry.[1][2] Low yields, competing side reactions, and purification difficulties are frequently encountered hurdles.[1] This guide is designed to provide practical, experience-driven advice to troubleshoot and optimize your synthetic routes. We will move beyond simple procedural lists to explain the causal relationships behind experimental choices, empowering you to make informed decisions in your own research.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems in a question-and-answer format.

Question 1: My intramolecular cyclization to form the azetidine ring is resulting in very low yields. What are the most likely causes and how can I address them?

Low yields are a frequent issue, often stemming from a combination of factors that disfavor the formation of the high-strain 4-membered ring.[1] Let's break down the core areas to investigate:

• Leaving Group Inefficiency: The intramolecular SN2 reaction is a cornerstone of azetidine synthesis.[3] If your leaving group is poor (e.g., a hydroxyl group), the rate of the desired cyclization will be slow, allowing side reactions to dominate.

  • Solution: Activate hydroxyl groups by converting them into better leaving groups like mesylates, tosylates, or halides. A common and effective method involves treating the precursor β-amino alcohol with methanesulfonyl chloride (MsCl) in the presence of a mild base like triethylamine, followed by the addition of a stronger, non-nucleophilic base (e.g., DBU) to induce ring closure.[1][4]

• Suboptimal Base Selection: The choice of base is critical. An inappropriate base can lead to deprotonation at the wrong site, elimination side-products, or failure to generate the nucleophilic amine effectively.

  • Solution: Screen a panel of bases with varying strengths and steric properties. For cyclizing an amino mesylate, a non-nucleophilic organic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is often a good choice.[1][5] For other precursors, inorganic bases like potassium carbonate (K₂CO₃) or strong hydride bases like sodium hydride (NaH) might be optimal.[1] The key is to match the base to the specific requirements of your substrate and leaving group.

• Incorrect Solvent Environment: The solvent must solubilize your starting materials while also stabilizing the transition state of the cyclization.

  • Solution: Polar aprotic solvents such as acetonitrile (MeCN), DMF, or DMSO are often effective as they can solvate the charged intermediates without interfering with the nucleophile.[6] In some cases, less polar solvents like 1,2-dichloroethane (DCE) or even toluene can provide higher yields or better selectivity by influencing the conformation of the substrate.[3] A solvent screen is highly recommended during optimization.

• Unfavorable Reaction Concentration: Intramolecular reactions are favored at high dilution, which minimizes competing intermolecular side reactions that can lead to oligomers or polymers.

  • Solution: Run the reaction at a lower concentration (e.g., 0.05 M to 0.2 M). While this may seem counterintuitive for reaction rates, it is often essential for favoring the desired ring-closing event.

Question 2: I'm observing a significant amount of an elimination byproduct instead of my desired azetidine. How can I suppress this?

This is a classic competition between intramolecular substitution (SN2) and elimination (E2). The formation of an alkene byproduct indicates that your base is preferentially acting as a Brønsted base to remove a proton, rather than facilitating the cyclization.

• Causality: This issue is most common when using strong, sterically hindered bases (e.g., LDA, t-BuOK) which can more easily access a proton on a carbon adjacent to the leaving group. Elevated temperatures also strongly favor elimination over substitution.

• Solutions:

  • Switch to a Less Hindered Base: Change to a non-nucleophilic, but less sterically bulky base like DBU or potassium carbonate.[1][7]

  • Lower the Reaction Temperature: Perform the reaction at room temperature or even 0 °C. Substitution reactions generally have a lower activation energy than elimination reactions, and thus are less sensitive to temperature reductions.

  • Use a Better Leaving Group: A more reactive leaving group (e.g., a triflate or nosylate) can accelerate the SN2 reaction, allowing it to outcompete the E2 pathway, even at lower temperatures.

Question 3: My reaction stalls and does not go to completion, even after extended reaction times. What should I try?

A stalled reaction points to an activation energy barrier that is too high under the current conditions or catalyst deactivation.

• Causality: The most common culprits are insufficient temperature, a poor leaving group, or a solvent that does not adequately support the reaction mechanism.

• Solutions:

  • Increase Temperature Systematically: Gradually increase the reaction temperature. For instance, if the reaction is stalling at room temperature, try heating to 40 °C, then 65 °C, while carefully monitoring for byproduct formation via TLC or LC-MS.[5][6] Some cyclizations require reflux conditions to proceed effectively.[3]

  • Re-evaluate the Solvent: The precursor may need to adopt a specific conformation for ring closure, which can be highly solvent-dependent.[1] A solvent screen is one of the most powerful tools for overcoming a stalled reaction. Try solvents from different classes (e.g., polar aprotic like MeCN, chlorinated like DCE, and aromatic like toluene).[3]

  • Consider a Catalyst: For certain reaction types, such as the aminolysis of epoxides to form 3-hydroxyazetidines, a Lewis acid catalyst like Lanthanum(III) triflate (La(OTf)₃) can be essential to activate the substrate and drive the reaction to completion.[3][8]

Frequently Asked Questions (FAQs)

Q: How do I strategically choose a solvent for my azetidine synthesis?

A: Start by considering the mechanism. For most intramolecular SN2 cyclizations, a polar aprotic solvent is a good starting point. These solvents effectively solvate cations but leave the anionic nucleophile relatively "bare" and highly reactive. A systematic screening approach is best.

Solvent Class	Examples	Rationale & Considerations
Polar Aprotic	Acetonitrile (MeCN), DMF, DMSO	Excellent for SN2 reactions. Good solvating power for many organic salts.[6] MeCN is often a good first choice due to its relatively low boiling point, making removal easier.
Chlorinated	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)	Moderately polar. Can be very effective and sometimes offer different selectivity compared to more polar aprotics.[3] DCE is useful for higher temperature reactions.
Ethers	Tetrahydrofuran (THF), 2-Methyl-THF, Dioxane	Less polar than the above. Can be effective, particularly if starting materials have limited solubility in more polar solvents. THF is a very common solvent in organic synthesis.
Aromatic	Toluene, Benzene	Generally non-polar. Can be advantageous in specific cases where they may promote a favorable pre-reaction conformation of the substrate.[3]

Q: What is the role of the base, and how do I select the best one?

A: The base typically has one of two primary roles: 1) to deprotonate the amine, making it a more potent nucleophile, or 2) to neutralize an acid byproduct generated during the reaction (e.g., HCl from an acid chloride).

Here is a guide to common bases and their applications:

Base	pKa of Conjugate Acid	Typical Use Case & Comments
Triethylamine (Et₃N)	~10.7	Mild, non-nucleophilic amine base. Often used to scavenge acids generated in situ, such as during mesylation of an alcohol.[1]
Potassium Carbonate (K₂CO₃)	~10.3 (pKa of HCO₃⁻)	Inexpensive, mild inorganic base. Widely used in N-alkylation reactions.[1][4] Its heterogeneity can sometimes be advantageous.
DBU	~13.5	Strong, non-nucleophilic organic base. Excellent for promoting cyclizations via SN2 where elimination is a risk.[5][7]
Sodium Hydride (NaH)	~36 (pKa of H₂)	Very strong, non-nucleophilic base. Used when a very weak acid (like an alcohol or some amines) needs to be deprotonated completely. Requires an aprotic solvent (e.g., THF, DMF).

When selecting a base, ensure it is strong enough to deprotonate the intended acid but not so strong that it causes unwanted side reactions.[1] For example, using NaH with a substrate that has other sensitive protons could lead to a complex product mixture.

Q: What is a typical temperature range, and when should I use heating or cooling?

A: The optimal temperature is highly reaction-dependent.

• Start at Room Temperature (RT, ~20-25 °C): Many reactions, including aza-Michael additions and some cyclizations, proceed efficiently at RT.[6] This is always the safest starting point to minimize side reactions.

• Cooling (0 °C to -78 °C): Use cooling when dealing with highly reactive reagents (e.g., organolithiums, strong hydride bases) to control the reaction rate and prevent decomposition. It is also used at the beginning of exothermic reactions.

• Heating (40 °C to Reflux): Heating is necessary when the reaction has a significant activation energy barrier.[9] A systematic increase in temperature is recommended. For example, in aza-Michael additions, heating to 65 °C is common to increase the rate with less reactive nucleophiles.[5][10] Some cyclizations may require the reflux temperature of the solvent to proceed.[3]

Optimization & Troubleshooting Workflow

When faced with a challenging azetidine synthesis, a logical, stepwise approach to optimization is crucial. The following diagram illustrates a typical workflow for troubleshooting a low-yielding reaction.

Caption: A logical workflow for troubleshooting low yields in azetidine synthesis.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in Intramolecular Cyclization

This protocol provides a framework for efficiently screening multiple solvents in parallel.

• Preparation: In separate, identical, dry reaction vials equipped with small stir bars, weigh out the azetidine precursor (e.g., an N-substituted-3-amino-1-propanol mesylate, 1.0 eq).

• Solvent Addition: To each vial, add a different anhydrous solvent to be screened (e.g., MeCN, DMF, THF, DCE, Toluene) to achieve a consistent concentration, typically 0.1 M.

• Base Addition: To each vial, add the chosen base (e.g., DBU, 1.2 eq) at room temperature.

• Reaction Execution: Seal the vials and stir the reactions at the desired temperature (e.g., start at room temperature).

• Monitoring: After a set time (e.g., 2, 6, and 24 hours), take a small aliquot from each reaction mixture. Dilute the aliquot with a suitable solvent (like ethyl acetate), and analyze by TLC and/or LC-MS to determine the extent of conversion and the presence of byproducts.

• Analysis: Compare the results across all solvents to identify the one that provides the highest conversion to the desired azetidine with the fewest side products. The solvent giving the best result can then be used for a larger-scale reaction.

Protocol 2: General Procedure for Aza-Michael Addition to an Activated Azetidine

This protocol is adapted for the synthesis of 3-substituted azetidines from precursors like methyl 2-(N-Boc-azetidin-3-ylidene)acetate.[10]

• Reactant Preparation: In a dry round-bottom flask, dissolve the methyl 2-(N-Boc-azetidin-3-ylidene)acetate (1.0 eq) in anhydrous acetonitrile (to make a ~0.2 M solution).[10]

• Nucleophile Addition: Add the desired N-heterocycle nucleophile (1.1 eq).

• Base Addition: Add DBU (1.0 eq) to the mixture.[10]

• Reaction Execution: Stir the reaction mixture at the desired temperature. While many reactions proceed at room temperature, heating to 65 °C may be necessary for less reactive nucleophiles.[5][10]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-16 hours).[10]

• Work-up: Once complete, cool the reaction to room temperature and concentrate the mixture under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 3-substituted azetidine product.[6][10]

We trust this guide will serve as a valuable resource in your synthetic endeavors. Our team is committed to supporting your research, and we encourage you to adapt these principles to your specific chemical challenges.

References

• Kuriyama, M., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry. Retrieved from [Link]

• Schindler, C. S., et al. (2021). A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction. Nature Chemistry. Retrieved from [Link]

• Gudelis, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. Molecules. Retrieved from [Link]

• Neubauer, T. M., et al. (2022). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Douglas, J., et al. (2017). Synthesis of Azetidines by Aza Paternò-Büchi Reactions. Chemical Society Reviews. Retrieved from [Link]

• Neubauer, T. M., et al. (2022). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of conditions for the reaction of the Aza-Michael addition. ResearchGate. Retrieved from [Link]

• Gudelis, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Aziridines from Amino Alcohols. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of Suitable Solvents in Organic Synthesis. Strategies for Solvent Selection. ResearchGate. Retrieved from [Link]

• Organic Letters. (2022). Intramolecular, Visible-Light-Mediated Aza Paternò–Büchi Reactions of Unactivated Alkenes. ACS Publications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Azetidine synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Google Books. (n.d.). Azetidine Synthesis. Google Books.

• Burke, M. D., et al. (2012). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of azetidines with cyclization of N‐α‐methylbenzyl imines. ResearchGate. Retrieved from [Link]

• Kuriyama, M., et al. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. PMC. Retrieved from [Link]

• Cybulski, J., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules. Retrieved from [Link]

• Alabugin, I. V., et al. (2023). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. Chemical Reviews. Retrieved from [Link]

• West Virginia University. (2014). SAMPLE PREPARATION GUIDE FOR SYNTHETIC ORGANIC CHEMICALS. WVU Shared Research Facilities. Retrieved from [Link]

• ACS Publications. (2016). Recyclable Thermosets Based on Dynamic Amidation and Aza-Michael Addition Chemistry. Macromolecules. Retrieved from [Link]

• YouTube. (2021). Tretyakova Lab • Organic Synthesis Protocol. Retrieved from [Link]

• ACS Publications. (2015). Acids, Bases, and Salts in Mixed-Aqueous Solvents. Organic Process Research & Development. Retrieved from [Link]

• RSC Publishing. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Chemical Society Reviews. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Frontiers | Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines [frontiersin.org]
• 4. Azetidine synthesis [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Azetidine Ring-Closure Troubleshooting

Ticket ID: AZ-RC-404 Topic: Troubleshooting Failed Azetidine Ring-Closure Reactions Assigned Specialist: Senior Application Scientist (Process Chemistry Division)

Executive Summary: The "Strain" Paradox

Welcome to the technical support center. If you are reading this, you are likely facing low yields, polymerization, or elimination products instead of your desired azetidine.[1]

The Core Problem: Azetidine synthesis is a battle between Enthalpy (Thermodynamics) and Entropy (Kinetics).

• Thermodynamic Disadvantage: You are fighting

  26 kcal/mol of ring strain (angle strain + torsional strain). The system wants to open or eliminate.

• Kinetic Advantage (The "Sweet Spot"): According to Baldwin’s Rules , the 4-exo-tet cyclization is kinetically favored.[2] However, this pathway competes aggressively with intermolecular polymerization (entropy-driven at high concentrations) and elimination (E2).

This guide addresses the three most common failure modes: Oligomerization , Elimination , and Hydrolysis/Ring-Opening .

Diagnostic Guide (Q&A Format)

Issue #1: "I am getting a thick oil/gum instead of my product. NMR shows broad peaks."

Diagnosis: Oligomerization/Polymerization. You have fallen victim to the concentration effect. The rate of intramolecular cyclization (

) is first-order, while the rate of intermolecular dimerization/polymerization ( ) is second-order.

The Fix: The High-Dilution Principle

• Standard Protocol: Most researchers run reactions at 0.1 M – 0.5 M. This is fatal for azetidines.

• Correct Protocol: You must operate under high dilution conditions (< 0.05 M) .

• Slow Addition: Do not dump your substrate into the base. Slowly add the substrate (dissolved in solvent) to the refluxing base solution over 4–8 hours via a syringe pump. This keeps the instantaneous concentration of the unreacted precursor near zero, statistically forcing the amine to "bite" its own tail rather than a neighbor.

Issue #2: "I isolated a product, but it’s an allylic amine (alkene), not an azetidine."

Diagnosis: E2 Elimination. Your base was too strong, too bulky, or the temperature was too high. The base deprotonated the

-carbon (adjacent to the leaving group) instead of the amine, or the amine acted as a base rather than a nucleophile.

The Fix: Tune the Base/Leaving Group Pair

• Leaving Group (LG): If you use a very labile LG (like Triflate -OTf) with a strong base, elimination dominates. Switch to Mesylate (-OMs) or Tosylate (-OTs) .

• Base Selection:

  • Avoid: Bulky bases like

    -BuOK (favors elimination).

  • Recommended:NaH (irreversible deprotonation of sulfonamides) or K

    CO (for more reactive substrates in refluxing MeCN).

• Temperature: Lower the temperature. Cyclization often requires heat to overcome the strain barrier, but excessive heat promotes elimination. Try 40–60°C before going to reflux.

Issue #3: "My reaction worked, but the product decomposed during silica column purification."

Diagnosis: Acid-Catalyzed Ring Opening. Azetidines are highly basic (

) and strained. Silica gel is slightly acidic ( ). The azetidine protonates, activates the ring, and the silica surface (or trace water) acts as a nucleophile to open the ring.

The Fix: Neutralize the Stationary Phase

• Pre-treatment: Flush your silica column with 1% Triethylamine (Et

  N) in Hexanes/EtOAc before loading your sample.

• Eluent: Maintain 1% Et

  N in your mobile phase throughout the purification.

• Alternative: Use Alumina (Basic or Neutral) instead of Silica.

Visualizing the Competition

The following diagram illustrates the kinetic competition determining your yield. Note how Concentration and Base Strength act as "valves" directing the flow.

Figure 1: Kinetic pathways in azetidine synthesis. Success depends on suppressing the red dashed pathways via dilution and temperature control.

Master Protocol: Intramolecular Cyclization of Amino Alcohols

This protocol is optimized for N-Sulfonyl Azetidines (highly stable, easy to purify).

Reagents:

• Substrate: N-Tosyl-3-amino-1-propanol derivative.

• Base: Sodium Hydride (NaH) (60% dispersion in oil).

• Solvent: DMF (Anhydrous) or THF (Anhydrous).

Step-by-Step Workflow:

• Activation (Mesylation):

  • Dissolve N-Tosyl amino alcohol in DCM (0.2 M).

  • Add 1.5 eq. Et

    N, cool to 0°C.[3]

  • Add 1.2 eq. Methanesulfonyl chloride (MsCl) dropwise.[3]

  • Stir 2h. Workup (wash with NaHCO

    , brine). Dry and concentrate. Do not purify yet if clean by TLC.

• Cyclization (The Critical Step):

  • Setup: Flame-dry a round-bottom flask equipped with a stir bar and a reflux condenser. Add NaH (2.0 eq.) and a small volume of anhydrous DMF.

  • Dilution: Dissolve the crude mesylate from Step 1 in a large volume of DMF such that the final concentration will be 0.02 M .

  • Addition: Add the mesylate solution to the NaH suspension at Room Temperature (RT).

    • Note: If the reaction is sluggish at RT, heat to 60°C.

  • Monitoring: Monitor by TLC. The spot should become less polar.

• Workup & Purification:

  • Quench carefully with water (H

    gas evolution!).

  • Extract with Et

    O or EtOAc (DMF is hard to remove; wash organic layer 5x with LiCl solution or water).

  • Purification: Flash chromatography on Silica (pre-treated with 1% Et

    N/Hexane).

Reference Data: Optimization Parameters

Table 1: Leaving Group & Base Compatibility

Leaving Group (LG)	Reactivity	Risk of Elimination	Recommended Base	Notes
Mesylate (-OMs)	High	Moderate	NaH, K CO	Standard choice. Good balance of reactivity/stability.
Tosylate (-OTs)	Moderate	Low	NaH, Cs CO	Slower reaction, but cleaner (less elimination).
Triflate (-OTf)	Very High	High	Non-nucleophilic bases	Often too reactive; leads to elimination or hydrolysis.
Halide (-Cl/-Br)	Low/Mod	Low	LiHMDS, NaH	Requires higher temps or stronger bases (lithiation).

Table 2: Solvent Effects on Cyclization

Solvent	Dielectric Constant	Effect on Rate	Recommendation
DMF	High	Increases rate	Preferred for sluggish substrates. Hard to remove.
Acetonitrile	High	Good	Good alternative to DMF. Easier workup.
THF	Moderate	Moderate	Use for very reactive substrates or Li-bases.
Toluene	Low	Low	Poor solubility for salts; generally avoid unless necessary.

Mechanistic Diagram: The 4-exo-tet Pathway

This diagram details the specific orbital alignment required for the successful 4-exo-tet closure, complying with Baldwin's rules.

Figure 2: Step-wise mechanism. The "Gauche" conformation is entropically disfavored, necessitating heat or gem-dimethyl substituents (Thorpe-Ingold effect) to assist.

References

• Couty, F., & Evano, G. (2006). "Synthesis of azetidines from amino alcohols." Organic Preparations and Procedures International, 38(5), 427-465. Link

• Baldwin, J. E. (1976).[4] "Rules for ring closure." Journal of the Chemical Society, Chemical Communications, (18), 734-736. Link

• Singh, G. S., & D'Höoghe, M. (2019). "Recent advances in the synthesis of azetidines." Organic & Biomolecular Chemistry, 17, 1332-1349. Link

• Stirling, C. J. (1960). "Intramolecular displacement by the amino-group. Part I. The effect of ring size on the cyclisation of omega-amino-halides." Journal of the Chemical Society, 255-262. Link

• Gaunt, M. J., et al. (2014). "Palladium-catalyzed C–H activation of aliphatic amines to form azetidines." Nature, 510, 129–133. Link

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Baldwin's rules - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Analytical Methodologies for the Characterization of 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride: A Comparative Guide

As a Senior Application Scientist, I frequently encounter highly functionalized, strained heterocyclic building blocks that challenge standard analytical workflows. 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is a prime example. Widely utilized as a precursor for spirocyclic and functionalized azetidine synthesis [1], this molecule presents a trifecta of analytical challenges: a highly strained four-membered ring, a thermally labile tertiary bromide, and an amine hydrochloride salt form.

This guide objectively compares standard analytical methodologies, explaining the mechanistic causality behind why certain techniques succeed while others fail, and provides self-validating protocols for rigorous characterization.

Mass Spectrometry & Isotopic Profiling: The Thermal Degradation Pitfall

When confirming the exact mass of halogenated small molecules, analysts typically choose between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS). For this specific azetidine derivative, the choice is critical.

Method Comparison: LC-HRMS (ESI) vs. GC-MS (EI)

The C3 position of the azetidine ring contains both an ethyl group and a bromine atom, rendering it a tertiary bromide . Tertiary bromides are highly susceptible to elimination (E1/E2) reactions. Under the high thermal conditions of a GC inlet (typically >250 °C), 1-benzyl-3-bromo-3-ethylazetidine undergoes rapid dehydrohalogenation (loss of HBr) to form 1-benzyl-3-ethylideneazetidine [1]. Consequently, GC-MS yields false structural data, displaying the mass of the degradation product rather than the intact Active Pharmaceutical Ingredient (API).

Conversely, LC-HRMS utilizes Electrospray Ionization (ESI), a "soft" ionization technique performed at much lower effective thermal stress. This preserves the intact molecular ion

and allows for the observation of the diagnostic 1:1 isotopic signature of and .

Quantitative Comparison

Analytical Method	Ionization Source	Expected Base Peak (m/z)	Diagnostic Feature	Method Suitability
LC-HRMS	ESI (+)	254.05 / 256.05	1:1 Isotopic Doublet ( / )	Optimal
GC-MS	EI (70 eV)	173.12	(Thermal Elimination)	Unsuitable

Protocol: Intact Mass Profiling via LC-HRMS

This protocol is designed as a self-validating system: the presence of the exact mass doublet confirms both identity and the absence of inlet degradation.

• Sample Preparation: Dissolve 1.0 mg of the hydrochloride salt in 1.0 mL of LC-MS grade Methanol. Dilute to 10 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

• Chromatography: Inject 1 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Elute with a fast linear gradient of 5% to 95% Acetonitrile (0.1% Formic Acid) over 3.0 minutes at 0.4 mL/min.

• Ionization Parameters: Operate the ESI source in positive mode. Set the capillary voltage to 3.0 kV and maintain the desolvation temperature below 350 °C to prevent in-source fragmentation.

• Data Validation: Extract the ion chromatograms for m/z 254.05 and 256.05. A co-eluting doublet with a ~1:1 intensity ratio mathematically validates the preservation of the tertiary bromide.

Analytical workflow for the structural and mass characterization of the azetidine derivative.

Structural Elucidation: Resolving the Strained Ring

Method Comparison: Multinuclear NMR vs. FTIR

While Fourier Transform Infrared (FTIR) spectroscopy is excellent for confirming the absence of primary/secondary amines (N-H stretches) and the presence of the aromatic benzyl ring, it lacks the framework resolution required to confirm the strained azetidine structure. High-resolution Nuclear Magnetic Resonance (NMR) is mandatory.

Because the analyte is a hydrochloride salt, attempting to dissolve it directly in Chloroform-d (

) without a free-basing step will result in broad, unresolved peaks due to proton exchange and poor solubility. Utilizing Dimethyl Sulfoxide-d6 ( ) or Methanol-d4 ensures sharp resonances and accurate integration of the tertiary ethyl group [1].

Diagnostic NMR Resonances (Predicted for Salt Form in )

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Structural Assignment
H	~0.9 - 1.1	Triplet (3H)	(Ethyl terminus)
H	~4.1 - 4.6	Multiplets (4H)	Azetidine ring protons (C2, C4)
H	~7.4 - 7.6	Multiplet (5H)	Benzyl aromatic protons
C	~55.0 - 65.0	Singlets	Azetidine C2/C4 and Benzyl

Protocol: NMR Preparation and Acquisition

• Solvent Selection: Weigh exactly 15 mg of the analyte into a clean glass vial. Add 0.6 mL of

  (100% isotopic purity) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Acquisition: Acquire

  H NMR at ≥400 MHz. Use 16 scans and a 10-second relaxation delay ( ) to ensure the quantitative integration of the ethyl group against the aromatic protons. Acquire C NMR at ≥100 MHz (1024 scans).

• Data Interpretation (Causality): The azetidine ring protons (C2 and C4) will appear as distinct diastereotopic AB systems. This complex splitting is caused by the pseudo-asymmetry induced by the C3 ethyl and bromo substituents locking the ring into a rigid conformation.

Chromatographic Purity and Method Validation

To ensure the material is suitable for downstream synthesis, its purity must be rigorously profiled.

Method Comparison: HPLC-UV vs. HPLC-ELSD

The benzyl group provides a strong chromophore, making High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) at 210 nm and 254 nm highly effective. However, potential synthetic impurities—such as unreacted 3-bromo-3-ethylazetidine lacking the benzyl group—are UV-transparent. Coupling UV detection with an Evaporative Light Scattering Detector (ELSD) in series provides a universal mass response, ensuring a comprehensive purity profile.

Furthermore, standard silica-based C18 columns often cause severe peak tailing for basic amine hydrochlorides due to secondary interactions with residual silanols. A mobile phase buffered at high pH (e.g., pH 10) using a hybrid-silica column suppresses these interactions, yielding sharp, symmetrical peaks.

Protocol: ICH Q2(R1) Compliant Purity Assay

This protocol is designed to meet the rigorous validation standards set by the International Council for Harmonisation (ICH) [2].

• System Setup: Connect a Hybrid C18 column (4.6 x 150 mm, 3 µm particle size) to an HPLC equipped with PDA (Photodiode Array) and ELSD detectors in series.

• Mobile Phase Preparation: Prepare an isocratic blend of 60% Buffer (10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with ammonium hydroxide) and 40% Acetonitrile. Set flow rate to 1.0 mL/min.

• Sample Preparation: Prepare the API standard at a working concentration of 1.0 mg/mL in the mobile phase.

• Validation Execution:

  • Specificity: Spike the sample with the known dehydrohalogenated impurity (1-benzyl-3-ethylideneazetidine). Ensure the chromatographic resolution (

    ) between the API and the impurity is > 1.5.

  • Linearity: Inject 5 concentration levels ranging from 25% to 150% of the target concentration. The correlation coefficient (

    ) must be ≥ 0.999.

  • Precision: Perform 6 replicate injections of the 100% standard. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%.

ICH Q2(R1) validation logic for the HPLC purity assay of the azetidine API.

References

• U.S. Food and Drug Administration / International Council for Harmonisation. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.[Link]

In-Depth Technical Guide: ¹H and ¹³C NMR Spectral Analysis of Substituted Azetidines

Topic: ¹H and ¹³C NMR Spectral Analysis of Substituted Azetidines Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: The Azetidine Challenge

In medicinal chemistry, the azetidine ring (a saturated 4-membered nitrogen heterocycle) has emerged as a superior bioisostere to the more common pyrrolidine or piperidine rings. It offers a unique balance of metabolic stability and defined vector geometry due to its high ring strain (~25.4 kcal/mol).

However, for the analytical scientist, azetidines present a distinct set of challenges compared to their 3-membered (aziridine) and 5-membered (pyrrolidine) counterparts.[1] The analysis is complicated by rapid nitrogen inversion and ring puckering ("butterfly motion") at room temperature, often leading to broadened signals or averaged coupling constants that can obscure stereochemical assignments.[1]

This guide objectively compares the NMR spectral performance of azetidines against these alternatives and provides a validated, data-driven protocol for unambiguous structural elucidation.

Comparative Spectral Performance: Azetidine vs. Alternatives[1]

To accurately assign substituted azetidines, one must understand how they deviate from homologous rings.[1] The table below summarizes the core spectral and physical differences that dictate NMR behavior.

Table 1: Comparative NMR & Physical Characteristics of Nitrogen Heterocycles

Feature	Aziridine (3-membered)	Azetidine (4-membered)	Pyrrolidine (5-membered)
Ring Strain	~27.7 kcal/mol	~25.4 kcal/mol	~5.4 kcal/mol
N-Inversion Barrier	High (>19 kcal/mol).[1] Slow at RT.	Low (~7.2 kcal/mol).[1] Fast at RT.	Very Low. Fast at RT.
Conformational Mobility	Rigid.	Puckered (Butterfly, ~30°).	Flexible (Envelope).[1]
¹⁵N NMR Shift (rel. NH₃)	Upfield ( -10 to +10 ppm)	Mid-field ( +25 to +50 ppm)	Downfield ( +40 to +60 ppm)
Stereochem.[1] Indicator		(Critical)	Complex (Karplus dependent)
RT NMR Appearance	Distinct invertomers often visible.[1]	Averaged signals (broadening common).	Averaged signals (sharp).

Expert Insight: Unlike aziridines, where N-invertomers are often "frozen" at room temperature (RT), azetidines undergo rapid N-inversion.[1] This means you will typically observe a time-averaged spectrum at 25°C. If your peaks appear unusually broad or integration is off, do not assume impurities immediately; you are likely observing coalescence due to ring puckering or intermediate exchange rates.[1]

Detailed Spectral Analysis of Substituted Azetidines

¹H NMR: Chemical Shifts and Coupling Constants

The most reliable method for determining the relative stereochemistry (cis/trans) of 2,3- or 2,4-disubstituted azetidines is the analysis of vicinal coupling constants (

).[1]

• -Protons (H2/H4): Typically resonate between 3.5 – 4.5 ppm .[1] Deshielding increases with electron-withdrawing N-substituents (e.g., N-Boc, N-Cbz).[1]
• -Protons (H3): Typically resonate between 2.0 – 3.0 ppm .[1]

• The "Cis-Rule" for 4-Membered Rings: Contrary to acyclic alkenes (where

  ), in cyclobutanes and azetidines, the cis-coupling constant is larger than the trans-coupling constant .[1]

Diagnostic Coupling Constants ( )

Relationship	Typical Value ( )	Geometric Cause
(Vicinal)	7.0 – 9.0 Hz	Dihedral angle 0-20° (Karplus max)
(Vicinal)	4.0 – 6.5 Hz	Dihedral angle 130-140° (due to puckering)
(Geminal)	-11 to -13 Hz	Standard geminal coupling

¹³C NMR Characteristics[1]

• -Carbons (C2/C4): 45 – 65 ppm.[1]
• -Carbons (C3): 15 – 30 ppm.[1]

• Substituent Effects: Substitution at C2 shifts the C2 signal downfield by ~5-10 ppm per alkyl group.

Experimental Protocol: Validated Workflow for Stereochemical Assignment

This protocol is designed to resolve the ambiguity caused by conformational mobility.

Phase 1: Sample Preparation

• Solvent Selection: Start with CDCl₃ . If peaks are broad or overlapped, switch to Benzene-d₆ (

  ) .[1]

  • Why? Benzene-d₆ often induces significant anisotropic shifts that separate overlapping

    -protons, revealing the splitting patterns essential for -value calculation.[1]

• Concentration: 5-10 mg in 0.6 mL solvent. Avoid high concentrations which can increase viscosity and broaden peaks further.

Phase 2: The "J-Test" (1D ¹H NMR)

• Acquire a standard ¹H spectrum (16 scans).[1]

• Identify the H2/H4 and H3 signals.

• Measure

  :

  • If ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    Cis isomer.[1]

  • If

    Trans isomer.[1]

Phase 3: Variable Temperature (VT) NMR (If Signals are Broad)

If the "J-Test" is inconclusive due to broad peaks (coalescence), you must freeze the conformers.[1]

• Cooling: Lower temperature to -40°C or -60°C (in CDCl₃ or CD₂Cl₂).

• Observation: The broad averaged peaks will split into two distinct sets of sharp signals representing the two "puckered" conformers (and potentially slow N-inversion).

• Re-measure

  : Measure coupling constants on the "frozen" conformer.

Phase 4: NOESY Confirmation (The "Gold Standard")

• Experiment: 2D NOESY (Mixing time: 500-800 ms).

• Logic:

  • Cis: Strong NOE correlation between substituents at C2 and C3.

  • Trans: Weak or NO correlation between substituents.

Visualizations & Logic Flow

Diagram 1: Stereochemical Assignment Workflow

This flowchart illustrates the decision-making process for assigning azetidine isomers.

Caption: Logical workflow for the stereochemical assignment of substituted azetidines, accounting for conformational mobility.

Diagram 2: Conformational Dynamics (Puckering & Inversion)

Understanding the physical movement of the ring explains the "broadening" often seen in spectra.

Caption: The "Butterfly" puckering motion and Nitrogen inversion occur rapidly at room temperature, necessitating VT-NMR for complex cases.

References

• Couty, F., & Evano, G. (2006).[1] Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link[1]

• Gilchrist, T. L. (1997).[1] Heterocyclic Chemistry. 3rd Edition. Longman. (Standard reference for ring strain and inversion barriers).

• Bottini, A. T., & Roberts, J. D. (1958).[1] Nuclear Magnetic Resonance Spectra.[2][3][4][5][6][7][8][9][10][11] Nitrogen Inversion Rates of N-Substituted Aziridines. Journal of the American Chemical Society. Link[1]

• Shetlar, M. D. (1974).[1] Nuclear Magnetic Resonance Study of the Conformations of Some Substituted Azetidines. Journal of the American Chemical Society. (Source for J-coupling cis/trans rules).

• Lough, A. J., et al. (2022).[1] Crystal structure analysis of N-acetylated proline and ring size analogs. Research Collection ETH Zurich. Link[1]

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. datapdf.com [datapdf.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]
• 11. unn.edu.ng [unn.edu.ng]

Comparative Reactivity Guide: Azetidines vs. Aziridines and Pyrrolidines

[1]

Executive Summary

This guide provides a technical analysis of saturated nitrogen heterocycles: Aziridine (3-membered) , Azetidine (4-membered) , and Pyrrolidine (5-membered) . While pyrrolidines are thermodynamically stable and ubiquitous in nature, aziridines and azetidines are "spring-loaded" electrophiles driven by ring strain.

Key Takeaway: Azetidines occupy a unique "Goldilocks" zone in medicinal chemistry. They possess high ring strain (~25 kcal/mol) comparable to aziridines, yet exhibit kinetic stability closer to pyrrolidines under neutral conditions. This allows them to serve as stable drug scaffolds (e.g., Cobimetinib, Baricitinib) while retaining the ability to undergo strain-release functionalization during synthesis.[1]

Structural & Thermodynamic Foundations

The reactivity differences among these heterocycles are dictated by the interplay between Ring Strain Energy (RSE) and Nitrogen Hybridization .

Comparative Data Table

Feature	Aziridine (3-ring)	Azetidine (4-ring)	Pyrrolidine (5-ring)
Ring Strain Energy (RSE)	~27.7 kcal/mol	~25.4 kcal/mol	~5.4 kcal/mol
Bond Angles (C-N-C)	~60°	~90°	~109°
Nitrogen Hybridization	High s-character (>sp²)	~sp³	sp³
Basicity (pKa of Conj. Acid)	~8.0	~11.3	~11.3
Dominant Reactivity	Electrophilic Ring Opening	Nucleophilic (N) / Electrophilic (Ring)	Nucleophilic (N)
Kinetic Stability	Low (Explosive/Toxic)	Moderate (Stable at STP)	High

The Basicity Paradox

A critical distinction often overlooked is the basicity of aziridines .

• Aziridines are significantly less basic (pKa ~8.[2][3]0) than azetidines and pyrrolidines.[4] The severe bond angle constraint (60°) forces the N-C bonds to utilize higher p-character, leaving the lone pair in an orbital with increased s-character. This makes the lone pair more tightly held and less available for protonation.

• Azetidines relax this constraint enough to behave like typical secondary amines (pKa ~11.3), mirroring pyrrolidines.

Visualization: Strain vs. Reactivity Thresholds

Figure 1: Thermodynamic landscape showing the propensity for ring opening. Azetidines bridge the gap between the volatile reactivity of aziridines and the inertness of pyrrolidines.

Nucleophilic Ring Opening: The Core Differentiator

The most distinct chemical difference is the susceptibility to nucleophilic attack (SN2 type).

Aziridines: The "Hair-Trigger"

Aziridines open readily with diverse nucleophiles. If the nitrogen is activated (e.g., N-tosyl, N-acyl), the ring opens almost indiscriminately, often requiring no catalyst.

• Mechanism:[3][5][6][7][8] SN2 (inversion at carbon).

• Risk:[2][5] High toxicity due to alkylation of biological DNA/proteins.

Azetidines: The "Safety Lock"

Azetidines possess nearly the same ring strain as aziridines (~25 vs 27 kcal/mol) but are kinetically much slower to react.

• Activation Requirement: Ring opening usually requires dual activation :

  • Protonation/Lewis Acid coordination to the Nitrogen (creating a better leaving group).[9]

  • Heating or strong nucleophiles.[9]

• Utility: This allows azetidines to be carried through multi-step synthesis as intact rings, only "unlocked" when specific strain-release conditions are applied.

Pyrrolidines: The "Inert" Ring

Under standard organic synthesis conditions (acid/base/heat), the pyrrolidine ring does not open. Reactivity is limited to the functional groups attached to the ring.

Experimental Protocol: Comparative Lewis Acid Activation

To validate the reactivity differences, we utilize a standard assay: Lewis Acid-Mediated Ring Opening with Alcohols . This protocol demonstrates the "Activation Threshold" difference between Aziridine and Azetidine.

Objective: Compare the rate of ring opening of N-tosyl heterocycles with benzyl alcohol.

Materials

• Substrates: N-Tosylaziridine (1 equiv), N-Tosylazetidine (1 equiv).

• Nucleophile: Benzyl alcohol (1.2 equiv).

• Catalyst: BF₃·OEt₂ (0.1 equiv).

• Solvent: Dichloromethane (DCM), anhydrous.

Methodology (Step-by-Step)

• Preparation: Dissolve 1.0 mmol of the N-tosyl heterocycle in 5 mL anhydrous DCM under Nitrogen atmosphere.

• Nucleophile Addition: Add 1.2 mmol (124 µL) of benzyl alcohol.

• Catalyst Injection:

  • Cool the reaction to 0°C .

  • Add BF₃[5]·OEt₂ (0.1 mmol) dropwise.

• Monitoring (The Critical Step):

  • Aziridine:[2][4][5][6][7][8][10][11] Monitor by TLC every 10 minutes. Expect consumption within 30–60 minutes at 0°C.

  • Azetidine:[12][1][2][4][5][6][7][8][9][10][13] Monitor at 0°C for 1 hour. Likely no reaction .

  • Azetidine Activation: Warm to Room Temperature (25°C). If reaction is sluggish, heat to reflux (40°C). Expect completion in 4–12 hours .

• Quench: Add sat. NaHCO₃ solution. Extract with DCM.

Workflow Diagram

Figure 2: Experimental workflow highlighting the kinetic barrier difference. Azetidines require thermal energy to overcome the activation barrier despite high ring strain.[9]

Strategic Applications in Drug Design

Why choose Azetidine over Pyrrolidine?

• Lipophilicity Modulation: Azetidines generally lower LogP compared to pyrrolidines and piperidines, improving water solubility.

• Metabolic Stability: While strained, the azetidine ring is often metabolically robust. It avoids the "soft spots" (oxidative metabolism) often found on the larger, flexible rings of piperidines.

• Rigidity: The 4-membered ring is puckered but relatively rigid, creating defined vectors for substituents that differ from the 5-membered envelope of pyrrolidine.

Scaffold Selection Decision Tree

Figure 3: Decision logic for medicinal chemists when selecting between saturated nitrogen heterocycles.

References

• Lüning, U. (2012). Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles. Croatica Chemica Acta.

• Ghorai, M. K., et al. (2007). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines. Journal of Organic Chemistry.

• Doda, K., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Advances.

• BenchChem Technical Guide. (2025). A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds in Drug Discovery.

• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition. (Classic reference for strain energy values).

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aziridine: ring strain promotes ring opening [ns1.almerja.com]
• 3. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and pharmacological evaluation of azetedine and pyrrolidine derivatives as dual norepinephrine reuptake inhibitors and 5-HT(1A) partial agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. img01.pharmablock.com [img01.pharmablock.com]
• 8. Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY00278B [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. hrcak.srce.hr [hrcak.srce.hr]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.rsc.org [pubs.rsc.org]

Guide: X-ray Crystallography for Determining the Conformation of Azetidine Rings

Executive Summary: The "Butterfly Effect" in Drug Design

In medicinal chemistry, the azetidine ring (a saturated 4-membered nitrogen heterocycle) is a critical bioisostere for amines and a scaffold for restricting conformational freedom. However, unlike the rigid planar aromatic rings, azetidine exhibits a distinct "butterfly" motion—a ring puckering that toggles between two low-energy conformers.

This conformational flexibility presents a significant analytical challenge. Solution-state NMR often captures a time-averaged, effectively planar structure due to rapid ring inversion (energy barrier ~1.3 kcal/mol). Computational methods (DFT) can predict low-energy states but often fail to account for packing forces. Single-Crystal X-ray Diffraction (SC-XRD) remains the only technique capable of capturing the discrete, biologically relevant puckered conformation frozen in the solid state.

This guide provides a technical comparison of these methods and a detailed protocol for resolving azetidine conformations, specifically addressing the crystallographic challenges of ring disorder.

Technique Showdown: X-ray vs. NMR vs. Computation

The following table objectively compares the three primary methods for determining azetidine ring conformation.

Feature	X-ray Crystallography (SC-XRD)	NMR Spectroscopy (Solution)	Computational Modeling (DFT)
Primary Output	Discrete Conformation: Precise bond angles, lengths, and specific puckering angle ( ) in the solid state.	Time-Averaged Ensemble: Rapid equilibrium often results in a planar average signal ( symmetry).	Potential Energy Surface: Predicts gas-phase minima and inversion barriers.
Resolution/Precision	Atomic resolution (<0.8 Å). Defines absolute configuration (R/S) and specific ring pucker.	Indirect determination via Karplus relationship ( coupling constants).	High precision but accuracy depends on basis set and solvation model.
Temperature Context	Cryogenic (100 K): "Freezes" the lowest energy conformer or traps static disorder.	Variable (RT to -100°C): Requires ultra-low temp to slow inversion enough to see distinct conformers.	0 K (Gas Phase): Thermal corrections required for real-world relevance.
Limitation	Crystal Packing Forces: Lattice interactions may stabilize a conformer that is not dominant in solution.	Fast Exchange: Cannot easily distinguish between a true planar ring and two rapidly interconverting puckered rings.	Validation Gap: "Garbage in, garbage out" without experimental validation.
Best For	Definitive Structure: Confirming bio-active conformation and absolute stereochemistry.	Dynamics: Understanding the flexibility and solution behavior.	Screening: Predicting likely conformers before synthesis.

Deep Dive: The Physics of Azetidine Puckering

The Geometry of the Pucker

The azetidine ring is rarely planar. To relieve torsional strain (eclipsing interactions of adjacent hydrogens), the ring buckles. This deviation is quantified by the Ring Puckering Angle (

) , defined as the dihedral angle between the plane containing atoms and the plane containing .

• Planar:

  (High energy transition state)

• Puckered:

  (Ground state minima)

The Energy Landscape

The potential energy surface of an azetidine ring is a double-well potential separated by a low energy barrier (

or ).[1]

• Implication: At room temperature (

  ), the molecule has enough thermal energy to flip rapidly between the two "butterfly" wings.

• X-ray Advantage: By cooling the crystal to 100 K, we reduce thermal motion.[2] However, if the energy barrier is low enough, the crystal lattice may contain static disorder , where both conformers coexist in the crystal site. Resolving this requires specific refinement strategies (see Section 5).

Figure 1: The double-well potential of azetidine ring inversion and how different techniques observe it.

Case Study: The "Frozen" Bioactive Conformer

Scenario: A drug candidate features a 3-substituted azetidine.[3]

• DFT Prediction: Predicts the bulky substituent at C3 prefers the pseudo-equatorial position to minimize transannular steric clashes.

• NMR Data: Shows a time-averaged signal with

  couplings that are ambiguous, suggesting a flexible system.

• X-ray Result: The crystal structure reveals the ring is puckered (

  ) with the substituent clearly in the pseudo-equatorial orientation. Crucially, this conformation aligns with the hydrophobic pocket of the target protein, validating the "lock and key" model.

Key Insight: X-ray crystallography provided the absolute confirmation of the substituent orientation relative to the ring pucker, which was necessary to freeze the "butterfly" in its bioactive state.

Experimental Protocol: Refining Disordered Azetidine Rings

A common issue in azetidine crystallography is disorder . Because the two puckered conformers are close in energy, they may co-crystallize, leading to "ghost" atoms in the electron density map.

Step 1: Data Collection[2]

• Temperature: Collect data at 100 K (or lower). This minimizes dynamic motion (thermal ellipsoids) and helps resolve static disorder.

• Resolution: Aim for

  . High-angle data is essential to resolve the closely spaced split positions of the ring carbons.

Step 2: Structure Solution (SHELX)

• Initial Phasing: Solve using SHELXT.[4] Look for the characteristic "cigar-shaped" thermal ellipsoids on the ring carbons (C2, C3, C4), which indicate unmodeled disorder.

Step 3: Refinement Strategy (The "PART" Method)

If the ring carbons are split between two positions (Conformer A and Conformer B), use the following SHELXL workflow:

• Identify Split Sites: Locate the Q-peaks in the difference map that correspond to the alternative ring conformation.

• Assign Parts: Use the PART instruction to separate the conformers.

  • Assign Conformer A atoms to PART 1.

  • Assign Conformer B atoms to PART 2.

  • Atoms shared by both (usually N1 if it's the pivot) remain in PART 0.

• Refine Occupancy: Link the occupancy of PART 1 and PART 2 using a free variable (e.g., 21.000 for Part 1 and -21.000 for Part 2). This ensures the total occupancy sums to 100%.

• Restraints (Crucial): Because the split atoms are close, the least-squares refinement may become unstable. Apply geometric and displacement restraints:

  • SAME: Restrain the geometry of the minor component (Part 2) to be similar to the major component (Part 1).

  • SIMU / DELU: Restrain the thermal parameters of overlapping atoms to be physically reasonable.

  • RIGU: Rigid bond restraint for the entire ring system if necessary.

Example SHELXL Code Snippet:

Step 4: Validation

• Check the R-factor .[5] A drop in R1 (e.g., from 6% to 4%) confirms the disorder model is valid.

• Inspect Thermal Ellipsoids . They should be spherical or slightly oblate, not elongated cigars.

• CheckCIF: Ensure no "Hirshfeld Test" alerts remain, which would indicate unmodeled electron density.

Workflow Diagram

Figure 2: Step-by-step workflow for determining azetidine conformation via X-ray crystallography.

References

• BenchChem. (2025).[2][6] A Comparative Crystallographic Guide to 3-Substituted Azetidine Derivatives. Retrieved from

• Cremer, D., & Pople, J. A. (1975). General definition of ring puckering coordinates. Journal of the American Chemical Society, 97(6), 1354-1358.

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• Lambert, J. B., et al. (1971). Nitrogen Inversion in Azetidines. Journal of the American Chemical Society.

• Cambridge Crystallographic Data Centre (CCDC). Mercury - Crystal Structure Visualisation.

Sources

• 1. scribd.com [scribd.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A modular synthesis of azetidines from reactive triplet imine intermediates using an intermolecular aza Paternò–Büchi reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. s3.smu.edu [s3.smu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing Azetidine Scaffolds: A Comparative Guide to N-Protecting Group Efficacy

The following guide provides a technical comparison of protecting groups for the azetidine nitrogen, designed for researchers in medicinal chemistry and process development.

Executive Summary: The Strain Penalty

Azetidine (4-membered nitrogen heterocycle) presents a unique challenge in synthetic chemistry due to its significant ring strain (~26 kcal/mol), which is nearly equivalent to that of cyclobutane but exacerbated by the basic nitrogen. Unlike pyrrolidines or piperidines, the azetidine ring is kinetically primed for ring-opening reactions, particularly under acidic conditions or in the presence of strong nucleophiles.

Choosing the correct Protecting Group (PG) is not merely about orthogonality; it is about maintaining ring integrity. This guide analyzes the three dominant carbamate classes (Boc, Fmoc, Cbz) and specialized alkyl groups (Benzhydryl), evaluating their efficacy in preventing the two primary failure modes: acid-catalyzed ring opening and polymerization .

Mechanistic Failure Analysis: Acid-Catalyzed Ring Opening

The most common failure mode during azetidine manipulation—specifically during Boc deprotection—is the acid-catalyzed nucleophilic attack at the C2 or C4 position.

Mechanism of Failure

Upon protonation of the azetidine nitrogen (or formation of a Lewis acid adduct), the C-N bond is weakened. If a nucleophile (Nu) is present—such as a solvent impurity, a counter-ion, or an intramolecular heteroatom—it attacks the

-carbon, relieving ring strain and destroying the scaffold.

Figure 1: Divergent pathways during acidic deprotection. The presence of nucleophiles favors irreversible ring opening.

Comparative Analysis of Protecting Groups

tert-Butyloxycarbonyl (Boc)

Status: Industry Standard (Risky) Best For: Base-sensitive synthetic sequences.

• Efficacy: High stability against basic hydrolysis and nucleophilic attack.[1]

• Critical Flaw: Removal requires strong acid (TFA or HCl). The generated tert-butyl cation is an electrophile that can alkylate the azetidine nitrogen. More critically, the acidic environment activates the ring toward opening.

• Optimization: Standard TFA/DCM (1:1) is often too aggressive. Using a "Scavenger Cocktail" is mandatory to quench tert-butyl cations and prevent polymerization.

9-Fluorenylmethoxycarbonyl (Fmoc)

Status: High Reliability (Recommended) Best For: Acid-sensitive substrates and solid-phase synthesis.

• Efficacy: Removed via weak base (Piperidine/DMF). Since azetidines are generally stable to base (nucleophilic attack at the unactivated C2/C4 is difficult), Fmoc deprotection rarely triggers ring opening.

• Critical Flaw: The Fmoc group is bulky and can influence the conformation of the azetidine ring, potentially affecting NMR signals or steric accessibility of adjacent substituents.

• Solubility: Fmoc-azetidines often exhibit poor solubility in non-polar solvents compared to Boc analogs.

Carboxybenzyl (Cbz)

Status: Conditional Utility Best For: Orthogonal protection requiring neutral deprotection.

• Efficacy: Stable to both acid (mild) and base.[1][2]

• Critical Flaw: Removal typically requires Hydrogenolysis (

  , Pd/C). While the azetidine ring is more stable than aziridine, prolonged exposure to Pd/C can lead to reductive ring opening (hydrogenolysis of the C-N bond), especially if the ring is activated by aryl substituents.

• Alternative Removal: HBr/Acetic acid is not recommended due to the high risk of bromide opening the ring.

Benzhydryl (Bh) / Trityl (Trt)

Status: Specialized / Steric Shield Best For: Early-stage building block synthesis.

• Efficacy: The massive steric bulk protects the nitrogen from alkylation and provides crystallizability.

• Deprotection: Requires specialized conditions (e.g., Pearlman’s Catalyst or oxidative cleavage with NBS/Br2) which can be harsh.

• Insight: Often used to synthesize the azetidine core itself (e.g., from epichlorohydrin) before swapping to Boc or Fmoc.

Summary Data Matrix

Metric	Boc	Fmoc	Cbz	Benzhydryl
Install Ease	High ( )	High (Fmoc-OSu)	High (Cbz-Cl)	Medium (Alkylation)
Acid Stability	Unstable	Stable	Stable	Stable
Base Stability	Stable	Unstable	Stable	Stable
Ring Integrity Risk	High (during removal)	Low	Medium (Pd reduction)	Low
Deprotection	TFA / HCl	Piperidine / DBU	/Pd or Acid	/Pd or NBS
Crystallinity	Low	High	Medium	Very High

Decision Framework for PG Selection

Select the protecting group based on the downstream chemistry requirements of your synthesis.

Figure 2: Strategic decision tree for azetidine protection.

Experimental Protocols

Protocol A: "Safe" Boc Deprotection (Scavenger Method)

Designed to minimize t-butyl cation polymerization and acid-catalyzed ring opening.

• Preparation: Dissolve N-Boc-azetidine (1.0 equiv) in Dichloromethane (DCM) to a concentration of 0.1 M.

• Scavenger Addition: Add Triisopropylsilane (TIPS) (2.5 equiv) and Water (2.5 equiv).

  • Why: TIPS scavenges t-butyl cations; water prevents the formation of trifluoroacetate esters.

• Acidolysis: Cool to 0°C. Slowly add Trifluoroacetic Acid (TFA) (10-20 equiv).

  • Note: Do not use HCl/Dioxane if possible; the chloride ion is nucleophilic enough to open the protonated azetidine ring at room temperature.

• Monitoring: Stir at 0°C for 30 mins, then warm to RT. Monitor by LCMS.[3]

• Workup: Concentrate in vacuo without heating above 35°C. Azeotrope with toluene to remove residual TFA.

• Free Basing: If the free base is required, use a resin-bound base (e.g., PL-HCO3 MP) rather than aqueous extraction to avoid emulsion and hydrolysis.

Protocol B: Fmoc Deprotection (Non-Nucleophilic)

Standard protocol optimized for azetidine stability.

• Preparation: Dissolve N-Fmoc-azetidine in DMF (0.1 M).

• Deprotection: Add Piperidine (20% v/v).

  • Alternative: For highly sensitive substrates, use DBU (2% v/v) + Octanethiol (5%) to scavenge the fulvene byproduct.

• Reaction: Stir at RT for 15-30 minutes.

• Workup: Concentrate in vacuo. Triturate the residue with cold diethyl ether to precipitate the free amine (or its salt) while dissolving the fulvene-piperidine adduct.

Protocol C: Benzhydryl Cleavage (Oxidative)

For substrates sensitive to hydrogenation.

• Reaction: Dissolve N-Benzhydryl-azetidine in wet DMSO/THF.

• Reagent: Add NBS (N-bromosuccinimide) (1.1 equiv) and catalytic AIBN or expose to visible light.

• Mechanism: Radical bromination of the benzylic position followed by hydrolysis.

• Workup: Quench with saturated

  . Extract with EtOAc.[4]

References

• Couty, F., & Evano, G. (2006). "Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles." Organic Preparations and Procedures International. Link

• St-Jean, F., et al. (2008). "Acid-Mediated Ring Opening of Azetidines: A Cautionary Tale." Journal of Organic Chemistry. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. Link

• Singh, G. S., & D'Hooge, F. (2018). "Recent Advances in the Synthesis of Azetidines." Chemical Reviews. Link

• Gaunt, M. J., et al. (2012). "Palladium-Catalyzed C–H Activation of Aliphatic Amines to form Azetidines." Nature. Link

Sources

• 1. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. asianpubs.org [asianpubs.org]

Structure-Activity Relationship (SAR) Studies of Azetidine-Based Compounds: A Comparative Guide to Conformational Restriction

In advanced lead optimization, the transition from flexible five-membered rings (like pyrrolidine or proline) to highly strained four-membered heterocycles represents a paradigm shift. Azetidine-based scaffolds have emerged as privileged structures in medicinal chemistry, offering unique spatial vectors and thermodynamic binding signatures that larger rings cannot achieve 1.

This guide objectively compares the performance of azetidine-based compounds against their proline-based alternatives, utilizing Signal Transducer and Activator of Transcription 3 (STAT3) inhibitors as a definitive, data-driven case study.

Mechanistic Causality: The Azetidine Advantage

When comparing azetidine derivatives to pyrrolidine (proline) analogs, the performance delta is driven by three distinct physicochemical and structural phenomena:

• Conformational Rigidity & Vector Projection: Azetidine possesses a high ring strain energy (~26 kcal/mol). Unlike the flexible "envelope" conformations of pyrrolidine, azetidine restricts the dihedral angles of attached substituents. This locks the pharmacophore into a rigid trajectory, drastically reducing the entropic penalty upon target binding.

• Covalent Engagement Trajectory: In STAT3 inhibition, the specific spatial arrangement afforded by the azetidine core positions electrophilic warheads perfectly to form irreversible covalent bonds with critical cysteine residues (Cys426 and Cys468). Proline analogs fail to achieve this precise alignment.

• Physicochemical Tuning: Azetidines typically exhibit lower basicity (pKa) than their pyrrolidine counterparts. This reduction in basicity improves membrane permeability, enhances metabolic stability, and mitigates off-target hERG liabilities.

Fig 1: STAT3 signaling pathway and the mechanism of action for azetidine-based covalent inhibitors.

Comparative Performance Data: Azetidine vs. Proline Scaffolds

To objectively measure the impact of this structural transition, we compare the historical proline-based STAT3 inhibitor (BP-1-102) against next-generation azetidine-based analogs (Compound 8i, H172, and H182) 2.

The azetidine scaffold yields a log-order improvement in in vitro potency and shifts the binding mechanism from reversible to irreversible covalent engagement 3.

Compound	Core Scaffold	Target	EMSA IC₅₀ (In Vitro)	Cell Viability IC₅₀ (MDA-MB-231)	Binding Mechanism
BP-1-102	Proline (Pyrrolidine)	STAT3	6.8 μM	10.0 – 20.0 μM	Reversible
Compound 8i	Azetidine-2-carboxamide	STAT3	0.34 μM	~1.0 μM	Reversible
H172 (9f)	Azetidine	STAT3	0.38 μM	< 1.0 μM	Irreversible (Covalent)
H182	Azetidine	STAT3	0.98 μM	< 1.0 μM	Irreversible (Covalent)

Experimental Workflows: Self-Validating Protocols

To rigorously validate the SAR claims above, the following experimental protocols must be executed. As a standard of trustworthiness, each protocol is designed as a self-validating system , incorporating internal mutant controls to prove causality rather than mere correlation.

Protocol A: Electrophoretic Mobility Shift Assay (EMSA) for DNA-Binding IC₅₀

Causality Rationale: EMSA directly measures the functional output of STAT3 (DNA binding) rather than just protein affinity. To self-validate the specific covalent mechanism of azetidine compounds, we test both Wild-Type (WT) STAT3 and a C426A/C468A double-mutant STAT3 simultaneously. If the azetidine's potency relies on these cysteines, it will fail to inhibit the mutant.

Step-by-Step Methodology:

• Protein Preparation: Purify recombinant WT STAT3 and C426A/C468A mutant STAT3 proteins.

• Compound Incubation: Incubate 500 ng of STAT3 protein with varying concentrations of azetidine inhibitors (0.1 μM to 10 μM) or DMSO control for 1 hour at 37°C to allow covalent adduct formation.

• Probe Addition: Add a ³²P-labeled high-affinity STAT3 consensus oligonucleotide probe (hSIE) to the mixture and incubate for 20 minutes at room temperature.

• Electrophoresis: Resolve the protein-DNA complexes on a 5% non-denaturing polyacrylamide gel at 4°C to preserve the native complex structure.

• Quantification & Validation: Expose the gel to autoradiography. Calculate the IC₅₀ via non-linear regression. Validation Check: Ensure the IC₅₀ for the C426A/C468A mutant shifts dramatically rightward (>15 μM), confirming the covalent mechanism.

Protocol B: Intact Protein LC-MS/MS for Covalent Adduct Mapping

Causality Rationale: While EMSA proves functional inhibition, mass spectrometry provides definitive structural proof of target engagement. Comparing the peptide mass shifts between WT and mutant STAT3 internally validates the exact site of covalent modification.

Step-by-Step Methodology:

• Reaction Setup: Incubate 10 μM of WT STAT3 and mutant STAT3 separately with 50 μM of the azetidine inhibitor (e.g., H172) in HEPES buffer for 2 hours at room temperature.

• Denaturation & Digestion: Denature the proteins using 8M urea, reduce with DTT, and alkylate non-bound cysteines with iodoacetamide. Digest the complexes overnight using Trypsin/Lys-C.

• LC-MS/MS Analysis: Desalt the peptides and analyze them using a high-resolution Q-TOF or Orbitrap mass spectrometer coupled to a nano-LC system.

• Data Interpretation: Search the raw spectra for a mass shift corresponding to the exact molecular weight of the azetidine inhibitor (+ [Inhibitor Mass]) on peptides containing Cys426 and Cys468.

• Validation Check: Confirm the complete absence of these specific mass shifts in the digested C426A/C468A mutant control samples.

Fig 2: Self-validating experimental workflow for evaluating azetidine-based SAR libraries.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs - ResearchG
• Discovery of Novel Azetidine Amides as Potent Small-Molecule ST
• Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor - eScholarship / Cancer Letters -

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A Comparative Guide to the Kinetic Analysis of Azetidine Ring-Opening Reactions via NMR Spectroscopy

For researchers, medicinal chemists, and drug development professionals, understanding the stability and reactivity of heterocyclic scaffolds is paramount. Azetidines, four-membered nitrogen-containing heterocycles, are prevalent motifs in modern pharmaceuticals, prized for their ability to impart rigidity and unique three-dimensional character to molecular structures.[1] However, the inherent ring strain that makes them synthetically valuable also renders them susceptible to ring-opening reactions, a critical factor influencing drug stability, metabolism, and mechanism of action.[1]

This guide provides an in-depth, comparative analysis of using Nuclear Magnetic Resonance (NMR) spectroscopy for the kinetic study of azetidine ring-opening reactions. We move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

The Power of NMR for In-Situ Reaction Monitoring

The nucleophilic ring-opening of azetidines, often proceeding through a more reactive azetidinium ion intermediate, is a key transformation.[2][3] To accurately characterize the kinetics of this process—determining rate constants, reaction orders, and activation parameters—an analytical technique must provide real-time, quantitative data without perturbing the reaction system.

While methods like High-Performance Liquid Chromatography (HPLC) are workhorses in reaction analysis, they typically require quenching and sampling, which can be disruptive and may not capture the true state of the reaction mixture.[4] NMR spectroscopy offers a superior alternative for many systems by allowing for in situ monitoring.[5][6] A series of spectra are collected over time as the reaction proceeds directly within the NMR tube, providing a time-lapsed "movie" of the chemical transformation.[5][6]

The primary advantages of NMR in this context are:

• Inherent Quantitation: The integrated area of an NMR signal is directly proportional to the molar concentration of the nuclei it represents.[4] This often eliminates the need for the extensive calibration curves required for techniques like HPLC-UV.[4][7]

• Structural Elucidation: NMR provides unambiguous structural information. This allows for the simultaneous monitoring of reactants, products, and any transient intermediates or byproducts that may form, offering deep mechanistic insight.[4][8]

• Non-Invasive Nature: The measurement is non-destructive and does not physically disturb the reaction equilibrium.[9][10]

Caption: From sample preparation to kinetic parameter determination.

Step-by-Step Experimental Workflow

• Preparation & T₁ Measurement:

  • Prepare a stock solution of the azetidine starting material and the internal standard in the chosen deuterated solvent.

  • In a separate NMR tube, prepare a sample of the expected final product.

  • Causality: This initial step is crucial for identifying non-overlapping signals for integration and for measuring the T₁ values of the key signals (reactant, product, and standard) using an inversion-recovery pulse sequence. This T₁ value dictates the minimum required relaxation delay.

• Setting Up the Kinetic Run:

  • In a clean NMR tube, add the azetidine and internal standard solution. Place the tube in the spectrometer and allow it to equilibrate to the desired reaction temperature (e.g., 298 K).

  • Acquire a single, high-quality spectrum (t=0). This spectrum confirms the initial concentrations and serves as a baseline.

  • Causality: Acquiring a t=0 spectrum before initiating the reaction is a key validation step. It ensures the system is stable and no degradation has occurred prior to the intended start time.

• Reaction Initiation & Data Acquisition:

  • Quickly and carefully, eject the NMR tube, add a predetermined amount of the initiator (acid and/or nucleophile), mix thoroughly but gently (e.g., by inverting the tube 2-3 times), and re-insert it into the spectrometer.

  • Immediately start the automated acquisition of a series of 1D ¹H NMR spectra. [11] * Experimental Choice: The time between spectra should be chosen based on the expected reaction rate. For a reaction lasting several hours, a spectrum every 5-10 minutes is often sufficient. For faster reactions, this interval must be shortened. [12]The number of scans (ns) per spectrum should be minimized (e.g., 1 to 8) to get a "snapshot" in time, trading signal-to-noise for better temporal resolution. [5][6]

• Data Processing:

  • Process the first spectrum of the kinetic series with careful phasing and baseline correction.

  • Apply these same processing parameters to all subsequent spectra in the series.

  • Causality: Consistent processing is vital for accurate integration. Automated routines in most NMR software can apply the phasing and baseline correction from the first spectrum to the entire array, eliminating user bias. [11]

• Data Analysis:

  • Integrate the chosen signals for the reactant, product, and the internal standard across all time points.

  • Normalize the reactant and product integrals to the integral of the stable internal standard. This corrects for any minor variations in spectrometer performance over time.

  • Calculate the concentration of the reactant [A] at each time point t.

  • To determine the reaction order, plot [A] vs. t (zero-order), ln[A] vs. t (first-order), and 1/[A] vs. t (second-order). The plot that yields a straight line reveals the reaction order with respect to the reactant. For many azetidine ring-openings under pseudo-first-order conditions (where the nucleophile is in large excess), a plot of ln[A] vs. t will be linear, and the rate constant (k) is the negative of the slope. [12][13]

Deriving Activation Parameters

To gain deeper mechanistic insight, the reaction can be run at several different temperatures (e.g., 298 K, 308 K, 318 K). The rate constant k is determined at each temperature.

• Arrhenius Plot: A plot of ln(k) versus 1/T (in Kelvin) yields a straight line with a slope of -Ea/R, where Ea is the activation energy and R is the gas constant. [13]* Eyring Plot: A plot of ln(k/T) versus 1/T allows for the determination of the activation enthalpy (ΔH‡) and entropy (ΔS‡) from the slope and intercept, respectively. [14][15]These thermodynamic parameters provide valuable information about the transition state of the ring-opening step.

Quantitative Data Summary

The data extracted from the NMR spectra can be organized for clear analysis.

Time (s)	Integral (Reactant)	Integral (Standard)	Normalized Integral (Reactant)	Concentration [A] (M)	ln[A]
0	4.00	1.00	4.00	0.100	-2.303
600	3.28	1.00	3.28	0.082	-2.501
1200	2.69	1.00	2.69	0.067	-2.703
1800	2.21	1.00	2.21	0.055	-2.900
3600	1.22	1.00	1.22	0.031	-3.474

Table 1: Example data table for a pseudo-first-order kinetic analysis of azetidine ring-opening.

Comparison with Alternative Techniques

While NMR is a powerful tool, it's essential to understand its performance relative to other common analytical methods.

Feature	NMR Spectroscopy	HPLC-UV/MS	UV-Vis Spectroscopy
Principle	Nuclear spin in a magnetic field	Chromatographic separation followed by detection	Light absorbance by chromophores
Quantitation	Inherently quantitative (signal ∝ moles) [4]	Requires calibration curves / response factors [7]	Requires distinct chromophores & Beer's Law calibration
Structural Info	Excellent; unambiguous identification of all species	Good with MS, but isomers can be challenging	Poor; provides no structural detail
Sensitivity	Lower; typically requires mM concentrations [9][16]	High; can detect µM to nM levels [17]	High, but dependent on molar absorptivity
Sample Prep	Minimal; dissolve in deuterated solvent [9]	Requires method development, filtering, potential quenching [17]	Simple dissolution, but requires optically clear solution
Intermediates	Can directly observe stable intermediates [4]	Can detect if stable enough to elute from the column	Cannot distinguish intermediates from reactants/products
Best For	Mechanistic studies, complex mixtures, structural confirmation	Routine monitoring, purity analysis, trace component detection [17]	Simple A → B reactions with distinct UV spectra

Table 2: Objective comparison of analytical techniques for kinetic monitoring.

Conclusion

For the in-depth kinetic and mechanistic analysis of azetidine ring-opening reactions, in-situ NMR spectroscopy stands out as a uniquely powerful and informative technique . Its ability to provide simultaneous quantitative and structural data in a non-invasive manner offers unparalleled insight into reaction progress, intermediate formation, and byproduct distribution. While techniques like HPLC offer superior sensitivity for trace analysis, NMR provides a more comprehensive picture of the bulk reaction, making it the preferred method for fundamental kinetic profiling and mechanistic elucidation in research and development settings. By following a carefully designed, self-validating protocol, researchers can generate high-fidelity kinetic data to accelerate the development of stable and effective azetidine-containing therapeutics.

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The Tale of Two Rings: A Head-to-Head Comparison of Azetidine and Piperidine Scaffolds in Drug Discovery

For the modern medicinal chemist, the selection of a heterocyclic scaffold is a pivotal decision that dictates the future of a drug candidate. Among the saturated heterocycles, the four-membered azetidine and the six-membered piperidine rings are workhorses of drug design, each offering a unique set of properties that can be leveraged to optimize a molecule's pharmacological profile. This guide provides an in-depth, data-driven comparison of these two critical scaffolds, offering insights into their respective strengths and weaknesses to empower researchers in making informed decisions during the lead optimization process.

At a Glance: Key Physicochemical and Structural Differences

The fundamental distinctions between azetidine and piperidine lie in their ring size, which in turn governs their three-dimensional shape, flexibility, and reactivity. Azetidine, with its four-membered ring, is characterized by significant ring strain (approximately 25.4 kcal/mol), rendering it a rigid and compact structure.[1] In contrast, the six-membered piperidine ring is largely strain-free and adopts a stable, low-energy chair conformation, affording it greater conformational flexibility.[1] These intrinsic structural differences have profound implications for a molecule's physicochemical properties, as summarized below.

Property	Azetidine	Piperidine	Key Considerations for Drug Design
pKa	~11.29[1]	~11.22[1]	The slightly higher basicity of azetidine can be advantageous for forming salt bridges with acidic residues in a target protein. However, the high basicity of both scaffolds means they will be predominantly protonated at physiological pH, which can impact cell permeability.[1]
Lipophilicity (logP)	Generally lower	Generally higher	The incorporation of an azetidine ring can be a useful strategy to reduce lipophilicity and improve aqueous solubility, which is often a challenge in drug development.[2] Conversely, the more lipophilic nature of piperidine can enhance membrane permeability.[3]
Ring Strain	High (~25.4 kcal/mol)[1]	Low[1]	The high ring strain of azetidine makes it more susceptible to metabolic ring-opening, but also provides unique vectors for chemical functionalization.[1][4] The low ring strain of piperidine contributes to its greater metabolic and chemical stability.[5]
Conformational Flexibility	Rigid, puckered conformation	Flexible, predominantly chair conformation	The rigidity of the azetidine ring can be advantageous for locking a molecule into a bioactive conformation, potentially increasing potency and reducing off-target effects.[2][6] The flexibility of the piperidine ring allows it to adapt to the shape of various binding pockets.[5]
Metabolic Stability	Can be a metabolic liability due to ring strain, though substitution can mitigate this.[7]	Generally more metabolically stable, with oxidation of carbons adjacent to the nitrogen being a common metabolic pathway.[8][9]	Strategic placement of substituents is crucial to block metabolic hotspots on both scaffolds.[5]

The Impact on Pharmacokinetics and Pharmacodynamics: A Deeper Dive

The choice between an azetidine and a piperidine scaffold extends beyond simple physicochemical properties and significantly influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with its biological target.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Azetidine: The smaller size and lower lipophilicity of the azetidine scaffold can be a double-edged sword. While it can improve aqueous solubility, it may also lead to lower passive permeability across biological membranes.[2] The inherent ring strain of azetidine makes it a potential substrate for ring-opening metabolic pathways, which can be a liability.[7] However, this susceptibility can be mitigated by strategic substitution on the ring.

Piperidine: The piperidine ring is a common feature in many orally bioavailable drugs, in part due to its favorable balance of lipophilicity and polarity, which can facilitate membrane permeability.[5] The piperidine ring is generally considered metabolically robust, although it is susceptible to oxidation by cytochrome P450 enzymes, particularly at the carbons alpha to the nitrogen.[8][9] This can sometimes lead to the formation of reactive iminium ion intermediates.[9]

Target Engagement and Pharmacodynamics

Azetidine: The conformational rigidity of the azetidine ring can be a powerful tool for optimizing a ligand's binding to its target.[6] By locking key functional groups in a specific spatial orientation, the entropic penalty of binding is reduced, which can lead to a significant increase in potency.[6] This conformational constraint can also enhance selectivity by favoring binding to the desired target over off-targets that may require a different ligand conformation.

Piperidine: The flexible nature of the piperidine ring allows it to adopt various conformations to fit into a binding pocket.[5] The nitrogen atom of the piperidine ring can act as a hydrogen bond acceptor, and in its protonated state, a hydrogen bond donor, forming crucial interactions with the target protein. The substitution pattern on the piperidine ring plays a critical role in determining its binding mode and biological activity.[10]

In the Lab: Synthetic Accessibility and Experimental Protocols

Both azetidine and piperidine scaffolds are readily accessible through a variety of synthetic routes, although the synthesis of substituted azetidines can be more challenging due to their ring strain.

Synthesis of Functionalized Azetidines

The construction of the strained four-membered azetidine ring often requires specialized synthetic strategies.

General workflow for the synthesis of 3-substituted azetidines.

Experimental Protocol: Synthesis of 3-Substituted Azetidines via Nucleophilic Addition [11]

• Preparation of the reaction vessel: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add N-Boc-3-azetidinone (1.0 eq).

• Dissolution: Dissolve the starting material in a suitable anhydrous solvent (e.g., tetrahydrofuran, THF) under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: Cool the solution to the desired temperature (typically -78 °C or 0 °C) using a dry ice/acetone or ice bath.

• Addition of Nucleophile: Add the chosen nucleophile (e.g., a Grignard reagent or an organolithium reagent, 1.1 eq) dropwise to the cooled solution.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Allow the mixture to warm to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-substituted azetidine.

Synthesis of Functionalized Piperidines

The synthesis of substituted piperidines is well-established, with numerous methods available.

General workflow for the synthesis of 4-substituted piperidines.

Experimental Protocol: Synthesis of 4-Substituted Piperidines via Reductive Amination [12]

• Preparation of the reaction vessel: To a round-bottom flask equipped with a magnetic stir bar, add 4-piperidone hydrochloride monohydrate (1.0 eq) and the desired primary or secondary amine (1.1 eq).

• Dissolution: Add a suitable solvent, such as methanol or dichloroethane.

• Addition of Reducing Agent: Add a reducing agent, such as sodium triacetoxyborohydride or sodium cyanoborohydride (1.5 eq), portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent, such as dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 4-substituted piperidine.

Case Studies: Azetidine and Piperidine in Action

The distinct properties of azetidine and piperidine scaffolds are best illustrated through their successful application in approved drugs.

Azetidine-Containing Drugs: A New Wave of Therapeutics

The azetidine motif is increasingly being incorporated into modern pharmaceuticals to enhance their properties.[13]

• Baricitinib (Olumiant®): An inhibitor of Janus kinase (JAK) used for the treatment of rheumatoid arthritis. The azetidine ring in baricitinib contributes to its improved metabolic stability and selectivity.[13]

• Cobimetinib (Cotellic®): A MEK inhibitor used in the treatment of melanoma. The azetidine moiety in cobimetinib enhances its pharmacokinetic properties.[13]

• Azelnidipine (Calblock®): A calcium channel blocker used to treat hypertension. The azetidine ring in azelnidipine is crucial for its pharmacological activity.[6]

Piperidine-Containing Drugs: A Legacy of Success

The piperidine scaffold is a ubiquitous feature in a vast number of approved drugs, highlighting its versatility and favorable drug-like properties.[5]

• Methylphenidate (Ritalin®): A central nervous system stimulant used to treat ADHD. The piperidine ring is a core component of the pharmacophore.[3]

• Donepezil (Aricept®): An acetylcholinesterase inhibitor used to treat Alzheimer's disease. The piperidine moiety is essential for its binding to the enzyme.

• Fentanyl (Sublimaze®): A potent synthetic opioid analgesic. The piperidine scaffold is a key structural feature of many opioid drugs.

Head-to-Head: Azetidine as a Piperidine Bioisostere

A powerful strategy in medicinal chemistry is the use of bioisosteres—substituents or groups with similar physical or chemical properties that produce broadly similar biological properties. The azetidine ring is increasingly being explored as a bioisostere for the larger piperidine ring to modulate a compound's properties.[14]

This bioisosteric replacement can lead to:

• Reduced Lipophilicity and Increased Solubility: As previously discussed, replacing a piperidine with a smaller, more polar azetidine can improve a compound's aqueous solubility.[2]

• Improved Metabolic Stability: In some cases, replacing a piperidine ring that is a site of metabolic attack with a more stable, substituted azetidine can enhance metabolic stability.[14]

• Altered Pharmacodynamics: The change in size and conformation can lead to altered binding interactions with the target, potentially improving potency or selectivity.

Conclusion: A Strategic Choice for Rational Drug Design

The decision to employ an azetidine or a piperidine scaffold is a nuanced one that must be guided by the specific goals of the drug discovery program.

Azetidine offers:

• Conformational rigidity: For locking in a bioactive conformation.[6]

• Reduced lipophilicity: To improve solubility.[2]

• Access to novel chemical space: Providing new opportunities for intellectual property.

Piperidine provides:

• A well-validated scaffold: With a long history of success in approved drugs.[5]

• Favorable ADME properties: Often leading to good oral bioavailability.[5]

• Synthetic tractability: With a wealth of established synthetic methods.[15]

Ultimately, the optimal choice will depend on a careful consideration of the target, the desired physicochemical properties, and the overall ADME profile of the drug candidate. By understanding the fundamental differences between these two powerful scaffolds, medicinal chemists can make more strategic and informed decisions in the quest for new and improved medicines.

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• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. MDPI. Available at: [Link]

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• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

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• Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. PMC. Available at: [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. PMC. Available at: [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Piperidine Nucleus as a Promising Scaffold for Alzheimer's Disease: Current Landscape and Future Perspective. ResearchGate. Available at: [Link]

• Piperidine CD4-Mimetic Compounds Expose Vulnerable Env Epitopes Sensitizing HIV-1-Infected Cells to ADCC. MDPI. Available at: [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists wit. ACS Publications. Available at: [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Available at: [Link]

• Examples of an azetidine‐based bioisoster for a piperidine ring. ResearchGate. Available at: [Link]

• New piperidine derivatives. Studies in silico on α7 nicotinic acetylcholine receptors. Sciforum. Available at: [Link]

• Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. SlideShare. Available at: [Link]

• Molecular basis for azetidine-2-carboxylic acid biosynthesis. PMC. Available at: [Link]

• Conformational Preferences of Proline Analogues with Different Ring Size. Scilit. Available at: [Link]

• Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes. PMC. Available at: [Link]

• In Vitro ADME Properties of Some Analogues a. ResearchGate. Available at: [Link]

• Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp)-H Arylation. Broad Institute. Available at: [Link]

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Validation of Synthetic Pathways to Enantiomerically Pure Azetidines: A Comparative Guide

Introduction

Azetidines, four-membered saturated nitrogen heterocycles, are highly prized in medicinal chemistry for their ability to improve the pharmacokinetic properties, metabolic stability, and structural rigidity of drug candidates [[1]]([Link]). However, the synthesis of enantiomerically pure azetidines is thermodynamically and kinetically challenging due to significant ring strain (~26 kcal/mol) . Traditional methods often rely on the cyclization of chiral 1,3-amino alcohols, but these routes are frequently plagued by poor yields, competing elimination reactions, and erosion of enantiomeric excess (ee) [[2]]([Link]).

This guide objectively compares three state-of-the-art synthetic pathways for constructing chiral azetidines, providing mechanistic insights, performance metrics, and self-validating experimental protocols to ensure reproducibility in drug development workflows.

Comparative Analysis of Synthetic Pathways

Nickel-Catalyzed Cross-Coupling of Aziridines

Developed by Jamison and co-workers, this pathway leverages the ring expansion of chiral aziridines . By utilizing a tethered thiophenyl group that is activated via methylation, the aziridine undergoes a highly regioselective cross-coupling with aliphatic organozinc reagents. The nickel catalyst ensures that the stereochemical integrity of the starting material is retained, making this a powerful method for synthesizing 2-alkyl azetidines .

Chiral tert-Butanesulfinamide-Mediated Cyclization

A highly scalable approach involves the use of chiral tert-butanesulfinamides . The sulfinyl group acts as a robust chiral auxiliary during the diastereoselective nucleophilic addition to an imine, and subsequently activates the nitrogen for an intramolecular S_N2 cyclization. This method is particularly effective for generating C2-substituted azetidines on a gram scale without the need for late-stage chiral resolution [[2]]([Link]).

Photochemical Aza-Paternò-Büchi Reaction

For highly functionalized, complex azetidine architectures, the [2+2] photocycloaddition between an imine and an alkene (the aza-Paternò-Büchi reaction) offers a direct, atom-economical route . While historically limited by competing non-radiative decay pathways, modern UV-LED setups and triplet-sensitization have made this a viable, albeit less scalable, method for accessing unique chiral azetidine scaffolds .

Logical pathways for overcoming ring strain in chiral azetidine synthesis.

Quantitative Performance Comparison

To guide synthetic planning, the following table summarizes the operational parameters and performance metrics of each pathway based on recent literature validation.

Methodology	Starting Material	Key Reagents / Catalysts	Yield Range	Enantiomeric Excess (ee)	Scalability
Ni-Catalyzed Cross-Coupling	Chiral Aziridines	NiCl₂·glyme, RZnX, MeOTf	65–88%	>98% (Retention)	Moderate
tert-Butanesulfinamide Cyclization	Aldehydes / Amines	Chiral Sulfinamide, NaHMDS	40–75%	>95% (Diastereoselective)	High (Gram-scale)
Aza-Paternò-Büchi	Imines + Alkenes	UV Light (Photochemical)	50–85%	Variable (Substrate dep.)	Low

Validated Experimental Protocols

As a Senior Application Scientist, it is critical to understand that a robust protocol is not merely a list of instructions, but a self-validating system where each step contains internal checkpoints.

Protocol A: Ni-Catalyzed Synthesis of 2-Alkyl Azetidines

This protocol details the ring expansion of a thiophenyl-tethered aziridine .

Step 1: Sulfide Activation

• Action: Dissolve the chiral thiophenyl-aziridine (1.0 equiv) in anhydrous CH₂Cl₂ at 0 °C. Add methyl trifluoromethanesulfonate (MeOTf, 1.1 equiv) dropwise.

• Causality: The thiophenyl group is inherently a poor leaving group. Methylation generates a highly reactive sulfonium ion, which drastically lowers the activation energy for the subsequent C-N bond cleavage, dictating the regioselectivity of the ring expansion.

• Self-Validation Checkpoint: Monitor via TLC. The complete disappearance of the non-polar aziridine spot and the formation of a baseline spot (the sulfonium salt) validates that activation is complete. Proceeding before full conversion will result in unreacted starting material contaminating the final cross-coupling.

Step 2: Nickel-Catalyzed Cross-Coupling

• Action: Remove the solvent under reduced pressure. Redissolve the intermediate in THF/NMP (4:1) and add NiCl₂·glyme (10 mol%) and the chiral ligand. Cool to -20 °C and slowly add the aliphatic organozinc reagent (RZnX, 1.5 equiv).

• Causality: Organozinc reagents are explicitly chosen over Grignard or organolithium reagents because their attenuated nucleophilicity prevents premature, un-catalyzed ring opening. The nickel catalyst strictly mediates the cross-coupling, ensuring stereochemical retention at the chiral center.

• Self-Validation Checkpoint: The reaction mixture should exhibit a distinct color change (typically pale to deep green/blue) upon the addition of the Ni catalyst, indicating the formation of the active catalytic species. A lack of color change suggests catalyst oxidation, requiring a fresh batch of NiCl₂·glyme.

Mechanistic workflow of Ni-catalyzed aziridine cross-coupling to azetidines.

Protocol B: Scalable C2-Substituted Azetidine Synthesis via Chiral Sulfinamides

This protocol outlines the synthesis of C2-substituted azetidines using chiral tert-butanesulfinamides .

Step 1: Diastereoselective Nucleophilic Addition

• Action: Condense the starting aldehyde with (R)- or (S)-tert-butanesulfinamide using Ti(OEt)₄. Treat the resulting sulfinyl imine with a Grignard reagent (RMgX) at -48 °C in THF.

• Causality: Titanium(IV) ethoxide acts as both a dehydrating agent and a Lewis acid, ensuring high conversion without racemization. During the addition, the bulky tert-butanesulfinyl group provides a rigid steric environment (often via a six-membered transition state), directing the nucleophile to the less hindered face.

• Self-Validation Checkpoint: Analyze the crude mixture via ¹H-NMR. A diastereomeric ratio (dr) of >95:5 validates the stereocontrol of the addition. A lower dr indicates potential moisture contamination or improper temperature control during the Grignard addition.

Step 2: Base-Promoted Intramolecular Cyclization

• Action: Convert the resulting amine into a chlorosulfinamide intermediate. Dissolve in anhydrous THF at 0 °C and add NaHMDS (1.2 equiv) dropwise.

• Causality: NaHMDS is utilized as a strong, non-nucleophilic base to ensure rapid deprotonation of the nitrogen without competing nucleophilic attack at the electrophilic carbon. The sulfinyl group activates the nitrogen, facilitating the kinetically disfavored 4-exo-tet cyclization.

• Self-Validation Checkpoint: The purity of the chlorosulfinamide directly impacts the cyclization yield. Passing the intermediate through a rapid silica plug before base addition serves as an internal checkpoint, removing unreacted sulfinylating agents that would otherwise quench the NaHMDS, leading to stalled reactions.

Workflow for scalable C2-substituted azetidine synthesis via chiral sulfinamides.

Conclusion

The selection of a synthetic pathway for enantiomerically pure azetidines must be dictated by the target substitution pattern and scale requirements. The Ni-catalyzed cross-coupling offers unparalleled stereoretention for aziridine expansions, while the tert-butanesulfinamide route provides a highly scalable, diastereoselective approach for C2-substituted targets. By adhering to the self-validating protocols outlined above, researchers can mitigate the thermodynamic penalties of azetidine formation and ensure reproducible, high-yield syntheses.

References

• Title: A General Strategy for the Synthesis of Enantiomerically Pure Azetidines and Aziridines through Nickel-Catalyzed Cross-Coupling. Source: Chemistry - A European Journal. URL: [Link]

• Title: Preparation and Synthetic Applications of Azetidines. Source: Heterocycles / CLOCKSS. URL: [Link]

• Title: Synthesis of azetidines by aza Paternò–Büchi reactions. Source: Chemical Science. URL: [Link]

• Title: A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. Source: PubMed Central (PMC). URL: [Link]

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• 2. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride

Technical Safety Guide: 1-Benzyl-3-bromo-3-ethylazetidine Hydrochloride

Part 1: Executive Safety Assessment

Compound Classification: Functionalized Azetidine / Halogenated Heterocycle Physical State: Solid (Hydrochloride Salt) Primary Hazard Profile: CORROSIVE / ACUTE TOXICANT

As a Senior Application Scientist, I must emphasize that 1-Benzyl-3-bromo-3-ethylazetidine hydrochloride is not a standard bench reagent. It combines the ring strain of an azetidine (approx. 26 kcal/mol) with a reactive halogen substituent. This structural motif suggests it acts as a potent alkylating agent . In physiological conditions, the strained ring is susceptible to nucleophilic attack, potentially leading to DNA alkylation or protein modification.

Immediate Safety Directive: Treat this compound as a potential genotoxin and severe skin/eye corrosive . All manipulations must prevent inhalation of dust and direct dermal contact.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for this compound due to the lipophilic benzyl moiety, which facilitates permeation, and the halogenated core.

PPE Component	Specification	Scientific Rationale
Hand Protection (Primary)	Nitrile (Double Gloving)	Inner: 4 mil nitrile (tactility). Outer: 8 mil nitrile (durability). The benzyl group increases lipid solubility; double layering creates a breakthrough lag time buffer.
Hand Protection (High Risk)	Silver Shield / Laminate	Required for handling concentrated stock solutions (>100 mM) or spill cleanup. Resists halogenated solvent permeation.
Eye Protection	Chemical Splash Goggles	Safety glasses are inadequate. The HCl salt is hygroscopic and acidic; dust contact with the moist cornea will cause immediate, severe chemical burns.
Respiratory	N95 (min) or P100	If weighing outside a biosafety cabinet (not recommended), a fitted respirator is mandatory to prevent inhalation of alkylating dusts.
Body Defense	Tyvek Lab Coat + Sleeves	Cotton coats absorb liquids. Tyvek repels solid particulates and incidental splashes, preventing migration to street clothes.

Part 3: Operational Protocols

Storage & Stability

• Condition: Store at -20°C under inert atmosphere (Argon/Nitrogen).

• Mechanism: The 3-bromoazetidine core is thermally labile. Moisture can induce ring-opening hydrolysis or dimerization, releasing HBr/HCl gas within the vial.

• Protocol: Allow the vial to equilibrate to room temperature in a desiccator before opening to prevent condensation, which accelerates degradation.

Weighing & Solubilization

Critical Control Point: Static electricity can disperse this fine crystalline salt.

• Engineering Control: Operate strictly within a certified Chemical Fume Hood or Powder Containment Hood.

• Anti-Static Measure: Use an ionizing bar or anti-static gun on the spatula and weigh boat.

• Solvent Addition:

  • Add solvent (e.g., DCM, DMSO) slowly.

  • Caution: The dissolution of hydrochloride salts can be exothermic.

  • Self-Validation Check: Visually inspect for "fuming" (HBr/HCl release) upon solvent addition. If observed, cap immediately and cool.

Reaction Setup

• Venting: Do not seal reaction vessels tightly if heating; thermal decomposition may generate pressure.

• Quenching: When neutralizing excess reagent, use a dilute bicarbonate solution at 0°C. Direct addition of strong base can trigger rapid, violent polymerization of the azetidine ring.

Part 4: Emergency Response & Visualization

Spill Response Logic

Do not rush. A hasty cleanup spreads contamination. Follow this decision logic:

Figure 1: Decision matrix for responding to spills of 1-Benzyl-3-bromo-3-ethylazetidine HCl.

Part 5: Waste Disposal

Disposal must adhere to RCRA (Resource Conservation and Recovery Act) guidelines for halogenated organics.

• Segregation: Do NOT mix with general organic waste. The reactive azetidine ring can cross-react with other waste stream components (e.g., amines, oxidizers), causing drum pressurization.

• Labeling: Mark clearly as "Halogenated Organic - High Reactivity" .

• Deactivation (Optional but Recommended): For small quantities (<500 mg), treat with excess 1M NaOH or NaHCO3 overnight to hydrolyze the azetidine ring and displace the bromide before disposal. This converts the cytotoxic alkylator into a safer amino-alcohol derivative.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13627993, Azetidine, 3-bromo- (Analogous Structure). Retrieved from [Link]

• European Chemicals Agency (ECHA). Substance Information: Benzyl bromide (Structural Component Hazards). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Handling of Reactive Chemicals. Retrieved from [Link]

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